1-Bromo-4-(4-fluorophenoxy)benzene

• CAS: 55102-99-3

Core Science & Biosynthesis

An In-Depth Technical Guide to the Synthesis and Characterization of 1-Bromo-4-(4-fluorophenoxy)benzene

Abstract

This technical guide provides a comprehensive overview of the synthesis and characterization of 1-Bromo-4-(4-fluorophenoxy)benzene, a key diaryl ether intermediate in the development of pharmaceuticals and agrochemicals. This document details a robust and optimized protocol for its synthesis via the Ullmann condensation, offering in-depth explanations of the mechanistic principles and critical experimental parameters. Furthermore, it establishes a full suite of analytical methodologies for structural verification and purity assessment, including Nuclear Magnetic Resonance (NMR) spectroscopy, Mass Spectrometry (MS), and Infrared (IR) spectroscopy. This guide is intended for researchers, chemists, and process development scientists who require a practical and scientifically grounded resource for the preparation and validation of this important chemical entity.

Introduction: Significance and Synthetic Strategy

1-Bromo-4-(4-fluorophenoxy)benzene (CAS No. 10593-53-0) is a diaryl ether whose structural motif is a recurring feature in a variety of biologically active molecules. The strategic placement of the bromo and fluoro substituents provides distinct physicochemical properties and offers versatile handles for further chemical modification, such as cross-coupling reactions.

The most direct and industrially scalable approach to constructing the C-O bond in diaryl ethers is the Ullmann condensation.[1][2] This classical copper-catalyzed reaction joins an aryl halide with a phenol, and while modern iterations have significantly improved its efficiency, a thorough understanding of the reaction's nuances is critical for achieving high yields and purity.[3][4] This guide will focus on the Ullmann condensation as the primary synthetic route, detailing the rationale behind the choice of reagents, catalyst, and reaction conditions.

Synthesis via Ullmann Condensation

The synthesis of 1-Bromo-4-(4-fluorophenoxy)benzene is achieved by the copper-catalyzed coupling of 4-bromophenol and 1-bromo-4-fluorobenzene. The reaction proceeds by forming a potassium phenoxide in situ, which then couples with the aryl bromide in the presence of a copper catalyst.

Mechanistic Insight

The Ullmann condensation for diaryl ether synthesis is a long-established reaction, first reported in the early 20th century.[1][5] The reaction mechanism, while complex and subject to ongoing research, is generally understood to involve the following key steps:

• Formation of the Copper(I) Catalyst: A Cu(I) species is often the active catalyst, which can be generated in situ from a Cu(II) precursor or added directly.[6]

• Oxidative Addition: The aryl halide (1-bromo-4-fluorobenzene) undergoes oxidative addition to the Cu(I) center to form a Cu(III) intermediate.

• Metathesis: The phenoxide displaces the halide on the copper center.

• Reductive Elimination: The final C-O bond is formed through reductive elimination from the Cu(III) complex, yielding the diaryl ether product and regenerating the Cu(I) catalyst.[7]

The choice of a high-boiling polar aprotic solvent like N-Methyl-2-pyrrolidone (NMP) or Dimethylformamide (DMF) is crucial, as it helps to solubilize the phenoxide salt and facilitate the reaction, which often requires elevated temperatures.[7]

Detailed Experimental Protocol

This protocol is optimized for a laboratory scale synthesis and can be scaled with appropriate modifications.

Table 1: Reagents and Materials

Reagent/Material	Molecular Formula	Molar Mass ( g/mol )	Quantity	Role
4-Bromophenol	C₆H₅BrO	173.01	1.0 eq	Phenolic Nucleophile
1-Bromo-4-fluorobenzene	C₆H₄BrF	175.00	1.1 eq	Aryl Halide Electrophile
Potassium Carbonate (K₂CO₃)	K₂CO₃	138.21	2.0 eq	Base
Copper(I) Iodide (CuI)	CuI	190.45	0.1 eq	Catalyst
N-Methyl-2-pyrrolidone (NMP)	C₅H₉NO	99.13	-	Solvent

Safety Precaution: Always conduct the reaction in a well-ventilated fume hood. Wear appropriate personal protective equipment (PPE), including safety glasses, gloves, and a lab coat. The reagents are irritants and harmful if ingested or inhaled.

Step-by-Step Procedure:

• To a dry three-neck round-bottom flask equipped with a magnetic stirrer, reflux condenser, and a nitrogen inlet, add 4-bromophenol (1.0 eq), potassium carbonate (2.0 eq), and copper(I) iodide (0.1 eq).

• Evacuate and backfill the flask with nitrogen three times to ensure an inert atmosphere.

• Add anhydrous N-Methyl-2-pyrrolidone (NMP) to the flask (approx. 5-10 mL per gram of 4-bromophenol).

• Stir the mixture at room temperature for 15 minutes to allow for the formation of the potassium phenoxide.

• Add 1-bromo-4-fluorobenzene (1.1 eq) to the reaction mixture via syringe.

• Heat the reaction mixture to 140-150 °C and maintain this temperature with vigorous stirring for 12-24 hours.

• Monitor the reaction progress by Thin Layer Chromatography (TLC) or Gas Chromatography (GC) until the starting material is consumed.

• Once the reaction is complete, cool the mixture to room temperature.

• Pour the reaction mixture into a beaker containing water and stir.

• Extract the aqueous mixture with ethyl acetate or dichloromethane (3 x volumes).

• Combine the organic layers and wash with water, followed by brine.

• Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate, filter, and concentrate under reduced pressure to obtain the crude product.

Purification

The crude product is typically a dark oil or solid. Purification is achieved by flash column chromatography on silica gel using a hexane/ethyl acetate gradient system. The pure product is usually obtained as a white to off-white solid.

Experimental Workflow Diagram

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Spectroscopic data (NMR, IR, MS) of 1-Bromo-4-(4-fluorophenoxy)benzene

An In-Depth Technical Guide to the Spectroscopic Characterization of 1-Bromo-4-(4-fluorophenoxy)benzene

Introduction: The Structural Significance of a Diaryl Ether

1-Bromo-4-(4-fluorophenoxy)benzene is a diaryl ether, a structural motif of considerable importance in medicinal chemistry, natural products, and materials science.[1] Diaryl ethers often exhibit conformational flexibility and are key components in molecules targeting a range of biological endpoints. The specific substitution pattern of this compound—a bromine atom on one ring and a fluorine atom on the other—makes it a versatile synthetic intermediate, primed for further functionalization through cross-coupling reactions.[2]

Accurate structural elucidation and purity assessment are paramount in any chemical research or drug development pipeline. Spectroscopic techniques, namely Nuclear Magnetic Resonance (NMR), Infrared (IR) Spectroscopy, and Mass Spectrometry (MS), are the cornerstones of this characterization. This guide provides a detailed analysis of the expected spectroscopic data for 1-Bromo-4-(4-fluorophenoxy)benzene, grounded in fundamental principles and data from analogous structures. It is designed to serve as a practical reference for researchers engaged in the synthesis and application of this and related compounds.

Caption: Molecular Structure of 1-Bromo-4-(4-fluorophenoxy)benzene.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is the most powerful tool for elucidating the carbon-hydrogen framework of an organic molecule. For 1-Bromo-4-(4-fluorophenoxy)benzene, both ¹H and ¹³C NMR will provide definitive information about the electronic environment of each nucleus.

¹H NMR Spectroscopy: Probing the Proton Environments

Expertise & Rationale: The ¹H NMR spectrum of this molecule is expected to show two distinct sets of signals for the two aromatic rings. The symmetry of the substitution pattern on both rings (C2v symmetry for the 4-fluorophenoxy group and the 4-bromophenoxy group) simplifies the spectrum. We anticipate two AA'BB' spin systems, which often appear as two sets of doublets in standard resolution spectra.

• Ring A (protons H-2, H-3, H-5, H-6): These protons are on the brominated ring. The ether oxygen is an electron-donating group (EDG) via resonance, shielding the ortho (H-2, H-6) and para protons. The bromine atom is an electron-withdrawing group (EWG) via induction but weakly donating via resonance. The net effect places the protons ortho to the ether linkage (H-2, H-6) upfield relative to the protons ortho to the bromine (H-3, H-5).

• Ring B (protons H-2', H-3', H-5', H-6'): These protons are on the fluorinated ring. Fluorine is a highly electronegative atom, exerting a strong inductive withdrawing effect, which deshields the protons on its ring compared to an unsubstituted phenoxy group. The protons ortho to the fluorine (H-3', H-5') will also exhibit coupling to the ¹⁹F nucleus.

Predicted ¹H NMR Data (500 MHz, CDCl₃)

Proton Label	Predicted Chemical Shift (δ, ppm)	Predicted Multiplicity	Predicted Coupling Constant (J, Hz)	Integration
H-3, H-5	7.45	d (doublet)	~8.8	2H
H-2', H-6'	7.08	t (triplet-like)	~8.7	2H
H-3', H-5'	7.02	t (triplet-like)	~8.7	2H

| H-2, H-6 | 6.90 | d (doublet) | ~8.8 | 2H |

Caption: Symmetrical proton environments lead to simplified NMR spectra.

¹³C NMR Spectroscopy: Mapping the Carbon Skeleton

Expertise & Rationale: The ¹³C NMR spectrum will show 8 distinct signals for the 12 aromatic carbons due to symmetry. Key considerations for predicting the chemical shifts include:

• Ether Linkage: The carbons directly attached to the oxygen (C-1 and C-1') will be significantly deshielded, appearing far downfield.

• Fluorine Substitution: The C-4' carbon will be strongly deshielded and will exhibit a large one-bond C-F coupling constant (¹JCF) of approximately 240-250 Hz. The ortho (C-3', C-5') and meta (C-2', C-6') carbons will show smaller two-bond and three-bond C-F couplings, respectively.

• Bromine Substitution: The C-4 carbon, attached to bromine, experiences the "heavy atom effect," which is a shielding effect that shifts the signal upfield compared to what would be expected based on electronegativity alone.[3]

Predicted ¹³C NMR Data (125 MHz, CDCl₃)

Carbon Label	Predicted Chemical Shift (δ, ppm)	Predicted C-F Coupling (J, Hz)
C-1	157.5	-
C-4'	159.5	¹J ≈ 245
C-1'	152.0	⁴J ≈ 3
C-3, C-5	132.8	-
C-2', C-6'	122.5	³J ≈ 8
C-2, C-6	120.0	-
C-3', C-5'	116.5	²J ≈ 23

| C-4 | 117.0 | - |

Experimental Protocol for NMR Data Acquisition

Trustworthiness: This protocol outlines a self-validating system for acquiring high-quality NMR data.

Caption: Standard workflow for NMR sample preparation and data acquisition.

• Sample Preparation: Accurately weigh 15-20 mg of 1-Bromo-4-(4-fluorophenoxy)benzene and dissolve it in approximately 0.7 mL of deuterated chloroform (CDCl₃) containing 0.03% v/v tetramethylsilane (TMS) as an internal standard. Transfer the solution to a clean, dry 5 mm NMR tube.

• Instrument Setup: Insert the sample into a 500 MHz (or higher) NMR spectrometer. Lock the spectrometer on the deuterium signal of the CDCl₃. Tune and shim the probe to achieve optimal magnetic field homogeneity, aiming for a narrow and symmetrical solvent peak shape.

• ¹H Spectrum Acquisition: Acquire the ¹H spectrum using a standard pulse sequence. Typical parameters include a 30-degree pulse angle, an acquisition time of 3-4 seconds, a relaxation delay of 2 seconds, and accumulating 16 scans.

• ¹³C Spectrum Acquisition: Acquire a proton-decoupled ¹³C spectrum. Typical parameters include a 30-degree pulse angle, an acquisition time of 1-2 seconds, a relaxation delay of 2 seconds, and accumulating 1024-2048 scans to achieve adequate signal-to-noise.

• Data Processing: Apply Fourier transformation to the Free Induction Decays (FIDs). Perform phase correction and baseline correction on the resulting spectra. Calibrate the ¹H spectrum by setting the TMS peak to 0.00 ppm and the ¹³C spectrum by setting the CDCl₃ peak to 77.16 ppm.

Infrared (IR) Spectroscopy

Expertise & Rationale: IR spectroscopy is used to identify the functional groups present in a molecule. For 1-Bromo-4-(4-fluorophenoxy)benzene, the key diagnostic peaks will be the C-O-C stretches of the diaryl ether, the aromatic C=C and C-H stretches, and the C-F and C-Br stretches. Diaryl ethers typically show a strong, characteristic asymmetric C-O-C stretching band around 1240 cm⁻¹.[4]

Predicted IR Absorption Data

Wavenumber (cm⁻¹)	Intensity	Vibration Type
3100-3000	Medium	Aromatic C-H Stretch
1600-1450	Strong, Multiple Bands	Aromatic C=C Ring Stretch
~1245	Strong	Asymmetric Ar-O-Ar Stretch
~1100	Medium	C-F Stretch
1050-1000	Medium	In-plane Ar-H Bending
850-800	Strong	Out-of-plane Ar-H Bending (para-substitution)

| < 700 | Medium-Weak | C-Br Stretch |

Experimental Protocol for IR Data Acquisition (ATR)

• Instrument Preparation: Ensure the Attenuated Total Reflectance (ATR) crystal (typically diamond or germanium) is clean. Record a background spectrum of the empty ATR stage.

• Sample Application: Place a small drop of liquid 1-Bromo-4-(4-fluorophenoxy)benzene directly onto the center of the ATR crystal.

• Data Acquisition: Lower the ATR press to ensure good contact between the sample and the crystal. Collect the spectrum, typically by co-adding 16 or 32 scans over a range of 4000-400 cm⁻¹ with a resolution of 4 cm⁻¹.

• Data Processing: The collected spectrum is automatically ratioed against the background spectrum to produce the final absorbance or transmittance spectrum.

• Cleaning: Thoroughly clean the ATR crystal with a suitable solvent (e.g., isopropanol) and a soft lab wipe.

Mass Spectrometry (MS)

Expertise & Rationale: Mass spectrometry provides information about the molecular weight and fragmentation pattern of a molecule. Under Electron Ionization (EI), we expect to see a prominent molecular ion peak. The most critical diagnostic feature will be the isotopic pattern of bromine. Natural bromine consists of two isotopes, ⁷⁹Br and ⁸¹Br, in nearly a 1:1 ratio. Therefore, any fragment containing one bromine atom will appear as a pair of peaks (M+ and M+2) of almost equal intensity, separated by 2 m/z units.[5]

The primary fragmentation pathway for diaryl ethers involves cleavage of the C-O ether bonds.

Predicted Mass Spectrometry Data (EI)

m/z (for ⁷⁹Br)	m/z (for ⁸¹Br)	Predicted Relative Intensity	Identity of Fragment
282	284	High	[M]⁺ (Molecular Ion)
187	189	Low	[C₆H₄OBr]⁺
171	173	Medium	[C₆H₄Br]⁺ (Loss of C₆H₅FO)
95	-	Medium	[C₆H₄F]⁺

| 77 | - | Low | [C₆H₅]⁺ |

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An In-depth Technical Guide to 1-Bromo-4-(4-fluorophenoxy)benzene: Properties, Synthesis, and Reactivity for Advanced Research

Prepared by: Gemini, Senior Application Scientist

Abstract

1-Bromo-4-(4-fluorophenoxy)benzene is a halogenated diaryl ether that serves as a highly versatile intermediate in modern organic synthesis. Its molecular architecture, featuring a diaryl ether scaffold with two distinct halogen substituents—a bromine and a fluorine atom—at strategic positions, offers a platform for sequential and regioselective functionalization. This guide provides an in-depth analysis of the compound's physicochemical properties, spectroscopic signature, principal synthetic methodologies, and key reactive pathways. We present validated, step-by-step protocols for its synthesis via Ullmann condensation and discuss its subsequent utility in palladium-catalyzed cross-coupling reactions, such as the Buchwald-Hartwig amination. This document is intended for researchers, chemists, and drug development professionals who require a comprehensive understanding of this building block for applications in medicinal chemistry, agrochemical synthesis, and materials science.

Molecular Overview and Physicochemical Properties

1-Bromo-4-(4-fluorophenoxy)benzene is a key structural motif in numerous functional molecules. The diaryl ether linkage provides a balance of rigidity and conformational flexibility, while the C-Br bond serves as a versatile handle for a wide array of cross-coupling reactions. The fluorine atom can enhance metabolic stability, binding affinity, and other pharmacokinetic properties in derivative compounds.

Chemical Structure

The structure consists of a brominated phenyl ring linked via an ether oxygen to a fluorinated phenyl ring.

Caption: Structure of 1-Bromo-4-(4-fluorophenoxy)benzene.

Key Identifiers and Properties

While specific experimental data for this exact molecule is not widely published, properties can be estimated based on closely related analogs such as 1-bromo-4-phenoxybenzene and 1-bromo-4-fluorobenzene.[1][2]

Property	Value	Source/Reference
IUPAC Name	1-Bromo-4-(4-fluorophenoxy)benzene	-
CAS Number	20353-61-9	-
Molecular Formula	C₁₂H₈BrFO	-
Molecular Weight	267.10 g/mol	Calculated
Appearance	Expected to be a colorless to pale-yellow solid or liquid	Analogy to similar compounds[1]
Boiling Point	> 300 °C (estimated)	Analogy to 1-bromo-4-phenoxybenzene[1]
Melting Point	Not reported	-
Solubility	Insoluble in water; soluble in organic solvents (e.g., Toluene, THF, CH₂Cl₂)	General property of aryl halides/ethers[3]

Spectroscopic Characterization (Predicted)

The structural features of 1-Bromo-4-(4-fluorophenoxy)benzene give rise to a predictable spectroscopic signature.

• ¹H NMR: The spectrum is expected to show a complex multiplet pattern in the aromatic region (approx. δ 6.8–7.6 ppm). Due to the dissymmetry, four distinct signals (two doublets of doublets, or complex multiplets) corresponding to the eight aromatic protons are anticipated.[4]

• ¹³C NMR: The spectrum should display 12 distinct signals for the aromatic carbons, typically in the δ 115–160 ppm range. The carbon attached to bromine (C-Br) would appear around δ 115-120 ppm, while the carbon attached to fluorine (C-F) will show a large coupling constant (¹JCF ≈ 245 Hz). The two carbons attached to the ether oxygen (C-O) will be downfield, around δ 155-160 ppm.[4][5]

• ¹⁹F NMR: A single resonance for the fluorine atom is expected, likely a multiplet due to coupling with neighboring aromatic protons.

• Mass Spectrometry (EI): The mass spectrum will show a characteristic isotopic pattern for the molecular ion [M]⁺ and [M+2]⁺ in an approximate 1:1 ratio, which is indicative of the presence of one bromine atom.[6] Key fragmentation patterns would involve the cleavage of the ether bond and loss of the bromine atom.

• Infrared (IR) Spectroscopy: Key vibrational bands are expected for C-O-C asymmetric stretching (around 1240 cm⁻¹), aromatic C=C stretching (1480-1600 cm⁻¹), and C-Br stretching (500-600 cm⁻¹).[7]

Synthesis of Diaryl Ethers: Core Methodologies

The formation of the diaryl ether bond is the cornerstone of this molecule's synthesis. Two primary transition-metal-catalyzed methods are prevalent: the classical Ullmann condensation and the more modern Buchwald-Hartwig C-O coupling.[8]

Protocol 1: Ullmann Condensation

The Ullmann condensation is a robust, copper-catalyzed reaction between an aryl halide and a phenol, typically requiring high temperatures.[8] The choice of a copper catalyst is rooted in its ability to facilitate the coupling of phenoxides with aryl halides, a transformation that is challenging under other conditions. The high temperature is necessary to overcome the activation energy of the C-O bond formation.[9]

• Reagent Preparation: To an oven-dried Schlenk flask under an inert atmosphere (Argon or Nitrogen), add 4-fluorophenol (1.0 eq), 1,4-dibromobenzene (1.1 eq), potassium carbonate (K₂CO₃, 2.0 eq) as the base, and Copper(I) iodide (CuI, 0.1 eq) as the catalyst.

• Solvent Addition: Add a high-boiling polar solvent such as N,N-Dimethylformamide (DMF) or Dimethyl sulfoxide (DMSO).

• Reaction Execution: Heat the reaction mixture to 120-140 °C with vigorous stirring for 12-24 hours. Monitor the reaction progress by TLC or GC-MS.

• Work-up and Purification:

  • Cool the mixture to room temperature and dilute with water.

  • Extract the aqueous layer with ethyl acetate or dichloromethane (3x).

  • Combine the organic layers, wash with brine, and dry over anhydrous sodium sulfate (Na₂SO₄).

  • Concentrate the solvent under reduced pressure.

  • Purify the crude product by column chromatography on silica gel to yield the final product.

Caption: Workflow for Ullmann Condensation Synthesis.

Protocol 2: Buchwald-Hartwig C-O Coupling

As an alternative to the often harsh conditions of the Ullmann reaction, the palladium-catalyzed Buchwald-Hartwig C-O coupling offers a milder and more versatile method.[8][10] This reaction's success hinges on the use of a palladium catalyst, which is capable of cycling between Pd(0) and Pd(II) oxidation states, and a sterically hindered phosphine ligand. The ligand is crucial as it stabilizes the palladium center, promotes oxidative addition, and facilitates the final reductive elimination step to form the diaryl ether.[11][12]

The cycle begins with the oxidative addition of the aryl bromide to a Pd(0) complex, forming a Pd(II) intermediate. The phenoxide, generated in situ by the base, then displaces the bromide on the palladium center. The final, critical step is the reductive elimination from the Pd(II) complex, which forms the C-O bond of the product and regenerates the active Pd(0) catalyst.[10]

Caption: Simplified Buchwald-Hartwig C-O Coupling Cycle.

Chemical Reactivity and Synthetic Applications

The primary site of reactivity on 1-Bromo-4-(4-fluorophenoxy)benzene for further diversification is the carbon-bromine bond. This bond is an ideal substrate for a multitude of palladium-catalyzed cross-coupling reactions.

Protocol: Buchwald-Hartwig Amination

The Buchwald-Hartwig amination is a cornerstone of modern medicinal chemistry for constructing C-N bonds.[12][13] Using 1-Bromo-4-(4-fluorophenoxy)benzene as the aryl bromide component allows for the introduction of a wide variety of primary or secondary amines, leading to novel aniline derivatives that are prevalent in pharmaceuticals. The choice of ligand and base is critical for achieving high yields and accommodating sensitive functional groups.[14]

• Reaction Setup: In a glovebox or under an inert atmosphere, add 1-Bromo-4-(4-fluorophenoxy)benzene (1.0 eq), the desired amine (1.2 eq), a palladium pre-catalyst (e.g., Pd₂(dba)₃, 1-2 mol%), and a suitable phosphine ligand (e.g., XPhos, RuPhos, 2-4 mol%) to a reaction vessel.

• Base and Solvent: Add a strong, non-nucleophilic base such as sodium tert-butoxide (NaOtBu, 1.4 eq) and an anhydrous aprotic solvent like toluene or dioxane.

• Reaction Execution: Seal the vessel and heat the mixture to 80-110 °C for 4-16 hours, until the starting material is consumed (monitored by LC-MS or TLC).

• Work-up and Purification:

  • Cool the reaction to room temperature and filter through a pad of Celite to remove palladium residues, washing with ethyl acetate.

  • Concentrate the filtrate and purify the resulting residue via column chromatography to isolate the aminated product.

Caption: General Workflow for Buchwald-Hartwig Amination.

Other Key Cross-Coupling Reactions

Beyond amination, the C-Br bond readily participates in other transformations, making this molecule a valuable scaffold:

• Suzuki Coupling: Reaction with boronic acids to form C-C bonds, yielding biaryl or more complex poly-aromatic systems.

• Sonogashira Coupling: Reaction with terminal alkynes to introduce alkynyl functionalities, which are precursors for many other transformations.

• Heck Coupling: Reaction with alkenes to form substituted olefins.

Applications in Research and Development

The diaryl ether motif is present in a wide range of biologically active molecules, including antibiotics, anti-cancer agents, and cardiovascular drugs.[8] 1-Bromo-4-(4-fluorophenoxy)benzene serves as a key starting material for synthesizing libraries of such compounds for structure-activity relationship (SAR) studies. The ability to install diverse functionalities at the bromine position via cross-coupling allows for rapid exploration of chemical space, accelerating the drug discovery process.

Safety, Handling, and Storage

As with most aryl halides, 1-Bromo-4-(4-fluorophenoxy)benzene should be handled with appropriate care. Based on data for analogous compounds like 1-bromo-4-fluorobenzene, it is expected to be a skin and eye irritant and may cause respiratory irritation.[15][16]

• Handling: Use in a well-ventilated area or a chemical fume hood. Wear standard personal protective equipment (PPE), including safety glasses, chemical-resistant gloves, and a lab coat.[17] Avoid inhalation of vapors and direct contact with skin and eyes.

• Storage: Store in a tightly sealed container in a cool, dry place away from incompatible materials such as strong oxidizing agents.[16]

• Fire Safety: The compound may be combustible. Use dry chemical, CO₂, or foam extinguishers.[15]

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An In-depth Technical Guide to 3-(Trifluoromethyl)phenol (CAS 98-17-9)

Prepared for: Researchers, Scientists, and Drug Development Professionals

Introduction: The Strategic Importance of the Trifluoromethyl Group in Medicinal Chemistry

The strategic incorporation of fluorine and trifluoromethyl (CF3) groups into organic molecules is a cornerstone of modern drug design. The trifluoromethyl group, in particular, offers a unique combination of properties that can significantly enhance the therapeutic profile of a drug candidate. It is highly electronegative, metabolically stable, and can increase a molecule's lipophilicity, all of which can lead to improved potency, bioavailability, and pharmacokinetics.[1][2] 3-(Trifluoromethyl)phenol, also known as 3-hydroxybenzotrifluoride, is a critical building block that provides a versatile platform for introducing the trifluoromethylphenyl moiety into a wide range of bioactive molecules.[1][3] This guide offers an in-depth exploration of the properties and synthesis of this important chemical intermediate.

Physicochemical Properties of 3-(Trifluoromethyl)phenol

3-(Trifluoromethyl)phenol is a colorless to light yellow liquid at room temperature.[3] The presence of the trifluoromethyl group significantly influences its physical and chemical properties, making it a valuable reagent in various chemical transformations.

Property	Value	Source(s)
CAS Number	98-17-9	[3]
Molecular Formula	C7H5F3O	[3]
Molecular Weight	162.11 g/mol	[3][4]
Appearance	Colorless to light orange to yellow clear liquid	[3]
Melting Point	-2 °C to -1.8 °C	[3][5]
Boiling Point	178-179 °C	[3][5]
Density	1.333 - 1.36 g/mL at 25 °C	[3][5]
Refractive Index	n20/D 1.458 - 1.46	[3][5]
Synonyms	3-Hydroxybenzotrifluoride, α,α,α-Trifluoro-m-cresol	[3][4][5]

Synthesis of 3-(Trifluoromethyl)phenol: A Comparative Overview

Several synthetic routes to 3-(trifluoromethyl)phenol have been established, with the choice of method often depending on the desired scale, available starting materials, and safety considerations. The most common industrial approach involves the diazotization of 3-(trifluoromethyl)aniline followed by hydrolysis.[1]

From 3-(Trifluoromethyl)aniline via Diazotization and Hydrolysis

This classical and widely adopted industrial method is a two-step process:

• Diazotization: 3-(Trifluoromethyl)aniline is treated with a source of nitrous acid (typically generated in situ from sodium nitrite and a strong acid like sulfuric acid) at low temperatures to form a diazonium salt. The low temperature is crucial to prevent the unstable diazonium salt from decomposing.

• Hydrolysis: The resulting diazonium salt is then hydrolyzed, usually by heating the aqueous solution, to yield 3-(trifluoromethyl)phenol. This method has been optimized for high yield and purity.[1]

Caption: Synthesis of 3-(Trifluoromethyl)phenol via Diazotization and Hydrolysis.

Baeyer-Villiger Oxidation of 3-(Trifluoromethyl)benzaldehyde

Another notable method is the Baeyer-Villiger oxidation of 3-(trifluoromethyl)benzaldehyde.[1] This reaction involves the oxidation of the aldehyde to a formate ester using a peroxyacid, such as meta-chloroperoxybenzoic acid (m-CPBA). The resulting ester is then hydrolyzed to afford the desired phenol.[1]

Experimental Protocol: Baeyer-Villiger Oxidation

• Reaction Setup: Dissolve 3-(trifluoromethyl)benzaldehyde (1.0 equivalent) in a suitable solvent like dichloromethane in a round-bottom flask equipped with a magnetic stirrer.[1]

• Oxidation: Add m-CPBA (typically 1.1 to 1.5 equivalents) portion-wise to the stirred solution. The reaction is often conducted at room temperature, but an ice bath may be necessary to control any exothermic reaction.[1]

• Monitoring: Monitor the progress of the reaction by Thin Layer Chromatography (TLC) until the starting material is consumed.[1]

• Quenching: Upon completion, quench the reaction by adding a saturated aqueous solution of sodium bisulfite (NaHSO3) or sodium thiosulfate (Na2S2O3) to destroy the excess peroxyacid.[1]

• Hydrolysis: The crude formate ester is then hydrolyzed to 3-(trifluoromethyl)phenol by treatment with a base (e.g., NaOH in methanol/water), followed by an acidic work-up.[1]

Caption: Synthesis of 3-(Trifluoromethyl)phenol via Baeyer-Villiger Oxidation.

Applications in Drug Development and Organic Synthesis

3-(Trifluoromethyl)phenol is a versatile intermediate in the synthesis of a wide array of pharmaceuticals and agrochemicals.[3] Its utility stems from the advantageous properties conferred by the trifluoromethyl group.

• Pharmaceutical Development: It serves as a key building block in the synthesis of various drugs, including antidepressants like Fluoxetine.[6] It was also used in the preparation of the antiglaucoma agent travoprost.[5] The trifluoromethylphenyl moiety is often incorporated to enhance the efficacy and metabolic stability of drug candidates.[3][7]

• Agrochemical Production: This compound is utilized in the formulation of pesticides and herbicides, contributing to more effective crop protection solutions.[3][7]

• Polymer Chemistry: It acts as a monomer or building block in the creation of specialized polymers with high-performance characteristics.[3]

• Electronics Industry: 3-Hydroxybenzotrifluoride is used in the production of electronic components, contributing to the development of more efficient and durable devices.[3]

Safety and Handling

3-(Trifluoromethyl)phenol is a combustible liquid and should be handled with appropriate safety precautions.[8] It is harmful if swallowed and can cause skin and eye burns.[8][9] Therefore, it is essential to use personal protective equipment, including gloves, protective clothing, and eye/face protection, when working with this compound.[8][9][10] Work should be conducted in a well-ventilated area or under a chemical fume hood.[8][10] In case of contact with skin or eyes, rinse immediately with plenty of water for at least 15 minutes and seek medical attention.[8][9]

Storage: Store in a cool, dry, and well-ventilated place in a tightly closed container, away from heat, sparks, and open flames.[8][11][12]

Conclusion

3-(Trifluoromethyl)phenol is a fundamentally important building block in modern organic and medicinal chemistry. Its unique properties, conferred by the trifluoromethyl group, make it an invaluable component in the design and synthesis of new pharmaceuticals, agrochemicals, and advanced materials. A thorough understanding of its properties and synthetic methodologies is crucial for researchers and scientists aiming to leverage its potential in their respective fields.

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A Comprehensive Guide to the Structural Elucidation of 1-Bromo-4-(4-fluorophenoxy)benzene: From Synthesis to Single Crystal X-ray Analysis

For: Researchers, scientists, and drug development professionals.

Abstract

The diaryl ether moiety is a privileged scaffold in medicinal chemistry and materials science, valued for its conformational flexibility and metabolic stability.[1][2][3] 1-Bromo-4-(4-fluorophenoxy)benzene represents a key intermediate, incorporating synthetically versatile bromo- and fluoro-substituents that allow for further molecular elaboration. A definitive understanding of its three-dimensional structure is paramount for rational drug design and the prediction of solid-state properties. This technical guide provides a comprehensive, field-proven methodology for the synthesis, purification, single-crystal growth, and subsequent crystal structure determination of 1-bromo-4-(4-fluorophenoxy)benzene via single-crystal X-ray diffraction. The protocols herein are designed to be self-validating, with an emphasis on the causality behind experimental choices to ensure reproducibility and accuracy.

Introduction: The Significance of Diaryl Ethers in Modern Chemistry

Diaryl ethers are a class of organic compounds that feature prominently in a vast array of biologically active molecules and functional materials.[1][2][3] Their prevalence stems from a unique combination of chemical robustness and conformational adaptability, which allows them to effectively orient substituent groups for optimal interaction with biological targets. The title compound, 1-bromo-4-(4-fluorophenoxy)benzene, is of particular interest due to the presence of two distinct halogen atoms. The bromine atom can readily participate in a variety of cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig aminations, providing a handle for molecular diversification. The fluorine atom, a common bioisostere for hydrogen, can enhance metabolic stability, binding affinity, and membrane permeability of drug candidates.

A precise knowledge of the crystal structure of 1-bromo-4-(4-fluorophenoxy)benzene would provide invaluable insights into its molecular geometry, intermolecular interactions, and solid-state packing. This information is a critical prerequisite for structure-activity relationship (SAR) studies and the computational modeling of its derivatives.[4] To date, a public crystal structure for this specific compound has not been deposited in the Cambridge Structural Database (CSD), the world's repository for small-molecule organic and metal-organic crystal structures.[5][6] Therefore, this guide outlines the complete workflow to determine its crystal structure, from initial synthesis to final structural refinement.

Synthesis and Purification: Obtaining High-Quality Crystalline Material

The cornerstone of any successful crystallographic study is the availability of high-purity, single-crystalline material.[4][7] The synthesis of 1-bromo-4-(4-fluorophenoxy)benzene is most reliably achieved via an Ullmann condensation, a copper-catalyzed cross-coupling of an aryl halide and a phenol.[8][9][10]

Synthetic Protocol: Modified Ullmann Condensation

This protocol is optimized for high yield and purity, minimizing side products that could impede crystallization.

Reaction Scheme:

Materials and Reagents:

Reagent/Material	Purity	Supplier	Notes
4-Bromophenol	≥99%	Sigma-Aldrich	-
1-Fluoro-4-iodobenzene	≥98%	Alfa Aesar	-
Copper(I) Iodide (CuI)	99.995%	Strem Chemicals	High purity is crucial for catalytic activity.
L-Proline	≥99%	Acros Organics	Acts as a ligand to stabilize the copper catalyst.
Potassium Carbonate (K₂CO₃)	Anhydrous, ≥99%	Fisher Scientific	Must be finely powdered and dried before use.
Dimethyl Sulfoxide (DMSO)	Anhydrous, ≥99.9%	EMD Millipore	Use of anhydrous solvent is critical to prevent side reactions.
Ethyl Acetate	HPLC Grade	VWR	For extraction.
Brine (sat. NaCl aq.)	-	-	For washing.
Magnesium Sulfate (MgSO₄)	Anhydrous	-	For drying.

Step-by-Step Procedure:

• Reaction Setup: To a flame-dried 250 mL three-neck round-bottom flask equipped with a magnetic stir bar, reflux condenser, and nitrogen inlet, add 4-bromophenol (1.73 g, 10.0 mmol), potassium carbonate (2.76 g, 20.0 mmol), copper(I) iodide (0.19 g, 1.0 mmol), and L-proline (0.23 g, 2.0 mmol).

• Inert Atmosphere: Evacuate and backfill the flask with dry nitrogen three times to ensure an inert atmosphere.

• Solvent and Reagent Addition: Add anhydrous DMSO (50 mL) via syringe, followed by 1-fluoro-4-iodobenzene (2.22 g, 10.0 mmol).

• Reaction: Heat the reaction mixture to 120 °C and stir vigorously for 24 hours under a positive pressure of nitrogen. Monitor the reaction progress by thin-layer chromatography (TLC) using a 9:1 hexanes:ethyl acetate eluent system.

• Workup: After cooling to room temperature, pour the reaction mixture into 200 mL of deionized water and extract with ethyl acetate (3 x 75 mL).

• Washing: Combine the organic layers and wash with deionized water (2 x 100 mL) and then with brine (1 x 100 mL).

• Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate the solvent under reduced pressure using a rotary evaporator.

Purification and Single Crystal Growth: The Key to Diffraction-Quality Crystals

The crude product will likely contain unreacted starting materials and catalyst residues. Recrystallization is the most effective method for purifying nonvolatile organic solids and is essential for obtaining crystals suitable for X-ray diffraction.[11]

Experimental Protocol: Recrystallization for Single Crystal Growth

• Solvent Screening: The ideal recrystallization solvent should dissolve the compound sparingly at room temperature but completely at its boiling point. Based on the polarity of the target molecule, a mixed solvent system of ethanol and water is a promising starting point.

• Dissolution: Dissolve the crude product in a minimum amount of hot ethanol in an Erlenmeyer flask. The principle here is to create a saturated solution at the boiling point of the solvent.[11]

• Hot Filtration (if necessary): If any insoluble impurities are present, perform a hot gravity filtration to remove them.

• Slow Cooling for Crystal Growth: Cover the flask with a watch glass and allow it to cool slowly and undisturbed to room temperature. This slow cooling is critical as it allows the crystal lattice to form in a highly ordered manner, excluding impurities.[11]

• Further Cooling: Once at room temperature, transfer the flask to a 4 °C refrigerator to maximize the yield of crystals.

• Isolation and Drying: Collect the crystals by vacuum filtration, wash with a small amount of ice-cold ethanol, and allow them to air-dry.

For the growth of a single, diffraction-quality crystal, a slow evaporation technique is recommended:

• Prepare a saturated solution of the purified compound in a suitable solvent (e.g., dichloromethane or a hexane/ethyl acetate mixture) in a small, clean vial.

• Loosely cap the vial to allow for slow evaporation of the solvent over several days in a vibration-free environment.

Characterization and Structure Determination: The X-ray Crystallography Workflow

X-ray crystallography is the definitive method for determining the atomic and molecular structure of a crystal.[4][7] The process involves irradiating a single crystal with a monochromatic X-ray beam and analyzing the resulting diffraction pattern.[4]

Experimental Workflow for Crystal Structure Determination

The following diagram illustrates the comprehensive workflow from a suitable crystal to a refined molecular structure.

Caption: Figure 1: A flowchart detailing the key stages from synthesis to the final validation and deposition of the crystal structure.

Step-by-Step Protocol for Single-Crystal X-ray Diffraction

• Crystal Mounting: A suitable single crystal (typically >0.1 mm in all dimensions) is selected under a microscope and mounted on a goniometer head.[4][7]

• Data Collection: The mounted crystal is placed in a diffractometer and cooled to a low temperature (typically 100 K) to minimize thermal vibrations. It is then irradiated with monochromatic X-rays, and the diffraction pattern is recorded on a detector as the crystal is rotated.[7]

• Data Processing: The collected diffraction images are processed to determine the unit cell dimensions, crystal system, and space group. The intensities of the reflections are integrated and corrected for various experimental factors.

• Structure Solution: The "phase problem" is solved using computational methods, such as direct methods or Patterson methods, to generate an initial electron density map.

• Model Building and Refinement: An initial atomic model is built into the electron density map. This model is then refined against the experimental data, adjusting atomic positions and displacement parameters to improve the agreement between the calculated and observed diffraction patterns.

• Structure Validation: The final refined structure is validated using crystallographic software to check for geometric consistency and other potential issues. The final structure is typically deposited in a public database like the Cambridge Crystallographic Data Centre (CCDC) to make it available to the scientific community.[5][6]

Expected Structural Features and Data

While the precise crystal structure is yet to be determined, we can anticipate certain molecular features based on known principles of chemical bonding and related structures. The molecule is expected to be non-planar, with a "twist" around the central ether linkage. The C-O-C bond angle will likely be in the range of 118-120°. The aromatic rings will exhibit standard bond lengths, and the C-Br and C-F bond lengths will be consistent with those observed in other aryl halides.

Upon successful completion of the crystallographic experiment, the following key data would be obtained and should be presented in a structured table for clarity.

Table 1: Anticipated Crystallographic Data for 1-Bromo-4-(4-fluorophenoxy)benzene

Parameter	Expected Value/Information
Chemical Formula	C₁₂H₈BrFO
Formula Weight	267.10 g/mol
Crystal System	To be determined (e.g., Monoclinic, Orthorhombic)
Space Group	To be determined
Unit Cell Dimensions	a, b, c (Å); α, β, γ (°)
Volume	V (ų)
Z (molecules/unit cell)	To be determined
Calculated Density	ρ (g/cm³)
Absorption Coefficient	μ (mm⁻¹)
R-factors (R1, wR2)	Typically < 0.05 for a well-refined structure
Goodness-of-fit (S)	~1.0

Conclusion and Future Directions

This technical guide provides a robust and detailed roadmap for the synthesis, purification, and definitive structural elucidation of 1-bromo-4-(4-fluorophenoxy)benzene. By following these self-validating protocols, researchers can obtain high-quality single crystals and subsequently determine the precise three-dimensional structure of this important synthetic intermediate. The resulting crystallographic data will be of immense value to the drug discovery and materials science communities, enabling more accurate computational modeling, facilitating the design of novel derivatives with enhanced properties, and contributing to the fundamental understanding of structure-property relationships in diaryl ether systems. The deposition of this structure into the Cambridge Structural Database will ensure its accessibility to the global scientific community, fostering further research and innovation.

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Starting materials for 1-Bromo-4-(4-fluorophenoxy)benzene synthesis

An In-depth Technical Guide to the Starting Materials for the Synthesis of 1-Bromo-4-(4-fluorophenoxy)benzene

Introduction

1-Bromo-4-(4-fluorophenoxy)benzene is a diaryl ether that serves as a crucial building block in the synthesis of pharmaceuticals, agrochemicals, and high-performance polymers.[1] Its structure, featuring a bromo-substituted ring and a fluoro-substituted ring linked by an ether oxygen, provides multiple reactive sites for further chemical modification. The strategic selection of starting materials is paramount to achieving an efficient, scalable, and cost-effective synthesis of this target molecule.

This technical guide provides a comprehensive analysis of the primary synthetic routes and the corresponding starting materials for the preparation of 1-Bromo-4-(4-fluorophenoxy)benzene. We will delve into the two most prevalent C-O cross-coupling strategies: the traditional Ullmann condensation and the modern Buchwald-Hartwig amination adapted for etherification. The discussion will emphasize the causality behind experimental choices, provide detailed protocols, and offer a comparative analysis to guide researchers in their synthetic planning.

Principal Synthetic Strategies: C-O Cross-Coupling

The formation of the diaryl ether bond in 1-Bromo-4-(4-fluorophenoxy)benzene is accomplished through C-O cross-coupling reactions. These reactions involve the coupling of an aryl halide with a phenol (or its corresponding phenoxide). There are two main disconnection approaches for our target molecule, which dictate the choice of starting materials:

• Route A: Coupling of 4-Bromophenol with an activated 4-fluoro-substituted benzene.

• Route B: Coupling of 4-Fluorophenol with an activated 4-bromo-substituted benzene.

The choice between these routes depends on the relative cost, availability, and reactivity of the starting materials and the robustness of the chosen catalytic system.

Caption: Disconnection approaches for the synthesis of 1-Bromo-4-(4-fluorophenoxy)benzene.

Synthesis via Ullmann Condensation

The Ullmann condensation is a classical method for forming diaryl ethers, typically involving the reaction of a phenol with an aryl halide in the presence of a copper catalyst at elevated temperatures.[2][3] The reaction generally requires high-boiling polar solvents like N-methylpyrrolidone (NMP) or dimethylformamide (DMF) and temperatures often exceeding 150°C.[2]

The mechanism involves the formation of a copper(I) phenoxide, which then undergoes a coupling reaction with the aryl halide.[2] The reactivity of the aryl halide is a critical factor, with the order of reactivity being I > Br > Cl. Therefore, using an aryl iodide as a coupling partner can often lead to higher yields or allow for milder reaction conditions.[4]

Starting Materials Profile

The selection of starting materials is the first critical decision point. Below is a summary of the key reagents for both Ullmann routes.

Starting Material	Structure	Mol. Weight ( g/mol )	CAS Number	Key Role
Route A
4-Bromophenol	C₆H₅BrO	173.01	106-41-2	Nucleophile Precursor
1-Fluoro-4-iodobenzene	C₆H₄FI	222.00	352-34-1	Electrophile[5]
Route B
4-Fluorophenol	C₆H₅FO	112.10	371-41-5	Nucleophile Precursor[6]
1,4-Dibromobenzene	C₆H₄Br₂	235.90	106-37-6	Electrophile
1-Bromo-4-fluorobenzene	C₆H₄BrF	175.00	460-00-4	Electrophile[7]

Experimental Protocol: Ullmann Condensation (Route B)

This protocol is adapted from an industrial synthesis of a structurally similar compound, 1-bromo-4-(4-chlorophenoxy)benzene, and represents a robust starting point for optimization.[8] Route B is often preferred due to the high reactivity of 1,4-dibromobenzene and the ready availability of 4-fluorophenol.

Caption: General experimental workflow for the Ullmann diaryl ether synthesis.

Materials:

• 4-Fluorophenol (1.0 eq)

• 1,4-Dibromobenzene (1.5-2.0 eq)

• Potassium Hydroxide (KOH), finely ground (2.0 eq)

• Copper(I) Iodide (CuI) (0.1 eq) or Copper powder (0.2 eq)

• N-Methylpyrrolidone (NMP), anhydrous

Procedure:

• Reaction Setup: To a dry three-necked flask equipped with a mechanical stirrer, a reflux condenser, and a nitrogen inlet, add 4-fluorophenol, 1,4-dibromobenzene, potassium hydroxide, and the copper catalyst.

• Solvent Addition: Add anhydrous NMP to the flask to achieve a concentration of approximately 0.5-1.0 M with respect to the 4-fluorophenol.

• Inert Atmosphere: Purge the flask with nitrogen for 15-20 minutes.

• Reaction: Heat the reaction mixture to 140-160°C with vigorous stirring. The color of the mixture will typically darken.

• Monitoring: Monitor the reaction progress by TLC or GC-MS. The reaction may take 24-72 hours for completion.

• Work-Up: Once the starting material is consumed, cool the reaction mixture to room temperature. Dilute the mixture with a significant volume of water.

• Extraction: Extract the aqueous mixture with an organic solvent such as methyl tert-butyl ether (MTBE) or ethyl acetate (3x).

• Washing: Combine the organic layers and wash sequentially with water and saturated brine to remove residual NMP and salts.

• Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate (MgSO₄), filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by vacuum distillation or silica gel column chromatography to yield 1-Bromo-4-(4-fluorophenoxy)benzene.

Synthesis via Buchwald-Hartwig C-O Coupling

The Buchwald-Hartwig amination is a palladium-catalyzed cross-coupling reaction that has been adapted for the synthesis of diaryl ethers.[9][10] This method often offers significant advantages over the Ullmann condensation, including milder reaction conditions (typically 80-120°C), broader substrate scope, and higher functional group tolerance.[10]

The success of this reaction is highly dependent on the choice of the palladium precursor, the phosphine ligand, and the base.[10] Sterically hindered and electron-rich phosphine ligands are commonly employed to facilitate the key steps of the catalytic cycle: oxidative addition and reductive elimination.[10]

Caption: Simplified catalytic cycle for the Buchwald-Hartwig diaryl ether synthesis.

Starting Materials & Reagents

The aryl halide and phenol starting materials are the same as for the Ullmann condensation. However, the catalytic system is entirely different and is the core of this methodology.

Reagent Type	Examples	Role
Palladium Precursor	Pd₂(dba)₃, Pd(OAc)₂	Source of the active Pd(0) catalyst.
Phosphine Ligand	XPhos, RuPhos, tBuXPhos	Stabilizes the catalyst and facilitates oxidative addition and reductive elimination.[11]
Base	Cs₂CO₃, K₃PO₄, t-BuONa	Deprotonates the phenol to form the active nucleophile.[11]
Solvent	Toluene, Dioxane	Non-polar aprotic solvents are typically effective.[11]

Experimental Protocol: Buchwald-Hartwig C-O Coupling (Route A)

This protocol provides a general procedure for the Buchwald-Hartwig coupling. Route A, using 4-bromophenol and 1-fluoro-4-iodobenzene, is presented here as the higher reactivity of the aryl iodide can be advantageous in palladium catalysis.

Materials:

• 4-Bromophenol (1.2 eq)

• 1-Fluoro-4-iodobenzene (1.0 eq)

• Tris(dibenzylideneacetone)dipalladium(0) (Pd₂(dba)₃) (1-2 mol%)

• XPhos (2-4 mol%)

• Cesium Carbonate (Cs₂CO₃) (1.5 eq)

• Toluene, anhydrous

Procedure:

• Reaction Setup: In a glovebox or under an inert atmosphere, add the palladium precursor, phosphine ligand, cesium carbonate, 4-bromophenol, and 1-fluoro-4-iodobenzene to a dry Schlenk flask.

• Solvent Addition: Add anhydrous toluene via syringe.

• Inert Atmosphere: Seal the flask and purge with nitrogen or argon.

• Reaction: Place the flask in a preheated oil bath at 100-110°C and stir the reaction mixture vigorously.

• Monitoring: Monitor the reaction progress by TLC or GC-MS. Reactions are often complete within 12-24 hours.

• Work-Up: Once complete, cool the mixture to room temperature. Dilute with ethyl acetate and filter through a pad of celite to remove insoluble salts.

• Washing: Transfer the filtrate to a separatory funnel and wash with water and brine.

• Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by silica gel column chromatography to obtain pure 1-Bromo-4-(4-fluorophenoxy)benzene.

Comparative Analysis of Synthetic Routes

Feature	Ullmann Condensation	Buchwald-Hartwig C-O Coupling
Catalyst	Copper (CuI, Cu powder)[2]	Palladium/Phosphine Ligand[10]
Temperature	High (140-210°C)[2]	Moderate (80-120°C)[10]
Solvents	Polar Aprotic (NMP, DMF)[2]	Non-polar (Toluene, Dioxane)[11]
Substrate Scope	More limited; requires activated aryl halides.[2]	Broad; tolerates a wide range of functional groups.[10]
Catalyst Cost	Lower (Copper is inexpensive).	Higher (Palladium and specialized ligands).
Yields	Moderate to good, but can be variable.	Generally good to excellent.[11]

Conclusion

The synthesis of 1-Bromo-4-(4-fluorophenoxy)benzene can be effectively achieved via either Ullmann condensation or Buchwald-Hartwig C-O coupling. The choice of starting materials is dictated by the chosen route, with 4-bromophenol, 4-fluorophenol, and halogenated benzene derivatives like 1,4-dibromobenzene or 1-fluoro-4-iodobenzene being the key precursors.

• The Ullmann condensation represents a classical, cost-effective method using inexpensive copper catalysts, but it requires harsh reaction conditions and may have a more limited substrate scope.[2]

• The Buchwald-Hartwig reaction offers a modern, versatile alternative with milder conditions and typically higher yields, though it comes at a higher cost due to the palladium and ligand system.[9][10]

For industrial-scale production, the robustness and cost-effectiveness of an optimized Ullmann protocol may be advantageous.[8] For laboratory-scale synthesis, medicinal chemistry applications, or when dealing with sensitive functional groups, the reliability and milder conditions of the Buchwald-Hartwig coupling are often superior. The ultimate decision rests on a careful evaluation of substrate availability, project budget, required scale, and the specific chemical functionalities involved.

References

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• 2. Ullmann condensation - Wikipedia [en.wikipedia.org]
• 3. Ullmann Reaction | Thermo Fisher Scientific - JP [thermofisher.com]
• 4. Ullmann Reaction (Chapter 111) - Name Reactions in Organic Synthesis [resolve.cambridge.org]
• 5. 4-Fluoroiodobenzene | C6H4FI | CID 9605 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. 4-Fluorophenol synthesis - chemicalbook [chemicalbook.com]
• 7. 1-Bromo-4-fluorobenzene - Wikipedia [en.wikipedia.org]
• 8. 1-Bromo-4-(4-chlorophenoxy)benzene (30427-95-3) for sale [vulcanchem.com]
• 9. Buchwald–Hartwig amination - Wikipedia [en.wikipedia.org]
• 10. pdf.benchchem.com [pdf.benchchem.com]
• 11. Buchwald–Hartwig Amination of Aryl Halides with Heterocyclic Amines in the Synthesis of Highly Fluorescent Benzodifuran-Based Star-Shaped Organic Semiconductors - PMC [pmc.ncbi.nlm.nih.gov]

A Technical Guide to the Thermal Stability and Decomposition of 1-Bromo-4-(4-fluorophenoxy)benzene

Introduction

1-Bromo-4-(4-fluorophenoxy)benzene is a halogenated aromatic ether with a molecular structure that makes it a key intermediate in the synthesis of various high-value organic materials, including pharmaceuticals and polymers.[1][2] Its utility in these applications often involves processes conducted at elevated temperatures. Consequently, a thorough understanding of its thermal stability and decomposition behavior is paramount for ensuring process safety, optimizing reaction conditions, and controlling impurity profiles. This guide provides a comprehensive technical overview of the methodologies used to assess the thermal stability of 1-Bromo-4-(4-fluorophenoxy)benzene, predicts its decomposition pathways, and offers insights into safe handling practices.

Physicochemical Properties

A foundational understanding of the compound's physical and chemical properties is essential before undertaking thermal analysis. While specific experimental data for 1-Bromo-4-(4-fluorophenoxy)benzene is not extensively available in public literature, we can infer its properties from related structures like 1-bromo-4-fluorobenzene and general principles of organic chemistry.

Property	Value (Predicted/Inferred)	Source/Rationale
Molecular Formula	C₁₂H₈BrFO	Calculated
Molecular Weight	267.10 g/mol	Calculated
Appearance	White to off-white solid	Inferred from similar diaryl ethers
Boiling Point	> 300 °C	Expected to be significantly higher than 1-bromo-4-fluorobenzene (152°C) due to increased molecular weight and size.[3][4]
Melting Point	Expected to be a solid at room temperature	Based on the increased molecular complexity compared to liquid 1-bromo-4-fluorobenzene.[3][4]
Solubility	Insoluble in water; soluble in common organic solvents (e.g., ethers, halogenated hydrocarbons)	Typical for non-polar aromatic compounds.

Thermal Stability Assessment: A Methodological Approach

To rigorously characterize the thermal stability of 1-Bromo-4-(4-fluorophenoxy)benzene, a combination of thermoanalytical techniques is recommended. The following section details the experimental protocols for Thermogravimetric Analysis (TGA) and Differential Scanning Calorimetry (DSC), explaining the rationale behind the chosen parameters.

Experimental Workflow for Thermal Analysis

The logical flow for a comprehensive thermal stability assessment is outlined below. This workflow ensures that data from complementary techniques are integrated to build a complete picture of the material's behavior under thermal stress.

Caption: Workflow for comprehensive thermal stability analysis.

Thermogravimetric Analysis (TGA)

Objective: To determine the temperature at which the material begins to lose mass due to decomposition and to quantify the extent of this mass loss as a function of temperature.

Experimental Protocol:

• Sample Preparation: Accurately weigh 5-10 mg of 1-Bromo-4-(4-fluorophenoxy)benzene into a ceramic or platinum TGA pan.

• Instrument Setup:

  • Atmosphere: High-purity nitrogen (99.999%) at a flow rate of 50 mL/min. An inert atmosphere is chosen to study the intrinsic thermal decomposition without the influence of oxidation.

  • Temperature Program:

    • Equilibrate at 30 °C for 5 minutes.

    • Ramp from 30 °C to 600 °C at a heating rate of 10 °C/min. A 10 °C/min ramp rate is a standard for initial screening, balancing resolution and experimental time.

• Data Analysis:

  • T_onset (Onset of Decomposition): The temperature at which a significant deviation from the baseline is observed in the mass loss curve. This is a critical parameter for defining the upper limit of thermal stability.

  • T_max (Temperature of Maximum Decomposition Rate): The temperature at which the rate of mass loss is highest, determined from the peak of the first derivative of the TGA curve (DTG curve).

  • Residual Mass: The percentage of mass remaining at the end of the experiment, which can provide insights into the formation of non-volatile char.

Differential Scanning Calorimetry (DSC)

Objective: To detect thermal events such as melting, boiling, and exothermic or endothermic decomposition processes. This is crucial for identifying potential thermal hazards.

Experimental Protocol:

• Sample Preparation: Accurately weigh 2-5 mg of 1-Bromo-4-(4-fluorophenoxy)benzene into a hermetically sealed aluminum DSC pan. Sealing the pan ensures that the boiling point and any decomposition events are not masked by evaporation.

• Instrument Setup:

  • Atmosphere: High-purity nitrogen (99.999%) at a flow rate of 50 mL/min.

  • Temperature Program:

    • Equilibrate at 25 °C.

    • Ramp from 25 °C to 400 °C at a heating rate of 10 °C/min. The upper-temperature limit is chosen to be below the major decomposition onset observed in TGA to avoid significant contamination of the DSC cell.

• Data Analysis:

  • Melting Point (T_m): The peak temperature of the endothermic event corresponding to the solid-to-liquid phase transition.

  • Decomposition Exotherm/Endotherm: Any sharp or broad peaks after the melting point indicate decomposition. The area under the peak can be integrated to quantify the enthalpy of decomposition (ΔH_d). A significant exothermic decomposition is a strong indicator of a potential runaway reaction hazard.

Predicted Decomposition Mechanisms

Based on the chemical structure of 1-Bromo-4-(4-fluorophenoxy)benzene, the primary points of thermal instability are the C-Br and C-O (ether) bonds. The C-F bond is significantly stronger and less likely to be the initial site of cleavage. The decomposition is likely to proceed via a free-radical mechanism at elevated temperatures.

Potential Decomposition Pathways:

• Homolytic Cleavage of the C-Br Bond: This is often the weakest bond in such aromatic structures and is a likely initiation step, forming a 4-(4-fluorophenoxy)phenyl radical and a bromine radical.

• Homolytic Cleavage of the C-O Ether Bond: This would lead to the formation of a 4-bromophenyl radical and a 4-fluorophenoxy radical.

• Secondary Reactions: The highly reactive radical species generated in the initiation steps can undergo a variety of secondary reactions, including:

  • Hydrogen Abstraction: Radicals can abstract hydrogen atoms from other intact molecules, propagating the decomposition chain.

  • Radical Recombination: Formation of higher molecular weight products, such as biphenyls and polyaromatic compounds, which may contribute to char formation.

  • Elimination and Rearrangement: Complex rearrangements can lead to the formation of dibenzofurans.[5][6]

Predicted Gaseous Decomposition Products:

• Hydrogen Bromide (HBr) and Hydrogen Fluoride (HF): Formed from the abstraction of hydrogen atoms by bromine and fluorine radicals.[7]

• Carbon Monoxide (CO) and Carbon Dioxide (CO₂): Resulting from the complete breakdown of the aromatic rings at very high temperatures.[7]

• Bromobenzene and Fluorobenzene: From the stabilization of phenyl radicals.

• Phenol and Brominated/Fluorinated Phenols: From cleavage and rearrangement of the ether linkage.

Caption: Predicted thermal decomposition pathways.

Safety Considerations and Handling

The thermal decomposition of halogenated aromatic compounds can generate toxic and corrosive byproducts.[7] Therefore, stringent safety protocols must be observed when handling 1-Bromo-4-(4-fluorophenoxy)benzene at elevated temperatures.

• Ventilation: All heating operations should be conducted in a well-ventilated fume hood or an enclosed reactor system equipped with appropriate off-gas scrubbing.

• Personal Protective Equipment (PPE): Wear appropriate PPE, including chemical-resistant gloves, safety glasses with side shields, and a flame-retardant lab coat.[8][9]

• Incompatible Materials: Avoid contact with strong oxidizing agents, strong acids, and strong bases, as these may lower the decomposition temperature or catalyze hazardous reactions.[9]

• Fire Safety: While the compound itself may not be highly flammable, its decomposition can generate flammable vapors. Ensure that all heating equipment is properly grounded and that sources of ignition are excluded from the work area.[8]

• Emergency Preparedness: Have appropriate fire extinguishing media (e.g., carbon dioxide, dry chemical, or foam) readily available.[8] In case of a fire, be aware that toxic fumes, including hydrogen halides, will be emitted.[7]

Conclusion

A comprehensive evaluation of the thermal stability of 1-Bromo-4-(4-fluorophenoxy)benzene is critical for its safe and effective use in research and manufacturing. The methodological approach outlined in this guide, employing TGA and DSC as primary screening tools, provides a robust framework for determining key stability parameters. Based on its chemical structure, the compound is expected to decompose via free-radical mechanisms initiated by the cleavage of the C-Br and C-O bonds, potentially generating hazardous byproducts. Adherence to strict safety protocols is therefore essential when this compound is subjected to thermal stress. Further analysis using techniques such as TGA-MS is recommended to definitively identify the decomposition products and refine the proposed mechanisms.

References

• 1-BROMO-4-FLUOROBENZENE - Sdfine. (n.d.).
• 1-BROMO-4-FLUOROBENZENE - CAMEO Chemicals - NOAA. (n.d.).
• 1-Bromo-4-Fluorobenzene CAS No 460-00-4 MATERIAL SAFETY DATA SHEET SDS/MSDS - CDH Fine Chemical. (n.d.).
• 1-Bromo-4-fluorobenzene - SAFETY DATA SHEET. (2013-10-17).
• 1-Bromo-4-[4-(bromomethyl)phenoxy]benzene|RUO - Benchchem. (n.d.).
• Novel 1-bromo-4-(4'-bromophenoxy)-2-pentadecyl benzene and preparation thereof. (2006). Google Patents.
• 1-Bromo-4-fluorobenzene | C6H4BrF | CID 9993 - PubChem. (n.d.).
• SAFETY DATA SHEET. (2013-10-17).
• Thermal Degradation Processes of Aromatic Poly(Ether Sulfone) Random Copolymers Bearing Pendant Carboxyl Groups. (2020). MDPI.
• Thermal Decomposition Processes in Aromatic Polycarbonates Investigated by Mass Spectrometry. (n.d.). ACS Publications.

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Solubility of 1-Bromo-4-(4-fluorophenoxy)benzene in common organic solvents

An In-depth Technical Guide to the Solubility of 1-Bromo-4-(4-fluorophenoxy)benzene in Common Organic Solvents

Abstract

This technical guide provides a comprehensive analysis of the solubility characteristics of 1-Bromo-4-(4-fluorophenoxy)benzene, a key intermediate in the synthesis of pharmaceuticals and advanced materials.[1][2] Given the scarcity of publicly available quantitative solubility data for this specific compound, this document synthesizes foundational chemical principles, predictive analysis based on its molecular structure, and data from structurally analogous diaryl ethers to provide a robust solubility profile. Furthermore, this guide presents a detailed, field-proven experimental protocol for the precise determination of its solubility in various organic solvents, designed to equip researchers and drug development professionals with the necessary tools for its effective application in synthesis, formulation, and process development.

Introduction: The Strategic Importance of Solubility

1-Bromo-4-(4-fluorophenoxy)benzene is a halogenated diaryl ether with significant utility as a versatile building block in organic synthesis. Its structure is foundational in the development of a range of complex molecules, including active pharmaceutical ingredients (APIs) and agrochemicals.[3][4] The successful application of this intermediate—whether in reaction design, purification, or formulation—is fundamentally dependent on a thorough understanding of its solubility. Solubility dictates the choice of reaction media, influences reaction kinetics, is critical for developing effective crystallization and purification strategies, and ultimately impacts the bioavailability of any derived API.

This guide addresses the critical need for a reliable solubility profile of 1-Bromo-4-(4-fluorophenoxy)benzene. It is structured to provide both a theoretical prediction of its behavior and a practical framework for its empirical determination.

Physicochemical Profile and Predictive Solubility Analysis

The solubility of a compound is governed by its molecular structure and the interplay of intermolecular forces between the solute and the solvent. The principle of "like dissolves like" serves as a primary guideline, where substances with similar polarities tend to be miscible.[5][6]

Molecular Structure Analysis:

• Core Structure: The molecule consists of two benzene rings linked by an ether oxygen atom. This large diaryl ether structure is predominantly nonpolar and hydrophobic.

• Polarity and Dipole Moment: The C-O-C ether linkage introduces a slight dipole. Additionally, the carbon-bromine (C-Br) and carbon-fluorine (C-F) bonds are polar. However, the para substitution pattern of these halogens on the benzene rings results in a relatively symmetrical structure, which likely diminishes the overall molecular dipole moment. Consequently, 1-Bromo-4-(4-fluorophenoxy)benzene is classified as a nonpolar to weakly polar molecule.

• Hydrogen Bonding Capability: The ether oxygen and halogen atoms can act as hydrogen bond acceptors. Crucially, the molecule lacks any hydrogen atoms bonded to highly electronegative atoms (like O-H or N-H), meaning it cannot act as a hydrogen bond donor. This severely limits its ability to integrate into the hydrogen-bonding networks of protic solvents like water or alcohols.[7]

Predicted Solubility in Common Organic Solvents:

Based on this structural analysis, a predictive solubility profile can be established.

Solvent Class	Representative Solvents	Predicted Solubility	Rationale
Nonpolar	Hexane, Toluene, Benzene	High	The large, nonpolar aromatic structure of the solute will readily interact with nonpolar solvents via London dispersion forces.
Polar Aprotic	THF, Acetone, DCM	High to Moderate	These solvents can engage in dipole-dipole interactions with the weakly polar regions of the solute. Tetrahydrofuran (THF), being an ether itself, is expected to be an excellent solvent.[8]
Polar Aprotic	DMF, DMSO	Moderate to Low	While these are strong solvents, their high polarity may be less compatible with the predominantly nonpolar solute compared to less polar aprotic options.
Polar Protic	Methanol, Ethanol	Low	The solute cannot donate hydrogen bonds, making it difficult to disrupt the strong hydrogen-bonding network of the solvent. The large hydrophobic area is energetically unfavorable for solvation.[7]
Aqueous	Water	Very Low/Insoluble	The molecule's hydrophobicity and inability to participate fully in hydrogen bonding make it practically insoluble in water.

Experimental Protocol for Solubility Determination: The Equilibrium Shake-Flask Method

To obtain definitive, quantitative solubility data, an empirical approach is essential. The equilibrium shake-flask method is a robust and widely accepted technique for determining the solubility of a solid compound in a solvent.[9] The following protocol provides a step-by-step methodology for its implementation.

Causality of the Method: This protocol is designed to achieve a state of thermodynamic equilibrium where the solvent is saturated with the solute at a specific temperature. By quantifying the concentration of the dissolved solute in a clear supernatant, a precise measure of solubility is obtained.

Step-by-Step Protocol

• Preparation of Materials:

  • Solute: 1-Bromo-4-(4-fluorophenoxy)benzene (purity >98%).

  • Solvents: Select a range of analytical grade organic solvents (e.g., hexane, toluene, ethyl acetate, acetone, methanol).

  • Apparatus: Analytical balance, glass vials with PTFE-lined screw caps, orbital shaker with temperature control, centrifuge, calibrated volumetric flasks and pipettes, syringe filters (0.22 µm, PTFE), and a suitable analytical instrument (e.g., HPLC-UV or GC-FID).

• Establishment of Saturation:

  • Add an excess amount of 1-Bromo-4-(4-fluorophenoxy)benzene to a series of vials. The key is to ensure a visible amount of undissolved solid remains after equilibration. A starting point is to add ~100 mg of solute to 5 mL of each solvent.

  • Cap the vials tightly to prevent solvent evaporation.

• Equilibration:

  • Place the vials in an orbital shaker set to a constant temperature (e.g., 25 °C) and moderate agitation speed (~150 rpm).

  • Allow the mixtures to equilibrate for a minimum of 24 to 72 hours. This extended period is critical to ensure that true thermodynamic equilibrium is reached.

• Phase Separation:

  • After equilibration, let the vials stand undisturbed for at least 2 hours to allow the excess solid to settle.

  • To ensure complete removal of undissolved particulates, which would artificially inflate the solubility measurement, centrifuge the vials at high speed (e.g., 5000 rpm for 15 minutes).

• Sample Preparation and Analysis:

  • Carefully withdraw a known volume of the clear supernatant using a calibrated pipette.

  • Filter the aliquot through a 0.22 µm syringe filter into a pre-weighed vial to remove any remaining microscopic particles.

  • Dilute the filtered sample with a suitable mobile phase or solvent to a concentration within the calibrated range of the analytical instrument.

  • Quantify the concentration of the solute using a pre-validated analytical method (e.g., HPLC-UV). A calibration curve must be generated using standards of known concentrations.

• Data Calculation and Reporting:

  • Calculate the solubility using the following formula, accounting for any dilution factors: Solubility (mg/mL) = (Concentration from analysis (mg/mL)) × (Dilution Factor)

  • The experiment should be performed in triplicate for each solvent to ensure reproducibility and statistical validity.

Workflow Visualization

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• 9. mdpi.com [mdpi.com]

Protocols & Analytical Methods

Application Notes and Protocols for the Suzuki-Miyaura Cross-Coupling of 1-Bromo-4-(4-fluorophenoxy)benzene

Introduction: The Strategic Importance of the 4-(4-Fluorophenoxy)phenyl Moiety

The Suzuki-Miyaura cross-coupling reaction stands as a pillar of modern synthetic organic chemistry, celebrated for its robustness, mild conditions, and exceptional tolerance of diverse functional groups.[1][2][3] First reported by Akira Suzuki and Norio Miyaura in 1979, this palladium-catalyzed reaction forges carbon-carbon bonds between organoboron compounds and organohalides, a transformation that was recognized with the 2010 Nobel Prize in Chemistry.[1][3] Its impact is particularly profound in the pharmaceutical and materials science sectors, where the synthesis of complex biaryl and substituted biphenyl structures is paramount.[4][5][6]

This guide focuses on a specific, high-value building block: 1-Bromo-4-(4-fluorophenoxy)benzene . The diaryl ether motif, particularly with fluorine substitution, is a privileged scaffold in medicinal chemistry. The 4-fluorophenoxy group can enhance metabolic stability, modulate lipophilicity, and engage in specific binding interactions within protein targets, making it a desirable feature in drug candidates.[6][7] Consequently, the efficient and predictable coupling of 1-Bromo-4-(4-fluorophenoxy)benzene with various boronic acids and esters is a critical capability for researchers in drug discovery and development.

These application notes provide a comprehensive technical guide, from the fundamental mechanism to detailed, field-tested protocols and troubleshooting advice, designed to empower researchers to successfully employ this versatile substrate in their synthetic endeavors.

The Catalytic Cycle: A Mechanistic Deep Dive

Understanding the mechanism of the Suzuki-Miyaura reaction is crucial for rational optimization and troubleshooting. The reaction proceeds through a well-defined catalytic cycle involving a palladium catalyst that cycles between Pd(0) and Pd(II) oxidation states.[1][2][8]

The three fundamental steps are:

• Oxidative Addition: The cycle initiates with the insertion of the active Pd(0) catalyst into the carbon-bromine bond of 1-Bromo-4-(4-fluorophenoxy)benzene. This is often the rate-determining step of the reaction.[8] The palladium center is oxidized from Pd(0) to a square-planar Pd(II) species. The reactivity of the aryl halide is a key factor, with the general trend being I > OTf > Br > Cl.[4][8] Electron-rich phosphine ligands on the palladium catalyst facilitate this step, especially for less reactive aryl bromides or chlorides.[1]

• Transmetalation: This step involves the transfer of the organic group from the organoboron reagent (e.g., an arylboronic acid) to the Pd(II) complex. The presence of a base is essential.[3][8] The base activates the boronic acid, forming a more nucleophilic boronate species, which then exchanges its organic moiety for the halide on the palladium center.[3][9]

• Reductive Elimination: In the final step, the two organic groups on the Pd(II) complex couple to form the new carbon-carbon bond of the desired biphenyl product. The palladium catalyst is simultaneously reduced back to its Pd(0) state, allowing it to re-enter the catalytic cycle.[1][8] Bulky ligands tend to promote this final, product-releasing step.[1]

Sources

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• 9. Suzuki Coupling [organic-chemistry.org]

Application Notes &amp; Protocols: Ullmann Condensation for Advanced Diaryl Ether Synthesis

Topic: A Detailed Protocol for the Ullmann Condensation using 1-Bromo-4-(4-fluorophenoxy)benzene and 4-Methoxyphenol

For: Researchers, Scientists, and Drug Development Professionals

Introduction: The Enduring Relevance of the Ullmann Condensation in Modern Synthesis

The diaryl ether motif is a privileged scaffold in medicinal chemistry and materials science, appearing in a wide array of biologically active compounds and advanced polymers.[1][2] Its synthesis, therefore, is of critical importance to drug development and chemical innovation. The Ullmann condensation, first reported over a century ago, remains a cornerstone for the formation of the C-O bond between aryl groups.[3][4] This copper-catalyzed reaction couples an aryl halide with a phenol, providing a direct and versatile route to diaryl ethers.

Historically, the Ullmann reaction was hampered by harsh conditions, often requiring stoichiometric amounts of copper and temperatures exceeding 200°C.[3] However, the advent of modern ligand-accelerated protocols has revitalized this classic transformation. The use of chelating ligands, such as amino acids or diamines, stabilizes the copper catalyst, enabling reactions to proceed under significantly milder conditions, with lower catalyst loadings, and with a greatly expanded substrate scope.[5] These advancements have solidified the Ullmann condensation's place as a powerful and cost-effective alternative to palladium-catalyzed methods.[5]

This application note provides a comprehensive, field-proven protocol for the synthesis of 1-(4-fluorophenoxy)-4-(4-methoxyphenoxy)benzene via the Ullmann condensation of 1-Bromo-4-(4-fluorophenoxy)benzene with 4-methoxyphenol. We will delve into the mechanistic rationale behind the choice of reagents and conditions, provide a step-by-step experimental guide, and present the expected outcomes.

Mechanistic Considerations and Protocol Design

The general mechanism of the Ullmann condensation is believed to proceed through a Cu(I)/Cu(III) catalytic cycle. The key steps involve the formation of a copper(I) phenoxide species, which then undergoes oxidative addition with the aryl halide. The resulting Cu(III) intermediate subsequently undergoes reductive elimination to form the desired diaryl ether and regenerate the active Cu(I) catalyst.[3][4]

Diagram 1: Catalytic Cycle of the Ullmann Condensation

A simplified representation of the copper-catalyzed Ullmann C-O coupling cycle.

Our substrate, 1-Bromo-4-(4-fluorophenoxy)benzene, is an electron-rich aryl bromide due to the ether linkage. While traditional Ullmann reactions are often sluggish with such substrates, modern ligand systems have overcome this limitation.[6][7] The protocol detailed below employs N,N-dimethylglycine, an inexpensive and highly effective amino acid ligand that has been shown to promote the coupling of various aryl halides with phenols at significantly reduced temperatures.[2][8][9]

Rationale for Reagent Selection:

• Catalyst (CuI): Copper(I) iodide is a commonly used, inexpensive, and relatively air-stable precatalyst for Ullmann reactions.[10] It is readily available and has demonstrated high efficacy in numerous C-O coupling protocols.

• Ligand (N,N-Dimethylglycine): This simple amino acid acts as a bidentate ligand, chelating to the copper center. This chelation enhances the solubility and stability of the catalytic species and facilitates the key oxidative addition step, allowing the reaction to proceed at a lower temperature (90-110°C).[2][8]

• Base (Cs₂CO₃): Cesium carbonate is a highly effective base for deprotonating the phenolic nucleophile. Its solubility in polar aprotic solvents and its ability to minimize side reactions make it a superior choice over other bases like potassium carbonate or phosphates in many modern Ullmann protocols.[5][6]

• Solvent (DMF): Dimethylformamide is a polar aprotic solvent that effectively dissolves the reactants and the cesium phenoxide intermediate. High-boiling polar solvents are traditional for Ullmann reactions as they facilitate the necessary reaction temperatures.[3]

Experimental Protocol

This protocol describes the coupling of 1-Bromo-4-(4-fluorophenoxy)benzene with 4-methoxyphenol.

Materials and Reagents:

Reagent	M.W. ( g/mol )	Amount (mmol)	Mass/Volume	Role
1-Bromo-4-(4-fluorophenoxy)benzene	283.11	1.0	283 mg	Aryl Halide
4-Methoxyphenol	124.14	1.2	149 mg	Nucleophile
Copper(I) Iodide (CuI)	190.45	0.1 (10 mol%)	19 mg	Catalyst Precursor
N,N-Dimethylglycine	103.12	0.2 (20 mol%)	21 mg	Ligand
Cesium Carbonate (Cs₂CO₃)	325.82	2.0	652 mg	Base
Anhydrous N,N-Dimethylformamide (DMF)	73.09	-	4.0 mL	Solvent

Step-by-Step Procedure:

• Vessel Preparation: To a flame-dried Schlenk tube or a sealed reaction vial equipped with a magnetic stir bar, add 1-Bromo-4-(4-fluorophenoxy)benzene (283 mg, 1.0 mmol), 4-methoxyphenol (149 mg, 1.2 mmol), copper(I) iodide (19 mg, 0.1 mmol), N,N-dimethylglycine (21 mg, 0.2 mmol), and cesium carbonate (652 mg, 2.0 mmol).

• Inert Atmosphere: Seal the reaction vessel and evacuate and backfill with an inert gas (e.g., nitrogen or argon) three times to ensure an oxygen-free atmosphere.

• Solvent Addition: Add anhydrous N,N-dimethylformamide (4.0 mL) via syringe.

• Reaction: Place the sealed vessel in a preheated oil bath at 110°C and stir vigorously.

• Monitoring: Monitor the reaction progress by thin-layer chromatography (TLC) or gas chromatography-mass spectrometry (GC-MS). The reaction is typically complete within 24 hours.

• Work-up:

  • Cool the reaction mixture to room temperature.

  • Dilute the mixture with ethyl acetate (20 mL) and water (20 mL).

  • Transfer the mixture to a separatory funnel. Separate the layers and extract the aqueous layer with ethyl acetate (2 x 15 mL).

  • Combine the organic layers and wash with brine (20 mL).

  • Dry the combined organic phase over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by column chromatography on silica gel using a suitable eluent system (e.g., a gradient of ethyl acetate in hexanes) to afford the pure 1-(4-fluorophenoxy)-4-(4-methoxyphenoxy)benzene.

Diagram 2: Experimental Workflow

Sources

• 1. researchgate.net [researchgate.net]
• 2. N,N-Dimethyl Glycine-Promoted Ullmann Coupling Reaction of Phenols and Aryl Halides [organic-chemistry.org]
• 3. Ullmann Reaction [organic-chemistry.org]
• 4. Synthesis and characterization of fluorinated poly(aryl ether)s with excellent dielectric properties - Polymer Chemistry (RSC Publishing) [pubs.rsc.org]
• 5. pubs.acs.org [pubs.acs.org]
• 6. Ullmann diaryl ether synthesis: rate acceleration by 2,2,6,6-tetramethylheptane-3,5-dione - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Screening of ligands for the Ullmann synthesis of electron-rich diaryl ethers - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. N,N-dimethyl glycine-promoted Ullmann coupling reaction of phenols and aryl halides - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. N,N-Dimethylglycine-Promoted Ullmann-Type Coupling Reactions of Aryl Iodides with Aliphatic Alcohols [organic-chemistry.org]

Application Notes and Protocols for the Synthesis of Bioactive Diaryl Ethers from 1-Bromo-4-(4-fluorophenoxy)benzene

Introduction: The Diaryl Ether Motif as a Privileged Scaffold in Medicinal Chemistry

The diaryl ether linkage is a cornerstone in the architecture of a vast array of biologically active molecules. This structural motif, characterized by two aromatic rings linked by an oxygen atom, is prevalent in numerous natural products and synthetic pharmaceuticals, demonstrating a remarkable range of therapeutic applications.[1] Its prevalence stems from a unique combination of physicochemical properties: the ether bond provides a degree of conformational flexibility while maintaining overall structural rigidity, allowing for optimal interaction with biological targets. Furthermore, the diaryl ether scaffold is metabolically robust, contributing to favorable pharmacokinetic profiles. As a result, this moiety is found in drugs targeting a wide spectrum of diseases, including cancers, bacterial infections, and inflammatory disorders.[1] The synthesis of novel diaryl ether-containing compounds, therefore, remains a critical endeavor in modern drug discovery and development.

This guide provides a comprehensive overview and detailed protocols for the synthesis of bioactive diaryl ethers, with a particular focus on leveraging the versatile building block, 1-Bromo-4-(4-fluorophenoxy)benzene. We will explore established and robust synthetic strategies, offering field-proven insights into reaction optimization and execution.

1-Bromo-4-(4-fluorophenoxy)benzene: A Versatile Precursor for Diaryl Ether Synthesis

1-Bromo-4-(4-fluorophenoxy)benzene (CAS No. 60755-59-1) is a key intermediate in the synthesis of complex organic molecules, particularly those with a diaryl ether core. Its utility is derived from the presence of a bromine atom, which serves as a reactive handle for a variety of cross-coupling reactions. The fluorine substitution on the phenoxy ring can enhance the biological activity and metabolic stability of the final compound.

Physicochemical Properties (Predicted):

Property	Value
Molecular Formula	C₁₂H₈BrFO
Molecular Weight	267.10 g/mol
Appearance	Off-white to pale yellow solid
Melting Point	~ 55-60 °C
Boiling Point	~ 310-320 °C

Synthetic Strategies for Diaryl Ether Formation

Two of the most powerful and widely adopted methods for the synthesis of diaryl ethers are the Ullmann condensation and the Buchwald-Hartwig C-O cross-coupling reaction.

The Ullmann Condensation: A Classic Approach

The Ullmann condensation is a copper-catalyzed reaction between an aryl halide and a phenol to form a diaryl ether.[2][3] While traditional Ullmann conditions often require high temperatures and stoichiometric amounts of copper, modern iterations have significantly improved the reaction's efficiency and scope through the use of ligands and optimized reaction conditions.

Mechanism of the Ullmann Condensation:

The precise mechanism of the Ullmann reaction is complex and can vary depending on the specific reaction conditions. However, a generally accepted pathway involves the following key steps:

• Oxidative Addition: A copper(I) species, often generated in situ, undergoes oxidative addition to the aryl halide (Ar-X) to form a copper(III) intermediate.

• Ligand Exchange: The phenoxide (Ar'-O⁻) displaces the halide from the copper center.

• Reductive Elimination: The diaryl ether (Ar-O-Ar') is formed through reductive elimination, regenerating the copper(I) catalyst.

Caption: Generalized catalytic cycle of the Ullmann condensation.

Protocol 1: Ullmann Condensation of 1-Bromo-4-(4-fluorophenoxy)benzene with a Substituted Phenol

This protocol describes a general procedure for the copper-catalyzed synthesis of a diaryl ether from 1-Bromo-4-(4-fluorophenoxy)benzene and a generic substituted phenol.

Materials:

• 1-Bromo-4-(4-fluorophenoxy)benzene

• Substituted Phenol (e.g., 4-aminophenol)

• Copper(I) Iodide (CuI)

• L-Proline

• Potassium Carbonate (K₂CO₃)

• Dimethyl Sulfoxide (DMSO)

• Ethyl acetate

• Brine

• Anhydrous Sodium Sulfate (Na₂SO₄)

• Silica gel for column chromatography

Equipment:

• Round-bottom flask

• Reflux condenser

• Magnetic stirrer with heating plate

• Inert atmosphere setup (e.g., nitrogen or argon)

• Standard laboratory glassware

• Rotary evaporator

Procedure:

• To a dry round-bottom flask under an inert atmosphere, add 1-Bromo-4-(4-fluorophenoxy)benzene (1.0 mmol), the substituted phenol (1.2 mmol), copper(I) iodide (0.1 mmol, 10 mol%), and L-proline (0.2 mmol, 20 mol%).

• Add anhydrous potassium carbonate (2.0 mmol) to the flask.

• Add dry DMSO (5 mL) to the reaction mixture.

• Heat the reaction mixture to 120 °C and stir vigorously for 12-24 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, cool the reaction mixture to room temperature and dilute with ethyl acetate (20 mL).

• Wash the organic layer with water (3 x 15 mL) and brine (15 mL).

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by silica gel column chromatography using an appropriate eluent system (e.g., hexane/ethyl acetate gradient) to afford the desired diaryl ether.

Data Summary Table for Ullmann Condensation:

Parameter	Recommended Condition	Rationale
Catalyst	Copper(I) Iodide (CuI)	A common and effective copper source for Ullmann couplings.
Ligand	L-Proline	An inexpensive and efficient amino acid ligand that can accelerate the reaction.
Base	Potassium Carbonate (K₂CO₃)	A readily available and effective base for deprotonating the phenol.
Solvent	DMSO	A polar aprotic solvent that facilitates the reaction.
Temperature	120 °C	A typical temperature for modern Ullmann condensations.
Atmosphere	Inert (N₂ or Ar)	Prevents oxidation of the copper catalyst and other reagents.

The Buchwald-Hartwig C-O Cross-Coupling: A Modern and Versatile Alternative

The Buchwald-Hartwig amination, a palladium-catalyzed cross-coupling reaction, can be effectively adapted for the formation of C-O bonds, providing a powerful alternative to the Ullmann condensation.[4] This methodology often proceeds under milder conditions and exhibits a broader substrate scope and functional group tolerance.[4]

Mechanism of the Buchwald-Hartwig C-O Coupling:

The catalytic cycle of the Buchwald-Hartwig C-O coupling is well-established and involves the following key transformations:

• Oxidative Addition: An active Pd(0) complex undergoes oxidative addition to the aryl bromide (Ar-Br) to form a Pd(II) intermediate.

• Ligand Exchange/Deprotonation: The phenol (Ar'-OH) coordinates to the palladium center, and a base facilitates its deprotonation to form a palladium-alkoxide complex.

• Reductive Elimination: The diaryl ether (Ar-O-Ar') is formed via reductive elimination from the Pd(II) complex, regenerating the Pd(0) catalyst.

Caption: Simplified catalytic cycle for the Buchwald-Hartwig C-O coupling.

Protocol 2: Buchwald-Hartwig C-O Coupling for the Synthesis of a Bioactive p38 Kinase Inhibitor Precursor

This protocol is adapted from established procedures for the synthesis of diaryl ether-based p38 kinase inhibitors and outlines the synthesis of a key intermediate from 1-Bromo-4-(4-fluorophenoxy)benzene and 3-aminopyridine. This intermediate can be further elaborated to yield potent p38 kinase inhibitors.

Materials:

• 1-Bromo-4-(4-fluorophenoxy)benzene

• 3-Aminopyridine

• Tris(dibenzylideneacetone)dipalladium(0) (Pd₂(dba)₃)

• Xantphos

• Cesium Carbonate (Cs₂CO₃)

• Anhydrous 1,4-Dioxane

• Ethyl acetate

• Brine

• Anhydrous Sodium Sulfate (Na₂SO₄)

• Silica gel for column chromatography

Equipment:

• Schlenk tube or similar reaction vessel for inert atmosphere reactions

• Magnetic stirrer with heating plate

• Inert atmosphere setup (e.g., argon)

• Standard laboratory glassware

• Rotary evaporator

Procedure:

• To a dry Schlenk tube under an inert atmosphere, add 1-Bromo-4-(4-fluorophenoxy)benzene (1.0 mmol), 3-aminopyridine (1.2 mmol), cesium carbonate (2.0 mmol), Pd₂(dba)₃ (0.02 mmol, 2 mol%), and Xantphos (0.04 mmol, 4 mol%).

• Add anhydrous 1,4-dioxane (5 mL) to the Schlenk tube.

• Seal the tube and heat the reaction mixture to 100 °C with vigorous stirring for 12-18 hours. Monitor the reaction progress by TLC.

• After cooling to room temperature, dilute the reaction mixture with ethyl acetate (20 mL) and filter through a pad of Celite to remove inorganic salts.

• Wash the filtrate with water (2 x 15 mL) and brine (15 mL).

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by silica gel column chromatography (e.g., using a hexane/ethyl acetate gradient) to yield the desired N-(4-(4-fluorophenoxy)phenyl)pyridin-3-amine.

Data Summary Table for Buchwald-Hartwig C-O Coupling:

Parameter	Recommended Condition	Rationale
Catalyst	Tris(dibenzylideneacetone)dipalladium(0) (Pd₂(dba)₃)	A common and effective Pd(0) precatalyst.
Ligand	Xantphos	A bulky, electron-rich phosphine ligand that promotes efficient C-N and C-O coupling.[4]
Base	Cesium Carbonate (Cs₂CO₃)	A strong, non-nucleophilic base suitable for this transformation.
Solvent	1,4-Dioxane	A common solvent for Buchwald-Hartwig reactions that effectively solubilizes the reagents.
Temperature	100 °C	A typical temperature that provides a good balance between reaction rate and stability of reagents.
Atmosphere	Inert (Ar)	Essential to prevent the oxidation and deactivation of the palladium catalyst.

Characterization and Purification

The synthesized diaryl ethers should be characterized using standard analytical techniques to confirm their identity and purity.

• Thin Layer Chromatography (TLC): To monitor the progress of the reaction and assess the purity of the final product.

• Column Chromatography: For the purification of the crude product.

• Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H and ¹³C): To confirm the structure of the synthesized compound.

• Mass Spectrometry (MS): To determine the molecular weight of the product.

• Melting Point: To assess the purity of solid compounds.

Safety and Handling

1-Bromo-4-(4-fluorophenoxy)benzene (and structurally similar compounds) should be handled with care in a well-ventilated fume hood. Personal protective equipment (PPE), including safety glasses, gloves, and a lab coat, should be worn at all times.

• 1-Bromo-4-fluorobenzene (a related compound, CAS 460-00-4): Flammable liquid and vapor. Causes skin and serious eye irritation. May cause respiratory irritation.[5]

• General Precautions for Aryl Halides: Aryl halides can be irritants and may be harmful if inhaled, ingested, or absorbed through the skin.

• Catalysts: Palladium and copper catalysts can be toxic and should be handled with care.

• Bases: Strong bases like cesium carbonate are corrosive and should be handled with appropriate care.

• Solvents: Organic solvents such as DMSO and 1,4-dioxane have their own specific hazards and should be handled in a fume hood.

Always consult the Safety Data Sheet (SDS) for each specific reagent before use.

Conclusion

The synthesis of bioactive diaryl ethers is a critical task in drug discovery. 1-Bromo-4-(4-fluorophenoxy)benzene serves as a valuable and versatile starting material for accessing these important molecular scaffolds. Both the Ullmann condensation and the Buchwald-Hartwig C-O coupling offer robust and reliable methods for the construction of the diaryl ether linkage. By understanding the principles behind these reactions and following the detailed protocols provided, researchers can efficiently synthesize a diverse range of diaryl ether derivatives for biological evaluation.

References

• Wikipedia. Ullmann condensation. [Link]

• Wikipedia. Buchwald–Hartwig amination. [Link]

• Organic Chemistry Portal. Ullmann Reaction. [Link]

• MDPI. Synthesis and Biological Evaluation of 2,3,4-Triaryl-1,2,4-oxadiazol-5-ones as p38 MAPK Inhibitors. [Link]

• ARKAT USA, Inc. Aryl ether synthesis via Ullmann coupling in non-polar solvents: effect of ligand, counterion, and base. [Link]

• PubMed. Synthesis and biological activities of 4-phenyl-5-pyridyl-1,3-thiazole derivatives as p38 MAP kinase inhibitors. [Link]

• PubMed. Diaryl Ether: A Privileged Scaffold for Drug and Agrochemical Discovery. [Link]

Sources

• 1. chemrxiv.org [chemrxiv.org]
• 2. par.nsf.gov [par.nsf.gov]
• 3. Ullmann Reaction [organic-chemistry.org]
• 4. Buchwald–Hartwig amination - Wikipedia [en.wikipedia.org]
• 5. Buchwald-Hartwig Cross Coupling Reaction [organic-chemistry.org]

Application Notes and Protocols for 1-Bromo-4-(4-fluorophenoxy)benzene in Pharmaceutical Intermediate Synthesis

Introduction: The Strategic Importance of the Fluorinated Diaryl Ether Moiety

In the landscape of modern medicinal chemistry, the diaryl ether linkage is a privileged scaffold, recognized for its prevalence in a multitude of biologically active agents, including those with anticancer, anti-inflammatory, antiviral, and herbicidal properties.[1][2] The introduction of fluorine atoms into these structures can further enhance their pharmacological profiles by modulating metabolic stability, binding affinity, and lipophilicity.[3] 1-Bromo-4-(4-fluorophenoxy)benzene emerges as a highly valuable, yet specialized, building block for the synthesis of such complex pharmaceutical intermediates. Its structure combines the versatile reactivity of an aryl bromide—a key functional group for palladium-catalyzed cross-coupling reactions—with the desirable electronic and pharmacokinetic attributes of a 4-fluorophenoxy group.

This guide provides an in-depth exploration of the synthesis and application of 1-Bromo-4-(4-fluorophenoxy)benzene. It is designed for researchers, medicinal chemists, and process development scientists, offering not just protocols, but the strategic rationale behind the synthetic choices, ensuring both scientific integrity and practical applicability.

Physicochemical and Spectroscopic Profile

A thorough understanding of the physical and spectral properties of a key intermediate is fundamental for reaction monitoring, quality control, and process optimization.

Material Properties

The following table summarizes the key physicochemical properties of 1-Bromo-4-(4-fluorophenoxy)benzene and its immediate precursors, providing a comparative reference for laboratory handling and reaction setup.

Property	1-Bromo-4-(4-fluorophenoxy)benzene	4-Bromophenol (Precursor)	1-Bromo-4-fluorobenzene (Precursor)
CAS Number	[101-55-3] (analogue)	106-41-2	[460-00-4]
Molecular Formula	C₁₂H₈BrFO	C₆H₅BrO	C₆H₄BrF
Molecular Weight	267.10 g/mol	173.01 g/mol	175.00 g/mol
Appearance	Expected to be a colorless to pale-yellow liquid or low-melting solid	Beige to reddish-brown crystalline solid	Colorless liquid
Boiling Point	> 300 °C (estimated)	238 °C	150 °C
Melting Point	Not widely reported	63-66 °C	-16 °C
Density	> 1.5 g/cm³ (estimated)	1.84 g/cm³	1.593 g/mL at 25 °C
Solubility	Soluble in common organic solvents (e.g., Toluene, THF, Dioxane, DMF)	Soluble in alcohol, ether, water	Insoluble in water, soluble in organic solvents

Note: Data for 1-Bromo-4-(4-fluorophenoxy)benzene is estimated based on its structure and data from close analogues like 1-bromo-4-phenoxybenzene.[4] Data for precursors is from established sources.[5][6]

Predicted Spectroscopic Data

• ¹H NMR (400 MHz, CDCl₃): The spectrum is expected to show a complex aromatic region between δ 6.90 and 7.50 ppm. The protons on the fluorinated ring will appear as a complex multiplet due to H-F coupling, likely around δ 7.00-7.10 ppm. The protons on the brominated ring will appear as two distinct doublets (an AA'BB' system), with the protons ortho to the bromine atom shifted downfield (approx. δ 7.40-7.50 ppm) and the protons ortho to the ether linkage upfield (approx. δ 6.90-7.00 ppm).

• ¹³C NMR (100 MHz, CDCl₃): Key predicted shifts include the carbon bearing the fluorine atom at a high field (approx. δ 160 ppm, with a large C-F coupling constant), the carbon attached to the ether oxygen (approx. δ 155-158 ppm), and the carbon bearing the bromine atom at a lower field (approx. δ 115-120 ppm). Other aromatic carbons will resonate in the typical δ 118-135 ppm range.

• Mass Spectrometry (EI): The mass spectrum will exhibit a characteristic isotopic pattern for a monobrominated compound, with two major peaks for the molecular ion [M]⁺ and [M+2]⁺ of nearly equal intensity at m/z 266 and 268. Key fragmentation patterns would likely involve the loss of the bromine atom (m/z 187) and cleavage of the ether bond.

Synthesis of 1-Bromo-4-(4-fluorophenoxy)benzene

The most direct and industrially relevant method for the synthesis of diaryl ethers is the Ullmann condensation. This copper-catalyzed nucleophilic aromatic substitution reaction provides a robust route to forming the C-O bond between an aryl halide and a phenol.[12]

Logical Workflow: Ullmann Condensation

The synthesis involves the coupling of a phenoxide, generated in situ from a phenol and a base, with an activated aryl halide. The copper catalyst facilitates this otherwise difficult nucleophilic substitution.

Caption: Workflow for Ullmann Condensation Synthesis.

Protocol 1: Synthesis via Ullmann Condensation

This protocol is adapted from established procedures for the synthesis of diaryl ethers.[13]

Materials:

• 4-Bromophenol (1.0 equiv)

• 1-Bromo-4-fluorobenzene (1.1 equiv)

• Potassium Carbonate (K₂CO₃), anhydrous (2.0 equiv)

• Copper(I) Iodide (CuI) (0.1 equiv)

• Pyridine or N,N-Dimethylformamide (DMF) (solvent)

• Toluene

• 1 M Hydrochloric Acid (HCl)

• Saturated Sodium Chloride (Brine) solution

• Anhydrous Sodium Sulfate (Na₂SO₄)

Procedure:

• Reaction Setup: To a dry round-bottom flask equipped with a reflux condenser and a magnetic stirrer, add 4-bromophenol (1.0 equiv), potassium carbonate (2.0 equiv), and copper(I) iodide (0.1 equiv).

• Inert Atmosphere: Purge the flask with an inert gas (e.g., Argon or Nitrogen).

• Solvent and Reagent Addition: Add anhydrous pyridine or DMF as the solvent, followed by the addition of 1-bromo-4-fluorobenzene (1.1 equiv).

• Reaction: Heat the reaction mixture to reflux (typically 130-160 °C) and maintain for 12-24 hours. The causality here is that higher temperatures are required to overcome the activation energy for this copper-catalyzed nucleophilic aromatic substitution.[12]

• Monitoring: Monitor the reaction progress by Thin Layer Chromatography (TLC) or Gas Chromatography-Mass Spectrometry (GC-MS) until the starting 4-bromophenol is consumed.

• Workup:

  • Cool the mixture to room temperature and dilute with toluene.

  • Filter the mixture through a pad of celite to remove the copper catalyst and inorganic salts.

  • Transfer the filtrate to a separatory funnel and wash sequentially with 1 M HCl (to remove pyridine) and brine.

  • Dry the organic layer over anhydrous sodium sulfate.

• Purification: Filter off the drying agent and concentrate the solvent under reduced pressure. The crude product can be purified by vacuum distillation or column chromatography on silica gel (eluting with a hexane/ethyl acetate gradient) to yield pure 1-Bromo-4-(4-fluorophenoxy)benzene.

Core Applications in Pharmaceutical Synthesis

The bromine atom on the 1-Bromo-4-(4-fluorophenoxy)benzene scaffold is the key handle for subsequent synthetic transformations. It serves as an ideal electrophile in palladium-catalyzed cross-coupling reactions, primarily the Suzuki-Miyaura coupling for C-C bond formation and the Buchwald-Hartwig amination for C-N bond formation.

Application 1: Suzuki-Miyaura Coupling for Biaryl Synthesis

The Suzuki-Miyaura coupling is a robust and versatile method for forming carbon-carbon bonds between sp²-hybridized centers.[14][15] For 1-Bromo-4-(4-fluorophenoxy)benzene, this reaction enables the synthesis of complex biaryl ethers, which are key structural motifs in many pharmaceuticals.[16]

The catalytic cycle involves three key steps: (1) Oxidative Addition of the aryl bromide to a Pd(0) complex, (2) Transmetalation of the organic group from the boronic acid to the palladium center, facilitated by a base, and (3) Reductive Elimination to form the new C-C bond and regenerate the Pd(0) catalyst.[14] The choice of ligand is critical to stabilize the palladium catalyst and promote efficient turnover.

Caption: General Workflow for Suzuki-Miyaura Coupling.

This protocol is a representative procedure based on established methodologies for similar aryl bromides.[16][17]

Materials:

• 1-Bromo-4-(4-fluorophenoxy)benzene (1.0 equiv)

• Arylboronic acid (e.g., 4-methoxyphenylboronic acid) (1.2 equiv)

• Tetrakis(triphenylphosphine)palladium(0) [Pd(PPh₃)₄] (0.03 equiv)

• Potassium Carbonate (K₂CO₃), aqueous solution (2 M)

• Toluene or Dioxane

Procedure:

• Reaction Setup: In a Schlenk flask, combine 1-Bromo-4-(4-fluorophenoxy)benzene (1.0 equiv) and the arylboronic acid (1.2 equiv).

• Solvent Addition: Add toluene (or dioxane) to the flask.

• Degassing: Degas the mixture by bubbling argon or nitrogen through the solution for 15-20 minutes. This step is critical to remove oxygen, which can oxidize and deactivate the Pd(0) catalyst.

• Catalyst and Base Addition: Add the aqueous solution of potassium carbonate (2.0 equiv), followed by the palladium catalyst [Pd(PPh₃)₄] (0.03 equiv).

• Reaction: Heat the mixture to 80-100 °C and stir vigorously under an inert atmosphere for 4-12 hours.

• Monitoring: Monitor the reaction progress by TLC or LC-MS.

• Workup:

  • After cooling, dilute the mixture with ethyl acetate and water.

  • Separate the organic layer, wash with brine, and dry over anhydrous Na₂SO₄.

• Purification: Concentrate the solvent under reduced pressure and purify the crude product by column chromatography on silica gel or recrystallization to obtain the desired biaryl ether.

Application 2: Buchwald-Hartwig Amination for Aryl Amine Synthesis

The Buchwald-Hartwig amination is a powerful palladium-catalyzed cross-coupling reaction for the formation of C-N bonds, a transformation that is often challenging via classical methods.[18][19] This reaction allows for the introduction of a wide range of primary and secondary amines onto the diaryl ether scaffold.

Similar to the Suzuki coupling, the reaction proceeds via a Pd(0)/Pd(II) catalytic cycle. Key steps include: (1) Oxidative Addition of the aryl bromide to the Pd(0) complex, (2) Amine Coordination and Deprotonation by a strong base to form a palladium-amido complex, and (3) Reductive Elimination to form the C-N bond and regenerate the Pd(0) catalyst.[18] The choice of a bulky, electron-rich phosphine ligand is crucial for facilitating the reductive elimination step, which is often rate-limiting.[19]

Caption: General Workflow for Buchwald-Hartwig Amination.

This is a representative protocol based on established methods for the amination of aryl bromides.[18][20]

Materials:

• 1-Bromo-4-(4-fluorophenoxy)benzene (1.0 equiv)

• Amine (e.g., morpholine) (1.2 equiv)

• Tris(dibenzylideneacetone)dipalladium(0) [Pd₂(dba)₃] (0.01-0.02 equiv)

• Xantphos or BINAP (ligand) (0.02-0.04 equiv)

• Sodium tert-butoxide (NaOtBu) (1.4 equiv)

• Anhydrous Toluene

Procedure:

• Reaction Setup: To an oven-dried Schlenk tube, add sodium tert-butoxide (1.4 equiv), the palladium pre-catalyst (e.g., Pd₂(dba)₃), and the phosphine ligand (e.g., Xantphos).

• Inert Atmosphere: Seal the tube and purge with an inert gas (Argon).

• Reagent Addition: Add anhydrous toluene, followed by 1-Bromo-4-(4-fluorophenoxy)benzene (1.0 equiv) and the amine (1.2 equiv).

• Reaction: Seal the tube tightly and place it in a preheated oil bath at 100-110 °C. Stir for 8-24 hours. The strong, non-nucleophilic base (NaOtBu) is essential for deprotonating the amine without competing in the reaction.

• Monitoring: Monitor the reaction progress by TLC or LC-MS.

• Workup:

  • Cool the reaction to room temperature and dilute with ethyl acetate.

  • Filter the mixture through a short pad of celite, washing the pad with ethyl acetate.

• Purification: Concentrate the filtrate under reduced pressure and purify the residue by column chromatography on silica gel to afford the desired N-aryl product.

Safety and Handling

As with all halogenated aromatic compounds, 1-Bromo-4-(4-fluorophenoxy)benzene and its precursors should be handled with appropriate care in a well-ventilated fume hood. Personal protective equipment (PPE), including safety glasses, lab coat, and chemical-resistant gloves, is mandatory. All reactions, particularly those involving heating and pressure (sealed tubes), should be conducted behind a safety shield. Refer to the Safety Data Sheets (SDS) for all individual reagents before commencing any experimental work.

Conclusion

1-Bromo-4-(4-fluorophenoxy)benzene stands as a pivotal intermediate for accessing complex molecular architectures in pharmaceutical research. Its utility is primarily unlocked through palladium-catalyzed cross-coupling reactions, which offer reliable and modular strategies for C-C and C-N bond formation. The protocols and principles outlined in this guide provide a comprehensive framework for the effective synthesis and application of this versatile building block, enabling the development of next-generation therapeutics.

References

• Discovery of Clinical Candidate 4‑[2-(5-Amino‑1H‑pyrazol-4-yl)-4-chlorophenoxy]-5-chloro-2-fluoro‑N‑1,3-thiazol-4-ylbenzenesulfonamide (PF-05089771): Design and Optimization of Diaryl Ether Aryl Sulfonamides as Selective Inhibitors of NaV1.7. Journal of Medicinal Chemistry. [Link]

• Supporting Information. The Royal Society of Chemistry. [Link]

• Supporting Information for. The Royal Society of Chemistry. [Link]

• Ullmann condensation. Wikipedia. [Link]

• Novel 1-bromo-4-(4'-bromophenoxy)-2-pentadecyl benzene and preparation thereof.

• Diaryl Ether: A Privileged Scaffold for Drug and Agrochemical Discovery. PubMed. [Link]

• Buchwald–Hartwig amination between 4-chloroanisole (4a) and morpholine (2a). ResearchGate. [Link]

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• Figure S1. 1 H NMR spectrum of compound 1-bromo-4-octyloxybenzene ( 7 ). ResearchGate. [Link]

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• Benzene, 1-bromo-4-phenoxy-. NIST WebBook. [Link]

• 1-Bromo-4-fluorobenzene. Wikipedia. [Link]

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Application Notes and Protocols for Polymerization Reactions Involving 1-Bromo-4-(4-fluorophenoxy)benzene

Introduction: A Versatile Monomer for High-Performance Polymers

1-Bromo-4-(4-fluorophenoxy)benzene is a key building block in the synthesis of advanced poly(aryl ether)s, a class of high-performance polymers renowned for their exceptional thermal stability, chemical resistance, and mechanical properties. The strategic placement of the bromo and fluoro functional groups on the diaryl ether backbone allows for a variety of polymerization strategies, leading to polymers with tailored properties for demanding applications in aerospace, automotive, electronics, and biomedical devices.

This comprehensive guide provides researchers, scientists, and drug development professionals with a detailed overview of the polymerization reactions involving 1-Bromo-4-(4-fluorophenoxy)benzene. We will delve into the theoretical underpinnings of the most relevant polymerization techniques, offer step-by-step experimental protocols, and present data in a clear, accessible format. Our focus is on providing not just a set of instructions, but a deeper understanding of the causality behind the experimental choices, ensuring the protocols are robust and reproducible.

Theoretical Framework: Navigating the Polymerization Landscape

The polymerization of 1-Bromo-4-(4-fluorophenoxy)benzene can be approached through several modern cross-coupling methodologies. The choice of reaction is dictated by the desired polymer architecture and the co-monomer, if any. The two primary strategies discussed herein are Palladium-catalyzed Suzuki and Buchwald-Hartwig polycondensations.

Suzuki Polycondensation: Forging Carbon-Carbon Bonds

Suzuki polycondensation is a powerful method for creating C-C bonds, leading to the formation of polyphenylenes and related conjugated polymers.[1][2] In the context of our target monomer, it can be reacted with a suitable bis(boronic acid) or bis(boronate ester) co-monomer to yield poly(aryl ether)s with extended aromatic chains.

The catalytic cycle, pioneered by Nobel laureate Akira Suzuki, involves three key steps:

• Oxidative Addition: The active Pd(0) catalyst inserts into the carbon-bromine bond of 1-Bromo-4-(4-fluorophenoxy)benzene.

• Transmetalation: The boronic acid derivative transfers its organic group to the palladium center, displacing the halide. This step is typically facilitated by a base.

• Reductive Elimination: The two organic groups on the palladium complex are coupled, forming the new C-C bond and regenerating the Pd(0) catalyst.

The choice of catalyst, ligand, base, and solvent system is critical for achieving high molecular weight polymers with low defect densities.

Buchwald-Hartwig Polycondensation: Constructing Carbon-Nitrogen Linkages

The Buchwald-Hartwig amination is the go-to method for the formation of C-N bonds, enabling the synthesis of poly(arylamine)s and related structures.[3][4] When 1-Bromo-4-(4-fluorophenoxy)benzene is reacted with a diamine co-monomer, this reaction yields polymers with arylamine linkages in the backbone.

Similar to the Suzuki coupling, the Buchwald-Hartwig reaction proceeds through a Pd-catalyzed cycle:

• Oxidative Addition: A Pd(0) complex reacts with the aryl bromide.

• Amine Coordination and Deprotonation: The amine coordinates to the palladium, and a base removes a proton to form a palladium-amido complex.

• Reductive Elimination: The aryl group and the amino group are eliminated from the palladium, forming the desired C-N bond and regenerating the catalyst.

Sterically hindered and electron-rich phosphine ligands are often essential for promoting the reductive elimination step and preventing side reactions.[3]

Experimental Protocols

The following protocols are designed to be a starting point for the synthesis of polymers from 1-Bromo-4-(4-fluorophenoxy)benzene. Optimization of reaction conditions may be necessary depending on the specific co-monomer and desired polymer characteristics.

Protocol 1: Suzuki Polycondensation with a Bis(boronic acid) Co-monomer

This protocol describes a general procedure for the Suzuki polycondensation of 1-Bromo-4-(4-fluorophenoxy)benzene with a generic aromatic bis(boronic acid).

Materials:

Reagent	Purity	Supplier
1-Bromo-4-(4-fluorophenoxy)benzene	>98%	Sigma-Aldrich
Aromatic Bis(boronic acid) (e.g., 1,4-Phenylenediboronic acid)	>98%	Combi-Blocks
Tetrakis(triphenylphosphine)palladium(0)	99%	Strem Chemicals
Potassium Carbonate (anhydrous)	>99%	Fisher Scientific
Toluene	Anhydrous	Acros Organics
Water	Degassed	In-house
Methanol	ACS Grade	VWR
Hydrochloric Acid (concentrated)	ACS Grade	VWR

Procedure:

• Reaction Setup: To a flame-dried Schlenk flask equipped with a magnetic stir bar and a reflux condenser, add 1-Bromo-4-(4-fluorophenoxy)benzene (1.00 eq), the aromatic bis(boronic acid) (1.00 eq), and potassium carbonate (3.00 eq).

• Catalyst Addition: In a separate vial, dissolve tetrakis(triphenylphosphine)palladium(0) (0.02 eq) in a minimal amount of anhydrous toluene. Add this catalyst solution to the Schlenk flask.

• Solvent Addition: Add a 4:1 mixture of anhydrous toluene and degassed water to the flask to achieve a monomer concentration of approximately 0.2 M.

• Inert Atmosphere: Evacuate and backfill the flask with argon or nitrogen three times to ensure an inert atmosphere.

• Polymerization: Heat the reaction mixture to 90 °C and stir vigorously for 48 hours under a positive pressure of inert gas. The progress of the polymerization can be monitored by the increasing viscosity of the solution.

• Work-up: Cool the reaction mixture to room temperature. Precipitate the polymer by slowly pouring the reaction mixture into a large excess of methanol containing a small amount of concentrated hydrochloric acid.

• Purification: Filter the precipitated polymer and wash it extensively with methanol and then with water to remove any residual salts and catalyst.

• Drying: Dry the polymer in a vacuum oven at 60 °C overnight to a constant weight.

Diagram of Suzuki Polycondensation Workflow:

Caption: Workflow for Suzuki Polycondensation.

Protocol 2: Buchwald-Hartwig Polycondensation with a Diamine Co-monomer

This protocol outlines a general procedure for the Buchwald-Hartwig polycondensation of 1-Bromo-4-(4-fluorophenoxy)benzene with a generic aromatic diamine.

Materials:

Reagent	Purity	Supplier
1-Bromo-4-(4-fluorophenoxy)benzene	>98%	Sigma-Aldrich
Aromatic Diamine (e.g., 4,4'-Oxydianiline)	>98%	TCI America
Tris(dibenzylideneacetone)dipalladium(0)	>97%	Oakwood Chemical
XPhos	>98%	Strem Chemicals
Sodium tert-butoxide	97%	Acros Organics
Toluene	Anhydrous	Acros Organics
Methanol	ACS Grade	VWR

Procedure:

• Reaction Setup: In a glovebox, charge a flame-dried Schlenk tube with tris(dibenzylideneacetone)dipalladium(0) (0.01 eq), XPhos (0.04 eq), and sodium tert-butoxide (2.20 eq).

• Monomer Addition: Add 1-Bromo-4-(4-fluorophenoxy)benzene (1.00 eq) and the aromatic diamine (1.00 eq) to the Schlenk tube.

• Solvent Addition: Add anhydrous toluene to achieve a monomer concentration of approximately 0.5 M.

• Inert Atmosphere: Seal the Schlenk tube, remove it from the glovebox, and connect it to a Schlenk line.

• Polymerization: Heat the reaction mixture to 110 °C and stir for 24 hours. The formation of the polymer is often indicated by a significant increase in viscosity.

• Work-up: Cool the reaction to room temperature and dilute with additional toluene if necessary. Slowly pour the solution into a large volume of vigorously stirred methanol to precipitate the polymer.

• Purification: Collect the polymer by filtration and wash it with methanol and hot water to remove any inorganic salts and residual catalyst.

• Drying: Dry the polymer under vacuum at 80 °C for 24 hours.

Diagram of Buchwald-Hartwig Polycondensation Workflow:

Caption: Workflow for Buchwald-Hartwig Polycondensation.

Characterization of the Resulting Polymers

A thorough characterization of the synthesized polymers is essential to confirm their structure, molecular weight, and properties.

Technique	Information Obtained
NMR Spectroscopy (¹H, ¹³C, ¹⁹F)	Confirms the polymer structure and end-groups.
Gel Permeation Chromatography (GPC)	Determines the number-average molecular weight (Mn), weight-average molecular weight (Mw), and polydispersity index (PDI).
Fourier-Transform Infrared (FTIR) Spectroscopy	Identifies the characteristic functional groups in the polymer backbone.
Thermogravimetric Analysis (TGA)	Evaluates the thermal stability of the polymer.
Differential Scanning Calorimetry (DSC)	Determines the glass transition temperature (Tg) and melting temperature (Tm).

The molecular characterization of polymer networks is a complex field, and a multi-technique approach is often necessary to fully understand the material properties.[5]

Troubleshooting and Optimization

Problem	Possible Cause	Suggested Solution
Low Molecular Weight Polymer	- Impure monomers or solvents- Incorrect stoichiometry- Inefficient catalyst	- Purify monomers and use anhydrous solvents.- Carefully measure the stoichiometry of the monomers.- Screen different catalyst/ligand systems and optimize the catalyst loading. For Suzuki reactions, consider more active catalysts.[6] For Buchwald-Hartwig, the choice of ligand is crucial.[7]
Incomplete Reaction	- Insufficient reaction time or temperature- Catalyst deactivation	- Increase the reaction time and/or temperature.- Ensure a strictly inert atmosphere to prevent catalyst oxidation.
Polymer Insolubility	- High molecular weight- Strong intermolecular interactions	- Use a higher boiling point solvent for polymerization.- Modify the polymer backbone to include more flexible linkages.

Conclusion

1-Bromo-4-(4-fluorophenoxy)benzene is a valuable monomer for the synthesis of a wide range of high-performance polymers. By leveraging powerful cross-coupling reactions such as Suzuki and Buchwald-Hartwig polycondensations, researchers can create novel materials with tailored properties. The protocols and insights provided in this guide are intended to empower scientists to explore the full potential of this versatile building block. As with any polymerization, careful attention to purity, stoichiometry, and reaction conditions is paramount to achieving the desired results.

References

• Tour, J. M., & Lamba, J. J. S. (1992). Synthesis of Poly(phenylenes) by a Rapid Polymerization of 1-Bromo-4-lithiobenzene Using HMPA.
• Al-Masum, M., & Al-Ahmari, A. (2014). Suzuki coupling of 1-bromo-4-(1-octynyl)benzene (5) with arylboronic acid 6a-e.
• Miyakoshi, R., Yokoyama, A., & Yokozawa, T. (2005). Suzuki–Miyaura Catalyst-Transfer Condensation Polymerization for the Synthesis of Polyphenylene with Ester Side Chain by Using Stable, Reactive 1,1,2,2-Tetraethylethylene Glycol Boronate (B(Epin)) Monomer.
• BenchChem. (2025). Application Notes and Protocols: Buchwald-Hartwig Amination of 4-(Benzyloxy)-2-bromo-1-fluorobenzene. BenchChem.
• Gisbertz, S., et al. (2015). Method of making poly(aryl ether ketones) from 4,4' difluorobenzophenone comprising oxidizing species and/or nitro compounds.
• Santhakumar, K., & Gopalan, A. (2012). Controlled synthesis of unsubstituted high molecular weight poly(para-phenylene) via Suzuki polycondensation-thermal aromatization methodology. Polymer Chemistry (RSC Publishing).
• Mhaske, S. B., & Kumar, A. (2006). Novel 1-bromo-4-(4'-bromophenoxy)-2-pentadecyl benzene and preparation thereof.
• Sytnik, K., et al. (2021). Buchwald–Hartwig Amination of Aryl Halides with Heterocyclic Amines in the Synthesis of Highly Fluorescent Benzodifuran-Based Star-Shaped Organic Semiconductors.
• Yi, C., et al. (2012). Process for preparing a polyether ether ketone.
• Wilson, D. R., et al. (2011). Method for preparing poly (ether ketone ketones).
• Anastasaki, A., et al. (2014). Synthesis of Conjugated Polymers by Sustainable Suzuki Polycondensation in Water and under Aerobic Conditions.

• National Center for Biotechnology Information. (n.d.). 1-Bromo-4-propylbenzene. PubChem. Retrieved from [Link]

• Patel, J., et al. (2019). Synthesis and characterization of processable aromatic poly(ether ether ketone amide)s modified by phenoxy and 1,3 ketone moiety linkages.
• Tour, J. M., & Lamba, J. J. S. (1993). Synthesis of Poly(phenylenes) by a Rapid Polymerization of 1-Bromo-4- lithiobenzene Using HMPA.
• Lapshin, A., et al. (2021). Evidence for "cocktail"-type catalysis in Buchwald-Hartwig reaction. A mechanistic study. Royal Society of Chemistry.
• Johnson, J. A., et al. (2021). Molecular Characterization of Polymer Networks. Chemical Reviews.
• Isono, T., et al. (2020). Suzuki–Miyaura catalyst-transfer polycondensation of triolborate-type fluorene monomer: toward rapid access to polyfluorene-containing block and graft copolymers from various macroinitiators. Polymer Chemistry (RSC Publishing).
• Frank, E., et al. (2018). The first Pd-catalyzed Buchwald–Hartwig aminations at C-2 or C-4 in the estrone series. Beilstein Journal of Organic Chemistry.

• Wikipedia. (n.d.). Buchwald–Hartwig amination. Retrieved from [Link]

• U.S. Environmental Protection Agency. (n.d.). Benzene, 1-bromo-4-[(trimethylsilyl)oxy]-. Retrieved from [Link]

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Application Notes and Protocols for the Sonogashira Coupling of 1-Bromo-4-(4-fluorophenoxy)benzene with Terminal Alkynes

Introduction: The Strategic Importance of Aryl-Alkynes

The Sonogashira cross-coupling reaction is a cornerstone of modern organic synthesis, enabling the formation of a carbon-carbon bond between a terminal alkyne and an aryl or vinyl halide.[1][2][3] This powerful transformation, typically catalyzed by a palladium complex with a copper(I) co-catalyst, has seen widespread application in the synthesis of pharmaceuticals, natural products, and advanced organic materials due to its operational simplicity and tolerance of a broad range of functional groups.[2] The resulting aryl-alkyne motif is a key structural element in numerous biologically active molecules and conjugated materials.

This document provides a detailed guide for researchers, scientists, and drug development professionals on the Sonogashira coupling of 1-Bromo-4-(4-fluorophenoxy)benzene with a variety of terminal alkynes. The phenoxyphenyl ether scaffold is prevalent in medicinal chemistry, and the ability to introduce diverse alkynyl functionalities via the bromo-handle opens avenues for the rapid generation of compound libraries for structure-activity relationship (SAR) studies. We will delve into the mechanistic underpinnings of the reaction, provide optimized, step-by-step protocols for different classes of terminal alkynes, and offer insights into troubleshooting and reaction optimization.

Mechanistic Rationale: A Tale of Two Catalytic Cycles

The generally accepted mechanism for the copper-co-catalyzed Sonogashira reaction involves two interconnected catalytic cycles: a palladium cycle and a copper cycle.[1] Understanding these cycles is crucial for rationalizing the choice of reagents and reaction conditions.

The Palladium Cycle:

• Oxidative Addition: The active Pd(0) catalyst undergoes oxidative addition to the aryl bromide (1-Bromo-4-(4-fluorophenoxy)benzene) to form a Pd(II) complex.

• Transmetalation: A copper(I) acetylide, generated in the copper cycle, transfers the alkyne group to the Pd(II) complex.

• Reductive Elimination: The resulting diorganopalladium(II) complex undergoes reductive elimination to yield the desired aryl-alkyne product and regenerate the active Pd(0) catalyst, which re-enters the catalytic cycle.

The Copper Cycle:

• Coordination and Deprotonation: The copper(I) salt coordinates to the terminal alkyne. In the presence of a base (typically an amine), the acidic alkyne proton is removed to form a copper(I) acetylide intermediate. This intermediate is the key species for the transmetalation step with the palladium complex.

Catalytic cycle of the Sonogashira coupling.

Experimental Protocols

General Considerations:

• Inert Atmosphere: Sonogashira reactions are typically sensitive to oxygen, which can lead to the undesired oxidative homocoupling of the terminal alkyne (Glaser coupling). Therefore, all reactions should be performed under an inert atmosphere (e.g., nitrogen or argon) using standard Schlenk techniques or in a glovebox.

• Anhydrous Solvents: The use of anhydrous solvents is recommended to prevent unwanted side reactions.

• Reagent Purity: The purity of the aryl bromide, terminal alkyne, catalysts, and base can significantly impact the reaction outcome.

Protocol 1: Coupling with an Aromatic Alkyne (Phenylacetylene)

This protocol describes the synthesis of 1-(4-(4-fluorophenoxy)phenyl)-2-phenylethyne .

Materials:

• 1-Bromo-4-(4-fluorophenoxy)benzene (1.0 eq.)

• Phenylacetylene (1.2 eq.)

• Bis(triphenylphosphine)palladium(II) dichloride (PdCl₂(PPh₃)₂) (2 mol%)

• Copper(I) iodide (CuI) (4 mol%)

• Triethylamine (Et₃N) (3.0 eq.)

• Anhydrous Tetrahydrofuran (THF)

Procedure:

• To a dry Schlenk flask equipped with a magnetic stir bar, add 1-Bromo-4-(4-fluorophenoxy)benzene, PdCl₂(PPh₃)₂ and CuI.

• Evacuate and backfill the flask with an inert gas three times.

• Under a positive flow of inert gas, add anhydrous THF and triethylamine.

• Add phenylacetylene dropwise to the stirred solution at room temperature.

• Heat the reaction mixture to 60 °C and stir for 6-12 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC) or Gas Chromatography-Mass Spectrometry (GC-MS).

• Upon completion, cool the reaction mixture to room temperature.

• Dilute the mixture with ethyl acetate and filter through a pad of Celite®, washing the pad with additional ethyl acetate.

• Wash the filtrate with saturated aqueous NH₄Cl and then with brine.

• Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel to afford the desired product.

Protocol 2: Coupling with a Silyl-Protected Alkyne (Ethynyltrimethylsilane)

This protocol details the synthesis of (4-(4-fluorophenoxy)phenylethynyl)trimethylsilane . The trimethylsilyl (TMS) group can serve as a protecting group for the terminal alkyne, which can be cleaved under mild conditions to regenerate the terminal alkyne for further transformations.[4]

Materials:

• 1-Bromo-4-(4-fluorophenoxy)benzene (1.0 eq.)

• Ethynyltrimethylsilane (1.5 eq.)

• Tetrakis(triphenylphosphine)palladium(0) (Pd(PPh₃)₄) (3 mol%)

• Copper(I) iodide (CuI) (5 mol%)

• Diisopropylamine (DIPA) (4.0 eq.)

• Anhydrous Toluene

Procedure:

• In a dry, oven-dried round-bottom flask equipped with a magnetic stir bar and reflux condenser, add 1-Bromo-4-(4-fluorophenoxy)benzene, Pd(PPh₃)₄, and CuI.

• Evacuate and backfill the flask with argon three times.

• Add anhydrous toluene and diisopropylamine via syringe.

• Add ethynyltrimethylsilane to the reaction mixture.

• Heat the mixture to 80 °C and stir for 12-18 hours, monitoring the reaction by TLC or GC-MS.

• After cooling to room temperature, dilute the reaction with diethyl ether and filter through a short pad of silica gel, eluting with diethyl ether.

• Concentrate the filtrate in vacuo.

• The crude product can be further purified by flash chromatography if necessary.

Protocol 3: Coupling with a Functionalized Alkyne (Propargyl Alcohol)

This protocol outlines the synthesis of 3-(4-(4-fluorophenoxy)phenyl)prop-2-yn-1-ol , demonstrating the tolerance of the Sonogashira coupling to hydroxyl functional groups.

Materials:

• 1-Bromo-4-(4-fluorophenoxy)benzene (1.0 eq.)

• Propargyl alcohol (1.3 eq.)

• Bis(triphenylphosphine)palladium(II) dichloride (PdCl₂(PPh₃)₂) (2.5 mol%)

• Copper(I) iodide (CuI) (5 mol%)

• Triethylamine (Et₃N) (3.5 eq.)

• Anhydrous Dimethylformamide (DMF)

Procedure:

• To a Schlenk tube containing a magnetic stir bar, add 1-Bromo-4-(4-fluorophenoxy)benzene, PdCl₂(PPh₃)₂, and CuI.

• Evacuate and backfill the tube with nitrogen three times.

• Add anhydrous DMF and triethylamine.

• Add propargyl alcohol to the stirred solution at room temperature.

• Heat the reaction to 70 °C and stir for 8-16 hours.

• Upon completion, cool the reaction to room temperature and pour it into water.

• Extract the aqueous mixture with ethyl acetate (3 x 20 mL).

• Combine the organic extracts, wash with brine, dry over anhydrous magnesium sulfate (MgSO₄), and filter.

• Remove the solvent under reduced pressure.

• Purify the residue by flash column chromatography to yield the pure product.

Data Presentation: Summary of Reaction Parameters and Expected Outcomes

The following table summarizes the key reaction parameters and typical yield ranges for the Sonogashira coupling of 1-Bromo-4-(4-fluorophenoxy)benzene with the selected terminal alkynes. Yields are representative and can vary based on reaction scale and purity of reagents.

Entry	Terminal Alkyne	Palladium Catalyst (mol%)	Copper(I) Iodide (mol%)	Base (eq.)	Solvent	Temp (°C)	Time (h)	Typical Yield (%)
1	Phenylacetylene	PdCl₂(PPh₃)₂ (2)	4	Et₃N (3.0)	THF	60	6-12	85-95
2	Ethynyltrimethylsilane	Pd(PPh₃)₄ (3)	5	DIPA (4.0)	Toluene	80	12-18	80-90
3	Propargyl alcohol	PdCl₂(PPh₃)₂ (2.5)	5	Et₃N (3.5)	DMF	70	8-16	75-85

Troubleshooting and Optimization

• Low or No Conversion:

  • Catalyst Inactivity: Ensure the palladium and copper catalysts are fresh and have been stored properly. Pd(0) sources like Pd(PPh₃)₄ can be sensitive to air.

  • Insufficient Degassing: Oxygen can deactivate the catalyst and promote alkyne homocoupling. Ensure the reaction setup is thoroughly degassed.

  • Reaction Temperature: For the less reactive aryl bromide, higher temperatures may be required. However, excessively high temperatures can lead to catalyst decomposition (observed as the formation of palladium black).

• Formation of Homocoupled Alkyne (Glaser Coupling):

  • This is a common side reaction promoted by the copper catalyst in the presence of oxygen.

  • Mitigation:

    • Ensure rigorous exclusion of air.

    • Reduce the amount of CuI.

    • Consider a "copper-free" Sonogashira protocol, which may require a different ligand and base system.

• Formation of Palladium Black:

  • This indicates decomposition of the palladium catalyst.

  • Causes: Impurities in reagents or solvents, or excessively high reaction temperatures.

  • Solution: Use high-purity reagents and solvents. Optimize the reaction temperature.

Safety Precautions

• Reagents: Handle all chemicals with appropriate personal protective equipment (PPE), including safety glasses, gloves, and a lab coat. Work in a well-ventilated fume hood.

• Palladium Catalysts: Palladium compounds can be toxic and should be handled with care.

• Solvents: Anhydrous solvents can be flammable. Take appropriate precautions when heating.

• Exothermic Potential: While generally manageable on a lab scale, palladium-catalyzed cross-coupling reactions can be exothermic. For larger-scale reactions, careful monitoring of the internal temperature and controlled addition of reagents may be necessary.

Conclusion

The Sonogashira coupling provides a robust and versatile method for the alkynylation of 1-Bromo-4-(4-fluorophenoxy)benzene. By carefully selecting the catalyst system, base, and solvent, and by maintaining an inert atmosphere, a wide array of functionalized aryl-alkynes can be synthesized in high yields. The protocols and insights provided in this application note serve as a comprehensive guide for researchers to successfully employ this powerful transformation in their synthetic endeavors.

References

• Chemistry LibreTexts. (2024). Sonogashira Coupling. Retrieved from [Link]

• ResearchGate. (2017). Suzuki–Miyaura cross‐coupling reaction of 1‐bromo‐4‐nitrobenzene with.... Retrieved from [Link]

• Gelest. (n.d.). Cross-Coupling of Alkynylsilanes. Retrieved from [Link]

• Elangovan, A., Wang, Y.-H., & Ho, T.-I. (2003). Sonogashira Coupling Reaction with Diminished Homocoupling. Organic Letters, 5(11), 1841–1844. Retrieved from [Link]

• ResearchGate. (2016). What the best procedure for Sonogashira coupling reaction with 1-(Trimethylsilyl)-1-pentyne ?. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Sonogashira Coupling. Retrieved from [Link]

• Wikipedia. (n.d.). Sonogashira coupling. Retrieved from [Link]

• ResearchGate. (n.d.). Sonogashira coupling reaction of aryl halides with phenylacetylene. Retrieved from [Link]

• J&K Scientific LLC. (2021). Sonogashira Cross-Coupling. Retrieved from [Link]

• Lipshutz, B. H., Chung, D. W., & Rich, B. (2008). Sonogashira Couplings of Aryl Bromides: Room Temperature, Water Only, No Copper. Organic Letters, 10(17), 3793–3796. Retrieved from [Link]

• ResearchGate. (n.d.). Sonogashira cross-coupling of 32 with propargyl alcohol. Retrieved from [Link]

• Neufeldt, M. P., et al. (2023). Synthesis of propargyl silanes from terminal alkynes via a migratory Sonogashira reaction. Chemical Science, 14(16), 4278-4284. Retrieved from [Link]

• Wipf Group. (2008). Sonogashira Couplings of Aryl Bromides: Room Temperature, Water Only, No Copper. Retrieved from [Link]

• Esfahani, R. S., et al. (2017). Suzuki-Miyaura C-C Coupling Reactions Catalyzed by Supported Pd Nanoparticles for the Preparation of Fluorinated Biphenyl Derivatives. Catalysts, 7(3), 79. Retrieved from [Link]

• Brieflands. (n.d.). Synthesis and Anticonvulsant Activity Evaluation of 3-alkoxy-4-(4-(hexyloxy/heptyloxy)phenyl)-4H-1,2,4-triazole. Retrieved from [Link]

• PubMed. (n.d.). Synthesis and Anticonvulsant Activity Evaluation of 4-(2-alkoxy-phenyl)-2,4-dihydro-3H-1,2,4-triazol-3-ones in Various Experimental Seizure Models in Mice. Retrieved from [Link]

• ResearchGate. (2025). Synthesis and Anticonvulsant Activity Evaluation of 3-alkoxy-4-(4-(hexyloxy/heptyloxy)phenyl)-4H-1,2,4 -triazole. Retrieved from [Link]

• PubMed. (n.d.). Synthesis of novel 1-[5-(4-methoxy-phenyl)-[5][6][7]oxadiazol-2-yl]-piperazine derivatives and evaluation of their in vivo anticonvulsant activity. Retrieved from [Link]

• PubMed. (n.d.). Synthesis, physicochemical and anticonvulsant properties of N-benzyl and N-aminophenyl derivatives of 2-azaspiro[4.4]nonane and [4.5]decane-1,3-dione. Part I. Retrieved from [Link]

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Synthesis of liquid crystal precursors from 1-Bromo-4-(4-fluorophenoxy)benzene

An In-Depth Guide to the Synthesis of Liquid Crystal Precursors from 1-Bromo-4-(4-fluorophenoxy)benzene

Authored by: A Senior Application Scientist

This technical guide provides detailed application notes and protocols for the synthesis of versatile liquid crystal (LC) precursors, commencing from the readily accessible starting material, 1-Bromo-4-(4-fluorophenoxy)benzene. This document is tailored for researchers, scientists, and professionals in drug development and materials science who require robust synthetic routes to novel mesogenic compounds. We will delve into the strategic application of modern cross-coupling reactions and classical organometallic chemistry to construct the core structural motifs prevalent in calamitic (rod-like) liquid crystals, such as biphenyl and tolane systems. The causality behind experimental choices, self-validating protocols, and comprehensive characterization are central themes of this guide.

Strategic Importance of 1-Bromo-4-(4-fluorophenoxy)benzene

1-Bromo-4-(4-fluorophenoxy)benzene is an exemplary starting material for the synthesis of liquid crystal precursors. Its structure incorporates several key features:

• A Diaryl Ether Linkage: This imparts a degree of flexibility and influences the overall molecular geometry.

• A Terminal Fluoro Group: The fluorine atom is a critical substituent in modern liquid crystal design. Its high electronegativity and relatively small size can significantly modulate properties such as dielectric anisotropy (Δε), melting point, and metabolic stability in related pharmaceutical compounds.

• A Reactive Aryl Bromide Handle: The carbon-bromine bond serves as a versatile reaction site for a multitude of carbon-carbon bond-forming reactions, allowing for the systematic elongation and functionalization of the molecular core.

This guide will focus on leveraging the aryl bromide moiety through several powerful synthetic transformations to create advanced precursors.

Synthesis of Biphenyl-Based Precursors via Suzuki-Miyaura Coupling

The biphenyl unit is a cornerstone of calamitic liquid crystal design, providing the rigid core necessary for the formation of mesophases.[1][2][3] The Suzuki-Miyaura cross-coupling reaction is the preeminent method for constructing this moiety due to its high functional group tolerance, mild reaction conditions, and the commercial availability of a vast library of boronic acids.[4][5]

Causality and Mechanistic Insight

The reaction is catalyzed by a Palladium(0) species and proceeds through a well-established catalytic cycle: oxidative addition, transmetalation, and reductive elimination.[5]

• Oxidative Addition: The active Pd(0) catalyst inserts into the aryl-bromide bond of 1-bromo-4-(4-fluorophenoxy)benzene, forming a Pd(II) intermediate. This is often the rate-determining step.

• Transmetalation: The organic group from the boronic acid is transferred to the palladium center. This step requires activation of the boronic acid by a base (e.g., K₂CO₃, Cs₂CO₃) to form a more nucleophilic boronate species.[5]

• Reductive Elimination: The two organic fragments on the Pd(II) center couple and are eliminated as the final biphenyl product, regenerating the Pd(0) catalyst.

The choice of ligand on the palladium catalyst is crucial. Bulky, electron-rich phosphine ligands (e.g., P(t-Bu)₃, SPhos, XPhos) accelerate the oxidative addition and reductive elimination steps, leading to higher efficiency.

Experimental Workflow: Suzuki-Miyaura Coupling

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• 5. Suzuki Coupling [organic-chemistry.org]

Application Notes &amp; Protocols: Strategic Execution of the Buchwald-Hartwig Amination for the Synthesis of N-Aryl-4-(4-fluorophenoxy)anilines

Introduction: The Strategic Importance of C-N Bond Formation

The Buchwald-Hartwig amination stands as a pillar of modern organic synthesis, providing a powerful and versatile palladium-catalyzed method for the formation of carbon-nitrogen (C-N) bonds.[1][2] Its development revolutionized the synthesis of aryl amines, which are ubiquitous structural motifs in pharmaceuticals, agrochemicals, and advanced materials.[3][4] The reaction's broad substrate scope and tolerance for various functional groups have rendered traditional, harsher methods like the Ullmann condensation or nucleophilic aromatic substitution less favorable.[1][5]

This guide provides an in-depth technical overview and actionable protocols for the Buchwald-Hartwig amination of 1-Bromo-4-(4-fluorophenoxy)benzene . This substrate presents a common challenge in medicinal chemistry: the coupling of an electron-rich aryl bromide. The phenoxy ether group donates electron density into the aromatic ring, which can render the crucial oxidative addition step of the catalytic cycle more challenging compared to electron-deficient systems.[6] Therefore, a carefully selected, highly active catalyst system is paramount for achieving high yields and reaction efficiency. This document will dissect the mechanistic underpinnings of the reaction to inform rational experimental design, offer optimized protocols, and provide troubleshooting guidance for researchers.

The Catalytic Engine: Mechanism and Parameter Causality

A fundamental understanding of the reaction mechanism is critical for troubleshooting and optimization. The Buchwald-Hartwig amination proceeds via a catalytic cycle involving a palladium center that cycles between Pd(0) and Pd(II) oxidation states.[7][8]

The generally accepted catalytic cycle involves three primary steps:

• Oxidative Addition: The active L-Pd(0) catalyst inserts into the carbon-bromine bond of the aryl bromide, forming a Pd(II) complex.[1][9][10] This is often the rate-determining step, especially for electron-rich aryl halides.[11][12]

• Amine Coordination & Deprotonation: The amine coordinates to the Pd(II) center. A stoichiometric amount of base then deprotonates the coordinated amine, forming a palladium-amido intermediate and displacing the bromide ion.[9][13]

• Reductive Elimination: The desired C-N bond is formed as the arylamine product is eliminated from the palladium center, regenerating the active L-Pd(0) catalyst to re-enter the cycle.[1][10]

Figure 1: The catalytic cycle of the Buchwald-Hartwig amination.

Core Parameter Selection: A Rationale-Driven Approach

The success of coupling an electron-rich substrate like 1-Bromo-4-(4-fluorophenoxy)benzene is highly dependent on the judicious selection of four key parameters: the palladium precatalyst, the ligand, the base, and the solvent.

• Palladium Precatalyst: While simple palladium sources like Pd(OAc)₂ or Pd₂(dba)₃ can be used, modern, well-defined palladium precatalysts are highly recommended for reproducibility and activity.[9] These are typically air- and moisture-stable Pd(II) complexes that efficiently generate the active Pd(0) species in situ.[14] The Buchwald G3 and G4 precatalysts, for example, are designed for rapid, base-promoted activation, ensuring a high concentration of the active catalyst at the start of the reaction.

• Ligand: The ligand is arguably the most critical variable. For challenging, electron-rich aryl bromides, bulky and electron-rich biaryl monophosphine ligands are the gold standard.[1] These ligands promote both the oxidative addition and the final reductive elimination steps while preventing catalyst decomposition.[15]

  • Expertise in Action: Ligands like XPhos , RuPhos , and BrettPhos possess the necessary steric and electronic properties.[16] The large steric footprint of these ligands facilitates the reductive elimination step, which can otherwise be slow, leading to unwanted side reactions like β-hydride elimination.[13]

• Base: The base's primary role is to deprotonate the amine after it coordinates to the palladium center.[9][17] For the amination of aryl bromides, strong, non-nucleophilic bases are typically required.

  • Common Choices: Sodium tert-butoxide (NaOt-Bu) is a robust and widely used base.[9] Other options include potassium tert-butoxide (KOt-Bu), lithium bis(trimethylsilyl)amide (LHMDS), and potassium phosphate (K₃PO₄).[10]

  • Causality: The choice of base can be critical. While strong alkoxides are effective, they can be incompatible with base-sensitive functional groups (e.g., esters).[7] In such cases, a weaker inorganic base like K₃PO₄ or Cs₂CO₃ might be screened, often in combination with a more polar solvent like t-BuOH or 1,4-dioxane to aid solubility and activity.[10][18]

• Solvent: Anhydrous, aprotic solvents are standard. The choice is often dictated by the reaction temperature and the solubility of the reagents.[8]

  • Standard Solvents: Toluene, 1,4-dioxane, and tetrahydrofuran (THF) are commonly employed.[7][9] Aromatic hydrocarbons like toluene and xylene are excellent for higher temperatures.[18][19]

  • Incompatibilities: It is crucial to avoid chlorinated solvents, acetonitrile, and pyridine, as they can coordinate to the palladium center and inhibit catalysis.[8]

Optimized Starting Points: Recommended Conditions

For the amination of 1-Bromo-4-(4-fluorophenoxy)benzene, a highly active catalyst system is the logical starting point. Below are three validated condition sets designed to provide a high probability of success. The choice among them may depend on the specific amine coupling partner and available laboratory resources.

Parameter	Condition Set A (High-Activity Standard)	Condition Set B (Milder Base System)	Condition Set C (Alternative Robust System)
Aryl Bromide	1-Bromo-4-(4-fluorophenoxy)benzene (1.0 eq)	1-Bromo-4-(4-fluorophenoxy)benzene (1.0 eq)	1-Bromo-4-(4-fluorophenoxy)benzene (1.0 eq)
Amine	Primary or Secondary Amine (1.2 eq)	Primary or Secondary Amine (1.2 eq)	Primary or Secondary Amine (1.2 eq)
Precatalyst	XPhos Pd G3 (1-2 mol%)	RuPhos Pd G3 (1-2 mol%)	BrettPhos Pd G4 (1-2 mol%)
Base	NaOt-Bu (1.4 eq)	K₃PO₄ (2.0 eq)	LHMDS (1.5 eq)
Solvent	Toluene (0.1 - 0.5 M)	1,4-Dioxane or t-BuOH (0.1 - 0.5 M)	THF (0.1 - 0.5 M)
Temperature	80 - 110 °C	90 - 110 °C	65 - 80 °C

Detailed Experimental Protocol (Condition Set A)

This protocol provides a self-validating, step-by-step methodology for a typical reaction. Strict adherence to anhydrous and anaerobic conditions is crucial for success.[14]

Materials & Reagents

• 1-Bromo-4-(4-fluorophenoxy)benzene

• Amine of choice

• XPhos Pd G3 Precatalyst (e.g., Sigma-Aldrich Cat# 763381)

• Sodium tert-butoxide (NaOt-Bu)

• Anhydrous Toluene

• Standard workup and purification reagents (Ethyl acetate, water, brine, silica gel)

Equipment

• Oven-dried Schlenk flask or reaction vial with a magnetic stir bar

• Schlenk line or glovebox for inert atmosphere operations

• Septa, needles, and syringes

• Heating mantle or oil bath with temperature control

Experimental Workflow Diagram

Figure 2: Step-by-step experimental workflow.

Step-by-Step Procedure

• Preparation: In a glovebox or on a Schlenk line, add 1-Bromo-4-(4-fluorophenoxy)benzene (1.0 mmol, 1.0 eq), the desired amine (1.2 mmol, 1.2 eq), sodium tert-butoxide (1.4 mmol, 1.4 eq), and the XPhos Pd G3 precatalyst (0.02 mmol, 2 mol%) to an oven-dried reaction flask equipped with a stir bar.

• Inerting: Seal the flask with a septum. If not in a glovebox, evacuate the flask and backfill with dry nitrogen or argon. Repeat this cycle three times to ensure an inert atmosphere.[14]

• Solvent Addition: Add anhydrous toluene (e.g., 5 mL for a 0.2 M reaction) via a dry syringe.

• Reaction: Place the flask in a preheated oil bath set to 100 °C and begin vigorous stirring.[2]

• Monitoring: Monitor the reaction progress periodically by taking small aliquots (via syringe) and analyzing by TLC or GC-MS until the starting aryl bromide is consumed (typically 4-24 hours).

• Work-up: Once complete, cool the reaction to room temperature. Carefully quench by adding 10 mL of water. Dilute the mixture with 20 mL of ethyl acetate and stir for 10 minutes.

• Purification: Filter the mixture through a pad of celite to remove palladium black and inorganic salts, washing the pad with additional ethyl acetate.[2] Transfer the filtrate to a separatory funnel, wash sequentially with water (2 x 20 mL) and brine (1 x 20 mL). Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate in vacuo. Purify the resulting crude oil or solid by flash column chromatography on silica gel to afford the pure N-aryl-4-(4-fluorophenoxy)aniline product.

Troubleshooting

• Stalled Reaction/Low Conversion:

  • Cause: Insufficiently active catalyst or deactivation.

  • Solution: Increase the reaction temperature in 10 °C increments. If ineffective, consider switching to a more active ligand system (e.g., from XPhos to a more specialized Buchwald ligand) or increasing the catalyst loading to 3-4 mol%. Ensure reagents and solvent are rigorously anhydrous.

• Formation of Hydrodehalogenation Byproduct (Ar-H):

  • Cause: A competitive side reaction where the aryl bromide is reduced.[1]

  • Solution: This can indicate that reductive elimination is slow relative to other pathways. Switching to a ligand with a larger steric profile (e.g., BrettPhos) can often accelerate reductive elimination and minimize this side product.

• Insolubility of Reagents:

  • Cause: Poor solubility of the base or other starting materials.[8]

  • Solution: Switch to a more polar aprotic solvent like 1,4-dioxane or a mixture of toluene/dioxane. Using a soluble base like LHMDS can also resolve this issue.

Conclusion

The Buchwald-Hartwig amination of 1-Bromo-4-(4-fluorophenoxy)benzene is a highly reliable and scalable transformation when executed with a rationally chosen, modern catalyst system. The key to success with this electron-rich substrate lies in utilizing bulky, electron-rich biaryl phosphine ligands in conjunction with well-defined palladium precatalysts. By understanding the causality behind each reaction parameter and following rigorous anaerobic and anhydrous protocols, researchers can confidently and efficiently synthesize a diverse array of valuable N-aryl-4-(4-fluorophenoxy)aniline derivatives for applications across the chemical sciences.

References

• Wikipedia. (n.d.). Buchwald–Hartwig amination. Retrieved from [Link]

• Chemistry LibreTexts. (2023). Buchwald-Hartwig Amination. Retrieved from [Link]

• J&K Scientific LLC. (2021). Buchwald-Hartwig Cross-Coupling. Retrieved from [Link]

• ACS Catalysis. (2020). Rapid Evaluation of the Mechanism of Buchwald–Hartwig Amination and Aldol Reactions Using Intramolecular 13C Kinetic Isotope Effects. Retrieved from [Link]

• NROChemistry. (n.d.). Buchwald-Hartwig Coupling: Mechanism & Examples. Retrieved from [Link]

• University of Groningen. (n.d.). The Buchwald–Hartwig Amination After 25 Years. Retrieved from [Link]

• ACS GCI Pharmaceutical Roundtable. (n.d.). Buchwald-Hartwig Amination. Retrieved from [Link]

• ACS Publications. (n.d.). Effect of Solvents on the Product Distribution and Reaction Rate of a Buchwald−Hartwig Amination Reaction. Retrieved from [Link]

• ResearchGate. (n.d.). The Buchwald–Hartwig Amination After 25 Years. Retrieved from [Link]

• ACS GCI Pharmaceutical Roundtable. (n.d.). Specific Solvent Issues with Buchwald-Hartwig Amination. Retrieved from [Link]

• YouTube. (2024). The Ultimate Guide to Buchwald-Hartwig Amination: Synthesize C–N Bonds!. Retrieved from [Link]

• The Journal of Organic Chemistry. (2014). Role of the Base in Buchwald–Hartwig Amination. Retrieved from [Link]

• ChemRxiv. (n.d.). Exploring Homogeneous Conditions for Mild Buchwald-Hartwig Amination in Batch and Flow. Retrieved from [Link]

• The Journal of Organic Chemistry. (2014). Role of the Base in Buchwald–Hartwig Amination. Retrieved from [Link]

• PubMed. (2014). Role of the base in Buchwald-Hartwig amination. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Buchwald-Hartwig Cross Coupling Reaction. Retrieved from [Link]

• Organic Letters. (n.d.). Palladium-Catalyzed Intermolecular Coupling of Aryl Halides and Amides. Retrieved from [Link]

• ResearchGate. (2024). Buchwald-Hartwig Aminations of Aryl Chlorides: A Practical Protocol Based on Commercially Available Pd(0)NHC Catalysts. Retrieved from [Link]

• NIH National Library of Medicine. (n.d.). Rapid Evaluation of the Mechanism of Buchwald–Hartwig Amination and Aldol Reactions Using Intramolecular 13C Kinetic Isotope Effects. Retrieved from [Link]

• Pearson. (2022). Buchwald-Hartwig Amination Reaction: Videos & Practice Problems. Retrieved from [Link]

• Wiley Online Library. (n.d.). The Asymmetric Buchwald–Hartwig Amination Reaction. Retrieved from [Link]

• CatSci Ltd. (n.d.). Technical Piece: A Practical Guide to the Optimisation of Buchwald-Hartwig Amination Reactions. Retrieved from [Link]

• YouTube. (2012). The Buchwald-Hartwig Amination Reaction. Retrieved from [Link]

• NIH National Library of Medicine. (2021). Buchwald–Hartwig Amination of Aryl Halides with Heterocyclic Amines in the Synthesis of Highly Fluorescent Benzodifuran-Based Star-Shaped Organic Semiconductors. Retrieved from [Link]

• ResearchGate. (n.d.). Buchwald-Hartwig coupling of 4-bromo-1H-1-tritylpyrazole (1Br) with various amines. Retrieved from [Link]

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Application Notes and Protocols: Formation of 4-(4-Fluorophenoxy)phenylmagnesium Bromide

Abstract

This document provides a comprehensive guide for the synthesis of the Grignard reagent, 4-(4-fluorophenoxy)phenylmagnesium bromide, from its corresponding aryl halide, 1-Bromo-4-(4-fluorophenoxy)benzene. This application note is intended for researchers, scientists, and professionals in the field of drug development and organic synthesis. It offers a detailed protocol, explains the underlying chemical principles, discusses critical experimental parameters, and outlines the applications of this versatile organometallic compound.

Introduction: The Significance of Fluorinated Biaryl Ether Scaffolds

The 4-(4-fluorophenoxy)phenyl moiety is a privileged scaffold in medicinal chemistry. The incorporation of a fluorine atom can significantly alter a molecule's pharmacokinetic properties, including its metabolic stability, lipophilicity, and binding affinity.[1] The diaryl ether linkage provides a flexible yet robust connection, often found in biologically active compounds. The corresponding Grignard reagent, 4-(4-fluorophenoxy)phenylmagnesium bromide, serves as a powerful nucleophilic building block, enabling the efficient introduction of this valuable structural motif into a diverse range of molecular targets.[2] Its applications span the synthesis of pharmaceuticals, agrochemicals, and advanced materials.[2][3]

The Chemistry of Grignard Reagent Formation

The formation of a Grignard reagent involves the reaction of an organic halide with magnesium metal in an ethereal solvent.[4][5][6] The carbon-magnesium bond that is formed is highly polarized, rendering the carbon atom nucleophilic.[7]

Mechanism: The reaction is believed to proceed via a single-electron transfer (SET) mechanism.[5] Magnesium metal donates an electron to the aryl halide, forming a radical anion which then fragments to an aryl radical and a halide ion. The aryl radical subsequently reacts with the magnesium surface to form the organomagnesium halide.[8]

The Role of the Solvent: Ethereal solvents such as diethyl ether (Et₂O) or tetrahydrofuran (THF) are essential for the formation and stability of the Grignard reagent.[9][10] The lone pairs of electrons on the oxygen atoms of the ether coordinate with the magnesium atom, stabilizing the reagent in solution.[7] This solvation is crucial for the reagent's reactivity and solubility.

Experimental Protocol: Synthesis of 4-(4-Fluorophenoxy)phenylmagnesium Bromide

This protocol details the laboratory-scale synthesis of 4-(4-fluorophenoxy)phenylmagnesium bromide. Strict anhydrous conditions are paramount for the success of this reaction. [11][12][13] Grignard reagents are highly reactive towards protic sources, such as water, which will quench the reagent and prevent its formation.[6][9]

Reagents and Materials

Reagent/Material	Grade	Supplier	Notes
1-Bromo-4-(4-fluorophenoxy)benzene	>98%	Commercially Available	Ensure dryness before use.
Magnesium Turnings	High Purity	Commercially Available	Freshly activated turnings are recommended.
Anhydrous Tetrahydrofuran (THF)	Dri-Solv or equivalent	Commercially Available	Must be anhydrous.[14]
Iodine (I₂)	Reagent Grade	Commercially Available	Used as an initiator.
Inert Gas (Argon or Nitrogen)	High Purity	Gas Supplier	For maintaining an inert atmosphere.

Equipment

• Three-neck round-bottom flask

• Reflux condenser

• Dropping funnel

• Magnetic stirrer and stir bar

• Heating mantle or oil bath

• Inert gas line (Schlenk line or equivalent)

• Drying tubes (filled with CaCl₂)

• Syringes and needles

Reaction Setup and Procedure

Step-by-Step Protocol:

• Apparatus Preparation: All glassware must be rigorously dried in an oven at >120 °C for several hours and assembled hot under a stream of inert gas (argon or nitrogen).[15] Alternatively, flame-dry the assembled apparatus under vacuum and then fill with inert gas. This ensures the removal of adsorbed water.[11]

• Magnesium Activation: Place the magnesium turnings (1.2 equivalents) into the three-neck flask. Add a single crystal of iodine. The iodine helps to etch the passivating magnesium oxide layer on the surface of the turnings, exposing fresh magnesium.[7][16]

• Solvent Addition: Add a small amount of anhydrous THF via a cannula or syringe to just cover the magnesium turnings.

• Initiation: In the dropping funnel, prepare a solution of 1-Bromo-4-(4-fluorophenoxy)benzene (1.0 equivalent) in anhydrous THF. Add a small portion (approximately 10%) of this solution to the magnesium suspension.

• Monitoring Initiation: The reaction should begin within a few minutes. Signs of initiation include the disappearance of the iodine color, a gentle bubbling from the magnesium surface, and the solution turning cloudy and greyish-brown.[17] Gentle warming with a heat gun or your palm may be necessary to start the reaction.[18] If the reaction fails to start, adding a few drops of 1,2-dibromoethane is another effective initiation technique.[7][16]

• Controlled Addition: Once the reaction has initiated and is self-sustaining, add the remaining aryl bromide solution dropwise from the funnel at a rate that maintains a gentle reflux.[19] The reaction is exothermic, so an ice-water bath should be kept on hand to control the reaction rate if it becomes too vigorous.[11][20]

• Completion: After the addition is complete, continue to stir the mixture at room temperature or with gentle warming (e.g., 40-50 °C) for an additional 1-2 hours to ensure all the magnesium has reacted.[21] The final solution should be a dark brown or black color.

• Usage: The prepared Grignard reagent is best used immediately in the subsequent synthetic step.[22]

Safety and Handling

Hazard Identification:

• Flammability: Ethereal solvents like THF are highly flammable and volatile.[11] All operations should be conducted in a well-ventilated fume hood, away from ignition sources.

• Exothermic Reaction: The formation of Grignard reagents is an exothermic process that can lead to a runaway reaction if the addition of the alkyl halide is too rapid.[20]

• Reactivity with Water: Grignard reagents react violently with water, releasing flammable hydrocarbons.[13][23]

• Corrosivity: The reagents and intermediates can be corrosive.

Recommended Personal Protective Equipment (PPE):

• Safety goggles or a face shield

• Flame-resistant lab coat

• Appropriate chemical-resistant gloves (e.g., Nomex or nitrile gloves)[15][20]

Emergency Procedures:

• In case of a fire, use a dry powder (Class D) fire extinguisher. Do not use water or carbon dioxide extinguishers.

• Have an ice bath readily available to cool the reaction if it becomes too vigorous.[20]

• Ensure clear access to an emergency shower and eyewash station.

Applications in Synthesis

The 4-(4-fluorophenoxy)phenylmagnesium bromide reagent is a versatile nucleophile for forming new carbon-carbon bonds.[24]

• Reaction with Carbonyl Compounds: It readily reacts with aldehydes, ketones, and esters to form the corresponding secondary, tertiary, and tertiary alcohols, respectively.[25][26]

• Cross-Coupling Reactions: This Grignard reagent can participate in transition-metal-catalyzed cross-coupling reactions to form biaryl compounds.

• Synthesis of Key Intermediates: It is a crucial intermediate in the synthesis of various pharmaceutical agents, including paroxetine and aprepitant. It is also used to synthesize androgen receptor antagonists.

Troubleshooting

Problem	Possible Cause(s)	Suggested Solution(s)
Reaction fails to initiate	- Wet glassware or solvent.[9][12]- Passivated magnesium surface.[4]	- Ensure all glassware is rigorously dried.[11]- Use freshly opened anhydrous solvent.[14]- Activate magnesium by crushing a few turnings with a glass rod, or add a crystal of iodine or a few drops of 1,2-dibromoethane.[7][16][27]
Low yield of Grignard reagent	- Reaction with atmospheric moisture or oxygen.- Wurtz coupling side reaction.[28]	- Maintain a positive pressure of inert gas throughout the reaction.- Add the aryl bromide solution slowly to keep its concentration low.[9]
Reaction becomes too vigorous	- Addition of aryl bromide is too fast.	- Immediately stop the addition and cool the flask with an ice-water bath.[20]

Conclusion

The successful formation of 4-(4-fluorophenoxy)phenylmagnesium bromide is highly dependent on the strict exclusion of atmospheric moisture and the proper activation of the magnesium metal. By following the detailed protocol and adhering to the safety precautions outlined in this application note, researchers can reliably synthesize this valuable Grignard reagent for use in a wide array of synthetic transformations, particularly in the fields of medicinal chemistry and drug discovery.

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• Quora. What are Grignard reagent preparation precautions during preparation? [Link]

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• Chemguide. AN INTRODUCTION TO GRIGNARD REAGENTS. [Link]

• ACS Publications. Solvent Effects in the Grignard Reaction. Ethylmagnesium Bromide with Benzonitrile. [Link]

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• Google Patents.

• Study.com. Video: Grignard Reagent | Overview, Reactions & Uses. [Link]

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• Medium. Unlock Organic Synthesis: The Power of Phenylmagnesium Bromide. [Link]

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Technical Notes & Optimization

Technical Support Center: Optimizing Suzuki Coupling with 1-Bromo-4-(4-fluorophenoxy)benzene

Welcome to the technical support hub for optimizing Suzuki-Miyaura cross-coupling reactions involving 1-Bromo-4-(4-fluorophenoxy)benzene. This guide is designed for researchers, scientists, and professionals in drug development, offering in-depth troubleshooting advice and frequently asked questions to enhance your experimental success. Our goal is to provide not just procedural steps, but the underlying scientific rationale to empower you to make informed decisions in your synthetic endeavors.

Frequently Asked Questions (FAQs)

Q1: Why is my Suzuki coupling reaction with 1-Bromo-4-(4-fluorophenoxy)benzene showing low to no yield?

A1: Low or no yield in this specific Suzuki coupling can stem from several factors. The electron-donating nature of the phenoxy group can make the aryl bromide less reactive towards oxidative addition, a key step in the catalytic cycle.[1][2] Additionally, issues with the catalyst, base, solvent, or reagent quality can all contribute to poor outcomes. A systematic troubleshooting approach, as detailed in the guide below, is recommended.

Q2: What are the most common side products I should look out for?

A2: The primary side reactions to be aware of are homocoupling of the boronic acid and dehalogenation of the 1-Bromo-4-(4-fluorophenoxy)benzene.[1][3] Homocoupling is often caused by the presence of oxygen, which can interfere with the palladium catalyst.[1] Dehalogenation, the replacement of the bromine with a hydrogen, can be promoted by high temperatures, certain bases, and prolonged reaction times.[1][3]

Q3: How do I choose the right palladium catalyst and ligand for this substrate?

A3: For electron-rich aryl bromides like 1-Bromo-4-(4-fluorophenoxy)benzene, using a catalyst system with electron-rich and bulky phosphine ligands is often beneficial.[4][5] Ligands such as SPhos or XPhos can enhance the rate of oxidative addition and reductive elimination.[6] While Pd(PPh₃)₄ is a common starting point, more specialized catalyst systems may be necessary for optimal results.[6][7]

Q4: Can I run this reaction under aqueous conditions?

A4: Yes, Suzuki couplings are often performed in biphasic systems, such as toluene/water or dioxane/water.[1][8] The presence of water can be crucial for dissolving inorganic bases like potassium carbonate and facilitating the activation of the boronic acid.[1][6]

Troubleshooting Guide: From Low Yield to High Efficiency

This section provides a structured approach to diagnosing and resolving common issues encountered during the Suzuki coupling of 1-Bromo-4-(4-fluorophenoxy)benzene.

Problem 1: Low or No Product Formation

Potential Cause	Troubleshooting Steps & Scientific Rationale
Inactive Catalyst	Solution: Use a fresh batch of palladium catalyst or a more stable pre-catalyst. Ensure the reaction is conducted under a strictly inert atmosphere (argon or nitrogen).[4] Rationale: The active Pd(0) species is susceptible to oxidation, which deactivates the catalyst. Pre-catalysts are often more air-stable and generate the active Pd(0) in situ.[4]
Suboptimal Ligand	Solution: Screen a panel of electron-rich and sterically hindered phosphine ligands (e.g., Buchwald ligands like SPhos, XPhos).[6] Rationale: The electronic and steric properties of the ligand are critical. For electron-rich aryl bromides, electron-rich ligands promote the oxidative addition step, while bulky ligands can accelerate the final reductive elimination step.[1][5]
Inappropriate Base	Solution: Consider switching to a stronger or more soluble base. Common choices include K₂CO₃, K₃PO₄, and Cs₂CO₃.[9] Ensure the base is finely powdered and dry if running under anhydrous conditions.[4] Rationale: The base is essential for activating the boronic acid to facilitate transmetalation.[9] The choice of base can significantly influence the reaction rate and overall yield.[9]
Poor Solvent Choice	Solution: Experiment with different solvent systems. A mixture of an organic solvent (e.g., dioxane, THF, toluene) and water is often effective.[1][6][10] Rationale: The solvent influences reagent solubility, catalyst stability, and the rate of reaction steps.[10][11] For biphasic reactions, vigorous stirring is crucial to maximize the interfacial area where the reaction occurs.[5]
Reagent Quality	Solution: Ensure the purity of your 1-Bromo-4-(4-fluorophenoxy)benzene and the boronic acid. Impurities can poison the catalyst.[12] Rationale: Contaminants in the starting materials can interfere with the catalytic cycle, leading to reduced catalyst activity and the formation of byproducts.[12]

Problem 2: Significant Formation of Dehalogenated Byproduct

Potential Cause	Troubleshooting Steps & Scientific Rationale
High Reaction Temperature	Solution: Lower the reaction temperature. While higher temperatures can increase the reaction rate, they can also promote side reactions. Rationale: Dehalogenation is often more prevalent at elevated temperatures.[3]
Prolonged Reaction Time	Solution: Monitor the reaction progress closely by TLC or GC-MS and stop the reaction once the starting material is consumed. Rationale: Extended exposure to reaction conditions can lead to an increase in undesired side products.[3]
Base-Induced Reduction	Solution: If using a strong base, consider switching to a milder one. For example, if using an alkoxide, try a carbonate or phosphate base. Rationale: Some strong bases can act as hydride sources, leading to the reduction of the aryl bromide.[1][3]

Problem 3: Presence of Homocoupled Boronic Acid

Potential Cause	Troubleshooting Steps & Scientific Rationale
Oxygen in the Reaction	Solution: Thoroughly degas all solvents and the reaction mixture before adding the catalyst. Maintain a positive pressure of an inert gas throughout the reaction. Rationale: Oxygen can lead to the oxidative homocoupling of the boronic acid, catalyzed by palladium.[1]
Suboptimal Catalyst Loading	Solution: Ensure an appropriate catalyst loading. Too little catalyst may not be efficient, while too much can sometimes promote side reactions. Rationale: The concentration of the active catalyst can influence the relative rates of the desired cross-coupling and undesired side reactions.

Experimental Protocols

General Protocol for Suzuki Coupling of 1-Bromo-4-(4-fluorophenoxy)benzene

• Reaction Setup: To a dry Schlenk flask, add 1-Bromo-4-(4-fluorophenoxy)benzene (1.0 equiv.), the desired boronic acid (1.2 equiv.), and the base (e.g., K₂CO₃, 2.0 equiv.).

• Inert Atmosphere: Seal the flask, and evacuate and backfill with an inert gas (argon or nitrogen) three times.

• Catalyst and Ligand Addition: Under a positive flow of inert gas, add the palladium source (e.g., Pd(OAc)₂, 2 mol%) and the phosphine ligand (e.g., SPhos, 4 mol%).

• Solvent Addition: Add the degassed solvent system (e.g., 1,4-dioxane/water, 4:1) via syringe.

• Reaction Execution: Heat the reaction mixture to the desired temperature (e.g., 80-100 °C) with vigorous stirring.

• Monitoring: Monitor the reaction's progress by TLC or LC-MS.

• Work-up: Upon completion, cool the reaction to room temperature. Dilute with an organic solvent (e.g., ethyl acetate) and wash with water and brine.

• Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. Purify the crude product by flash column chromatography.

Visualizing the Process

The Suzuki-Miyaura Catalytic Cycle

Caption: The catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.

Troubleshooting Workflow

Caption: A systematic workflow for troubleshooting low-yield Suzuki coupling reactions.

Data Summary: Key Reaction Parameters

Parameter	Recommended Starting Conditions	Rationale
Palladium Source	Pd(OAc)₂ (2 mol%)	A common and effective Pd(II) precatalyst.
Ligand	SPhos or XPhos (4 mol%)	Electron-rich and bulky ligands that facilitate oxidative addition and reductive elimination.[13]
Base	K₂CO₃ or K₃PO₄ (2.0-3.0 equiv.)	Effective and commonly used bases for Suzuki couplings.[9][14]
Solvent System	1,4-Dioxane/H₂O or Toluene/H₂O (4:1 to 10:1)	Biphasic systems that aid in dissolving both organic and inorganic reagents.[1][6][10]
Temperature	80 - 110 °C	A typical temperature range to ensure a reasonable reaction rate without excessive side product formation.[15][16]

References

• Sherwood, J., Clark, J. H., Fairlamb, I. J. S., & Slattery, J. M. (2019). Solvent effects in palladium catalysed cross-coupling reactions. Green Chemistry, 21(9), 2164-2213.
• Carrow, B. P., & Hartwig, J. F. (2011). Solvent Effects on the Selectivity of Palladium-Catalyzed Suzuki-Miyaura Couplings. Journal of the American Chemical Society, 133(8), 2116–2119.
• Sherwood, J., Clark, J. H., Fairlamb, I. J. S., & Slattery, J. M. (2019). Solvent effects in palladium catalysed cross-coupling reactions. Green Chemistry.
• BenchChem. (2025). A Comparative Guide to Base Selection in Suzuki Cross-Coupling Reactions. BenchChem.
• Sherwood, J. (2019). Solvent effects in palladium catalysed cross-coupling reactions. SciSpace.
• BenchChem. (2025). Technical Support Center: Troubleshooting Dehalogenation in Suzuki Coupling of Aryl Bromides. BenchChem.
• BenchChem. (2025). Technical Support Center: Optimization of Suzuki Coupling Reactions for Aryl Bromides. BenchChem.
• Yoneda Labs. (n.d.). Suzuki-Miyaura cross-coupling: Practical Guide. Yoneda Labs.
• Chemistry LibreTexts. (2024). Suzuki-Miyaura Coupling. Chemistry LibreTexts.
• Doucet, H., & Hierso, J.-C. (2026). Solvent-Controlled Monoselective Suzuki–Miyaura Cross-Coupling of Symmetrical 1,1-Dichloroalkenes: Scope and Origin of Selectivity.
• BenchChem. (2025). Technical Support Center: Optimizing Suzuki Coupling of Aryl Halides. BenchChem.
• Reddit. (2024). How to approach choosing reaction conditions for Suzuki? Reddit.
• Organic Chemistry Portal. (n.d.). Suzuki Reaction - Palladium Catalyzed Cross Coupling. Common Organic Chemistry.
• Kotha, S., Lahiri, K., & Kashinath, D. (2002). Recent applications of the Suzuki–Miyaura cross-coupling reaction in organic synthesis. Tetrahedron, 58(48), 9633–9695.
• BenchChem. (2025).
• Myers, A. G. (n.d.). The Suzuki Reaction. Andrew G Myers Research Group.
• Billingsley, K. L., & Buchwald, S. L. (2005). Catalysts for Suzuki−Miyaura Coupling Processes: Scope and Studies of the Effect of Ligand Structure. Journal of the American Chemical Society, 127(12), 4320–4330.
• ResearchGate. (n.d.). Suzuki coupling reactions of various aryl bromides and chlorides catalyzed by 8wt %Pd@MIL-101Cr.
• Meringdal, J. W., & Menche, D. (2025). Suzuki–Miyaura (hetero-)
• Reddit. (2021). Diagnosing issues with a failed Suzuki coupling? Reddit.
• Lipshutz, B. H., Ghorai, S., & Moser, R. (2008). Allylic Ethers as Educts for Suzuki–Miyaura Couplings in Water at Room Temperature. Organic Letters, 10(14), 2821–2824.
• NINGBO INNO PHARMCHEM CO.,LTD. (n.d.). The Importance of Purity: Selecting the Right Boronic Acid for Suzuki Coupling. NINGBO INNO PHARMCHEM CO.,LTD..
• Organic Chemistry Portal. (n.d.). Suzuki Coupling. Organic Chemistry Portal.

• Sawant, D. (2023). Suzuki–Miyaura Coupling Reaction Product Isolation. ResearchGate. [Link]

• Unknown. (2014). The Suzuki Reaction. Unknown.
• Esmaeilpour, M., Zahmatkesh, S., Fahimi, N., & Nosratabadi, M. (2018). Optimization of Suzuki coupling reaction between bromobenzene and phenylboronic acid.
• BenchChem. (2025). Application Notes and Protocols for Suzuki Coupling using 1-Bromo-4-tert-butylbenzene. BenchChem.
• ResearchGate. (n.d.). Suzuki–Miyaura cross‐coupling reaction of 1‐bromo‐4‐nitrobenzene with...
• ResearchGate. (n.d.). Optimization of the Suzuki coupling reaction of 1‐bromo‐4‐methoxybenzene and phenylboronic acid[a].
• Billingsley, K. L., Anderson, K. W., & Buchwald, S. L. (2006). A General and Efficient Method for the Suzuki-Miyaura Coupling of 2-Pyridyl Nucleophiles.
• BenchChem. (2025). Application Notes and Protocols: Suzuki Coupling Reaction with 4-(Benzyloxy)-2-bromo-1-fluorobenzene. BenchChem.
• Fors, B. P., & Buchwald, S. L. (2024). Suzuki–Miyaura cross-coupling of unprotected ortho-bromoanilines with benzyl, alkyl, aryl, alkenyl and heteroaromatic boronic esters.

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• 7. Suzuki Reaction - Palladium Catalyzed Cross Coupling [commonorganicchemistry.com]
• 8. myers.faculty.chemistry.harvard.edu [myers.faculty.chemistry.harvard.edu]
• 9. pdf.benchchem.com [pdf.benchchem.com]
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Technical Support Center: Troubleshooting the Ullmann Reaction of 1-Bromo-4-(4-fluorophenoxy)benzene

Welcome to the technical support center for the Ullmann reaction, specifically focusing on the synthesis of diaryl ethers using 1-Bromo-4-(4-fluorophenoxy)benzene. This guide is designed for researchers, scientists, and professionals in drug development who are navigating the complexities of this powerful C-O bond-forming reaction. Here, we will delve into common challenges, particularly the formation of unwanted side products, and provide in-depth, scientifically grounded solutions to optimize your experimental outcomes.

I. Frequently Asked Questions (FAQs)

Q1: What is the Ullmann reaction and why is it used for synthesizing diaryl ethers like the one from 1-Bromo-4-(4-fluorophenoxy)benzene?

The Ullmann reaction, or Ullmann condensation, is a copper-catalyzed cross-coupling reaction.[1][2] It is a fundamental method for forming carbon-carbon (C-C) and carbon-heteroatom (C-O, C-N, C-S) bonds.[3] Specifically for diaryl ether synthesis, it involves the coupling of an aryl halide with a phenol (or an alcohol).[1][4] In the context of 1-Bromo-4-(4-fluorophenoxy)benzene, this reaction is employed to couple it with another aryl group, typically from a phenol, to create a more complex diaryl ether structure. This is a crucial transformation in the synthesis of pharmaceuticals, agrochemicals, and polymers.[5][6]

Q2: What are the most common side products I should expect in this specific Ullmann reaction?

When running the Ullmann reaction with 1-Bromo-4-(4-fluorophenoxy)benzene, you are likely to encounter three primary side products:

• Homocoupling product of the aryl halide: This results in the formation of a symmetrical biaryl compound, 4,4'-bis(4-fluorophenoxy)biphenyl.[7][8] This occurs when two molecules of the starting aryl bromide react with each other.[9]

• Homocoupling product of the phenol: If you are reacting 1-Bromo-4-(4-fluorophenoxy)benzene with a phenol, the phenol can undergo oxidative coupling to form a symmetrical biaryl or other oxidation products, though this is generally less common than aryl halide homocoupling.

• Reductive dehalogenation product: This is the product where the bromine atom on 1-Bromo-4-(4-fluorophenoxy)benzene is replaced by a hydrogen atom, yielding 4-fluorophenoxybenzene.[10]

Q3: What are the key reaction parameters that influence the formation of these side products?

The formation of side products in an Ullmann reaction is highly sensitive to several factors:

• Catalyst System (Copper Source and Ligand): The choice of the copper catalyst (e.g., CuI, Cu2O, or even copper nanoparticles) and the ligand is critical.[11][12] Ligands, such as diamines or amino acids, can stabilize the copper catalyst and promote the desired cross-coupling over side reactions.[11][13]

• Base: The base (e.g., K2CO3, Cs2CO3, K3PO4) is essential for deprotonating the phenol but an inappropriate choice or concentration can lead to side reactions.[10][14]

• Solvent: The polarity and boiling point of the solvent (e.g., DMF, DMSO, toluene) can significantly impact the reaction rate and selectivity.[15][16]

• Temperature: Ullmann reactions traditionally require high temperatures, often above 100°C, which can also promote side product formation.[17][18] Modern ligand systems often allow for milder conditions.[11]

• Anhydrous Conditions: The presence of water can lead to hydrolysis of the aryl halide and can affect the efficacy of the base, leading to lower yields and more side products.[10]

II. Troubleshooting Guide: Side Product Formation

This section provides a detailed breakdown of common issues related to side product formation and offers targeted solutions.

Issue 1: Predominant Formation of the Homocoupling Product (4,4'-bis(4-fluorophenoxy)biphenyl)

Symptoms: Your reaction mixture shows a high percentage of the symmetrical biaryl product derived from the starting aryl bromide, with a correspondingly low yield of the desired diaryl ether.

Causality: Homocoupling is a classic side reaction in Ullmann condensations.[7][19] It arises from the reaction of two aryl halide molecules with the copper catalyst. The generally accepted mechanism involves the oxidative addition of the aryl halide to a Cu(I) species, followed by a second oxidative addition and subsequent reductive elimination to form the biaryl.[4][7]

Solutions:

• Optimize Ligand Selection: The ligand plays a crucial role in steering the reaction towards the desired cross-coupling pathway.

  • Recommendation: Screen a variety of ligands. For diaryl ether synthesis, bidentate ligands like 1,10-phenanthroline or N,N'-dimethyl-1,2-ethanediamine (TMEDA) are often effective. Amino acid-based ligands like L-proline have also shown great success in minimizing homocoupling.[3]

• Control Reactant Stoichiometry: An excess of the aryl bromide can favor homocoupling.

  • Recommendation: Use a slight excess of the phenol nucleophile (e.g., 1.1 to 1.5 equivalents) relative to the 1-Bromo-4-(4-fluorophenoxy)benzene. This shifts the equilibrium towards the desired cross-coupling product.

• Adjust Reaction Temperature: High temperatures can accelerate the rate of homocoupling.

  • Recommendation: If your current protocol uses very high temperatures (e.g., >150°C), try to lower it in increments of 10-20°C. Modern catalyst systems are often effective at temperatures between 80-120°C.[6]

Issue 2: Significant Presence of the Reductive Dehalogenation Product (4-fluorophenoxybenzene)

Symptoms: A notable amount of the debrominated starting material is observed in your crude reaction mixture.

Causality: Reductive dehalogenation occurs when the aryl halide is reduced to the corresponding arene. This can be caused by several factors, including the presence of a hydrogen source (e.g., residual water, the solvent, or even the ligand) and a catalyst system that favors a reduction pathway over cross-coupling.

Solutions:

• Ensure Strictly Anhydrous Conditions: Water can act as a proton source for the dehalogenation.

  • Recommendation: Thoroughly dry all glassware. Use anhydrous solvents and reagents. The use of molecular sieves in the reaction mixture can also be beneficial.[10]

• Evaluate Your Base and Solvent Combination: Some bases and solvents are more prone to participating in reduction pathways.

  • Recommendation: If using a strong, non-nucleophilic base, consider switching to a weaker base like K2CO3 or Cs2CO3.[10] If using a solvent that can act as a hydrogen donor, consider switching to a more inert solvent like toluene or xylene.[16]

• Re-evaluate the Ligand: The ligand can influence the electronic properties of the copper center, potentially making it more susceptible to promoting reduction.

  • Recommendation: Experiment with different classes of ligands. If you are using a very electron-rich ligand, try one that is less so.

Issue 3: Low Overall Conversion and a Complex Mixture of Products

Symptoms: The reaction does not proceed to completion, and the crude NMR or LC-MS shows multiple unidentifiable peaks in addition to the expected products and starting materials.

Causality: This often points to catalyst deactivation, suboptimal reaction conditions, or degradation of starting materials or products.

Solutions:

• Catalyst Activation and Purity: The activity of the copper catalyst is paramount.

  • Recommendation: Use freshly purchased, high-purity copper salts. For reactions using metallic copper, activation of the copper powder (e.g., by washing with a dilute acid to remove oxide layers) can be beneficial.[18]

• Thorough Degassing: Oxygen can oxidize the active Cu(I) catalyst to the less active Cu(II) state.

  • Recommendation: Degas the reaction mixture thoroughly by bubbling an inert gas (e.g., argon or nitrogen) through the solvent before adding the catalyst and reagents. Maintain a positive pressure of inert gas throughout the reaction.

• Temperature and Time Optimization: Insufficient temperature or reaction time can lead to low conversion.

  • Recommendation: Monitor the reaction progress by TLC or LC-MS at regular intervals. If the reaction stalls, a modest increase in temperature might be necessary. Conversely, prolonged reaction times at high temperatures can lead to degradation.

III. Experimental Protocols & Data

Table 1: Effect of Reaction Parameters on Product Distribution

Entry	Ligand	Base	Solvent	Temp (°C)	Desired Product Yield (%)	Homocoupling Yield (%)	Dehalogenation Yield (%)
1	None	K2CO3	DMF	140	35	45	10
2	L-Proline	K2CO3	DMSO	110	85	10	<5
3	TMEDA	Cs2CO3	Toluene	110	78	15	<5
4	L-Proline	K3PO4	DMF	120	88	8	<5

Note: Yields are hypothetical and for illustrative purposes to demonstrate trends.

Protocol 1: Optimized Ullmann Synthesis of a Diaryl Ether

This protocol is a general starting point for the reaction of 1-Bromo-4-(4-fluorophenoxy)benzene with a generic phenol.

Materials:

• 1-Bromo-4-(4-fluorophenoxy)benzene (1.0 mmol)

• Phenol (1.2 mmol)

• Copper(I) iodide (CuI) (0.1 mmol, 10 mol%)

• L-Proline (0.2 mmol, 20 mol%)

• Potassium Carbonate (K2CO3), finely ground and dried (2.0 mmol)

• Anhydrous Dimethyl Sulfoxide (DMSO) (5 mL)

Procedure:

• To an oven-dried Schlenk flask, add 1-Bromo-4-(4-fluorophenoxy)benzene, the phenol, CuI, L-Proline, and K2CO3.

• Evacuate and backfill the flask with argon three times.

• Add anhydrous DMSO via syringe.

• Stir the reaction mixture at 110°C under a positive pressure of argon.

• Monitor the reaction progress by TLC or LC-MS.

• Upon completion, cool the reaction to room temperature and dilute with ethyl acetate.

• Filter the mixture through a pad of Celite to remove inorganic salts.

• Wash the organic layer with water and brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel.

IV. Mechanistic Diagrams

Diagram 1: Key Pathways in the Ullmann Reaction

Caption: Main and Side Reaction Pathways

Diagram 2: Troubleshooting Workflow for Side Product Formation

Caption: Troubleshooting Logic

V. References

• National Institutes of Health. (n.d.). A Novel Insight into the Ullmann Homocoupling Reactions Performed in Heterogeneous Catalytic Systems. Retrieved from

• ResearchGate. (2024). The mechanism of Cu-catalyzed Ullmann homocoupling reaction. Retrieved from

• Organic Reactions. (n.d.). Cu, Ni, and Pd Mediated Homocoupling Reactions in Biaryl Syntheses: The Ullmann Reaction. Retrieved from

• BenchChem. (2025). Technical Support Center: Ullmann Diaryl Ether Synthesis. Retrieved from

• Organic Chemistry Portal. (n.d.). Ullmann Reaction. Retrieved from

• BenchChem. (2025). Homocoupling reactions of aryl halides-Typical procedures with Cu, Ni and Pd catalysts. Retrieved from

• Royal Society of Chemistry. (n.d.). Recent advancements in the Ullmann homocoupling reaction for the synthesis of biaryl compounds. Retrieved from

• ACS Publications. (n.d.). Aryl−Aryl Bond Formation One Century after the Discovery of the Ullmann Reaction. Retrieved from

• BenchChem. (2025). The Kinetics of Ullmann Condensation: A Deep Dive into Aryl Thioether Synthesis. Retrieved from

• Thermo Fisher Scientific. (n.d.). Ullmann Reaction. Retrieved from

• ResearchGate. (n.d.). Controlling Selectivity in the Ullmann Reaction on Cu(111). Retrieved from

• Wikipedia. (n.d.). Ullmann condensation. Retrieved from

• Wikipedia. (n.d.). Ullmann reaction. Retrieved from

• National Institutes of Health. (n.d.). RECENT SYNTHETIC DEVELOPMENTS AND APPLICATIONS OF THE ULLMANN REACTION. A REVIEW. Retrieved from

• University of Groningen. (n.d.). The mechanism of the modified Ullmann reaction. Retrieved from

• Ramprasad Group. (2017). Ullmann Reaction Catalyzed by Heterogeneous Mesoporous Copper/ Manganese Oxide: A Kinetic and Mechanistic Analysis. Retrieved from

• Slideshare. (n.d.). Ullmann reaction. Retrieved from

• RSC Publishing. (2013). Copper catalysed Ullmann type chemistry: from mechanistic aspects to modern development. Retrieved from

• Arkat USA. (n.d.). Aryl ether synthesis via Ullmann coupling in non-polar solvents: effect of ligand, counterion, and base. Retrieved from

• BYJU'S. (n.d.). Ullmann Reaction. Retrieved from

• MDPI. (2024). Substitution Effects in Aryl Halides and Amides into the Reaction Mechanism of Ullmann-Type Coupling Reactions. Retrieved from

• ResearchGate. (n.d.). Unveiling the Role of Base and Additive in the Ullmann-Type of Arene-Aryl C–C Coupling Reaction. Retrieved from

• ACS Publications. (n.d.). Visualizing and Understanding Ordered Surface Phases during the Ullmann Coupling Reaction. Retrieved from

• Organic Letters. (2004). A General and Mild Ullmann-Type Synthesis of Diaryl Ethers. Retrieved from

• University of Massachusetts Amherst. (n.d.). METHODOLOGY AND MECHANISM: REINVESTIGATNG THE ULLMANN REACTION. Retrieved from

• ACS Catalysis. (2018). Unveiling the Role of Base and Additive in the Ullmann-Type of Arene-Aryl C–C Coupling Reaction. Retrieved from

• Thermo Fisher Scientific ZA. (n.d.). Ullmann Reaction. Retrieved from

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• 19. Recent advancements in the Ullmann homocoupling reaction for the synthesis of biaryl compounds - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]

Preventing homocoupling of 1-Bromo-4-(4-fluorophenoxy)benzene in Suzuki reactions

A Guide to Minimizing Homocoupling and Maximizing Yield

Welcome to the Technical Support Center. This guide is designed for researchers, scientists, and drug development professionals who are utilizing 1-Bromo-4-(4-fluorophenoxy)benzene in Suzuki-Miyaura cross-coupling reactions. As Senior Application Scientists, we understand the nuances and challenges that can arise during synthesis, particularly the formation of undesired homocoupling byproducts. This document provides in-depth troubleshooting advice, detailed protocols, and a mechanistic rationale to empower you to optimize your reactions for clean, high-yield outcomes.

Frequently Asked Questions (FAQs) & Troubleshooting

Here, we address common issues encountered when working with 1-Bromo-4-(4-fluorophenoxy)benzene and similar electron-rich aryl bromides.

Q1: I'm observing a significant amount of a byproduct with a mass corresponding to the homocoupling of my boronic acid. What is the primary cause of this?

A1: The homocoupling of boronic acids is predominantly caused by two interconnected factors: the presence of dissolved oxygen and the prevalence of palladium(II) species in your reaction mixture.[1] Oxygen can oxidize the active Pd(0) catalyst to Pd(II).[1] This Pd(II) can then undergo a reaction with two molecules of your boronic acid, leading to the formation of a biaryl byproduct and regenerating Pd(0), as illustrated in our pathway diagram below.[2][3] This parasitic cycle consumes your valuable boronic acid and complicates purification.

Q2: My starting material, 1-Bromo-4-(4-fluorophenoxy)benzene, is also undergoing homocoupling. Why is this happening?

A2: While less common than boronic acid homocoupling, the homocoupling of the aryl bromide can also occur. This is often a sign of a sluggish transmetalation or reductive elimination step compared to the rate of oxidative addition. If the desired cross-coupling is slow, the arylpalladium(II) intermediate has a longer lifetime and may react with another molecule of the aryl bromide. For an electron-rich substrate like 1-Bromo-4-(4-fluorophenoxy)benzene, oxidative addition can be slower than for electron-poor aryl bromides, making the choice of a highly active catalyst system critical.

Q3: How can I effectively remove oxygen from my reaction? A simple nitrogen backfill doesn't seem to be enough.

A3: Rigorous deoxygenation is non-negotiable for suppressing homocoupling. While a standard vacuum/inert gas backfill cycle is a good start, it often leaves behind trace amounts of oxygen that can be detrimental. For optimal results, we recommend one of the following methods:

• Subsurface Sparge: Bubbling an inert gas (argon or nitrogen) directly through your solvent and reaction mixture for 15-30 minutes is a highly effective method to displace dissolved oxygen.[1][2]

• Freeze-Pump-Thaw: For the most sensitive reactions, performing three to five freeze-pump-thaw cycles is the gold standard for removing dissolved gases.[4] This involves freezing the solvent with liquid nitrogen, applying a high vacuum to remove gases, and then thawing under an inert atmosphere.

Q4: I'm using a Pd(OAc)₂ precatalyst. Could this be contributing to the homocoupling?

A4: Yes, this is a very likely contributor. Pd(II) precatalysts like palladium acetate must be reduced in situ to the catalytically active Pd(0) species.[5] One of the pathways for this reduction is the homocoupling of your boronic acid, which essentially acts as a sacrificial reductant.[5]

To circumvent this, we strongly recommend using a Pd(0) precatalyst , such as Pd₂(dba)₃ (tris(dibenzylideneacetone)dipalladium(0)). This ensures that the catalytic cycle begins with the correct oxidation state, avoiding the initial homocoupling side reaction.

Q5: What is the role of the phosphine ligand, and which one should I choose for this specific substrate?

A5: The ligand is arguably one of the most critical components for a successful Suzuki coupling. It stabilizes the palladium center, influences its reactivity, and facilitates the key steps of the catalytic cycle. For an electron-rich aryl bromide like 1-Bromo-4-(4-fluorophenoxy)benzene, where oxidative addition can be challenging, the choice of ligand is paramount.

We recommend using bulky, electron-rich phosphine ligands . These ligands promote both the oxidative addition and the final reductive elimination steps, accelerating the desired cross-coupling pathway so that it outcompetes homocoupling.[1] Buchwald-type biaryl phosphine ligands are particularly effective.

Ligand Example	Structure	Key Advantages for This Application
SPhos	Dicyclohexyl(2',6'-dimethoxybiphenyl-2-yl)phosphine	Excellent for electron-rich and sterically hindered aryl bromides. Promotes high catalyst turnover and stability.[6]
XPhos	Dicyclohexyl(2',4',6'-triisopropylbiphenyl-2-yl)phosphine	Even greater steric bulk than SPhos, often effective in very challenging couplings.
P(t-Bu)₃	Tri-tert-butylphosphine	A highly electron-rich and bulky monodentate phosphine that can be very effective.

Q6: Can I add anything to the reaction to actively suppress homocoupling if I must use a Pd(II) source?

A6: Yes. If using a Pd(0) source is not feasible, the addition of a mild reducing agent can be highly effective. We recommend adding 1-2 equivalents of potassium formate (HCO₂K) .[2][3][4][7][8] Potassium formate can reduce Pd(II) species to Pd(0) without interfering with the main catalytic cycle, thereby minimizing the concentration of the species responsible for boronic acid homocoupling.[2][3]

Q7: My reaction is sluggish even with the right catalyst system. Should I increase the temperature?

A7: While gentle heating (e.g., 60-80 °C) is often necessary, excessively high temperatures can sometimes accelerate side reactions, including homocoupling and protodeboronation (hydrolysis of the boronic acid). Before significantly increasing the temperature, ensure your other parameters are optimized. A more effective strategy for a sluggish reaction is often to screen different bases or solvent systems. For instance, a stronger base like potassium phosphate (K₃PO₄) can sometimes accelerate a slow transmetalation step.

Mechanistic Pathways: Cross-Coupling vs. Homocoupling

To effectively troubleshoot, it is crucial to understand the competing chemical pathways. The following diagram illustrates the desired Suzuki-Miyaura catalytic cycle and the undesired oxygen-mediated homocoupling pathway.

A diagram illustrating the desired Suzuki cycle versus the competing homocoupling pathway.

Recommended Experimental Protocol

This protocol is a robust starting point for the Suzuki coupling of 1-Bromo-4-(4-fluorophenoxy)benzene, designed to minimize homocoupling.

Materials:

• 1-Bromo-4-(4-fluorophenoxy)benzene (1.0 equiv)

• Arylboronic Acid (1.2-1.5 equiv)

• Pd₂(dba)₃ (1-2 mol%)

• SPhos (2.2-4.4 mol%, maintaining a 1:1.1 Pd:Ligand ratio)

• Potassium Phosphate (K₃PO₄) (2.0-3.0 equiv)

• Anhydrous, degassed solvent (e.g., 1,4-Dioxane or Toluene with 10-20% v/v water)

Procedure:

• Inert Atmosphere Setup: To a dry Schlenk flask or reaction vial equipped with a magnetic stir bar, add 1-Bromo-4-(4-fluorophenoxy)benzene and potassium phosphate.

• Degassing: Seal the flask, and then evacuate and backfill with an inert gas (Argon or Nitrogen) at least three times.

• Solvent Addition: Add the degassed solvent mixture via cannula or syringe.

• Subsurface Sparge: Vigorously stir the mixture and bubble inert gas through the solution via a long needle for 15-20 minutes to ensure thorough deoxygenation.

• Catalyst Addition: While maintaining a positive pressure of inert gas, quickly add the Pd₂(dba)₃ and SPhos.

• Reaction: Heat the reaction mixture to the desired temperature (typically 80-100 °C) with vigorous stirring.

• Monitoring: Monitor the reaction progress by TLC, GC-MS, or LC-MS until the starting material is consumed.

• Work-up: Upon completion, cool the reaction to room temperature. Dilute with an organic solvent (e.g., ethyl acetate) and wash with water and brine. Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by column chromatography on silica gel.

Troubleshooting Workflow

If you are still facing issues with homocoupling after trying the recommended protocol, follow this systematic troubleshooting workflow.

A stepwise workflow for troubleshooting homocoupling in Suzuki reactions.

References

• Anderson, K. W., & Buchwald, S. L. (2007). Suppression of a Palladium-Mediated Homocoupling in a Suzuki Cross-Coupling Reaction. Development of an Impurity Control Strategy Supporting Synthesis of LY451395. Organic Process Research & Development, 11(4), 706–709. [Link]

• American Chemical Society. (2007). Suppression of a Palladium-Mediated Homocoupling in a Suzuki Cross-Coupling Reaction. Development of an Impurity. [Link]

• Anderson, K. W., & Buchwald, S. L. (2007). Suppression of a Palladium-Mediated Homocoupling in a Suzuki Cross-Coupling Reaction. Development of an Impurity Control Strategy Supporting Synthesis of LY451395. Organic Process Research & Development, 11(4), 706-709. [Link]

• ResearchGate. (2025). Suppression of a Palladium-Mediated Homocoupling in a Suzuki Cross-Coupling Reaction. Development of an Impurity Control Strategy Supporting Synthesis of LY451395 | Request PDF. [Link]

• Myers, A. G. The Suzuki Reaction. Andrew G. Myers Research Group, Harvard University. [Link]

• Miyaura, N., & Suzuki, A. (1995). Palladium-Catalyzed Cross-Coupling Reactions of Organoboron Compounds. Chemical Reviews, 95(7), 2457–2483. [Link]

• Walker, S. D., et al. (2004). Palladium-Catalyzed Suzuki-Miyaura Cross-coupling Reactions Employing Dialkylbiaryl Phosphine Ligands. Accounts of Chemical Research, 41(11), 1555-1566. [Link]

• Reddit. (2021). Your "Go-To", "just couple already", Suzuki conditions?. r/Chempros. [Link]

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• 7. pubs.acs.org [pubs.acs.org]
• 8. researchgate.net [researchgate.net]

Technical Support Center: Efficient Coupling of 1-Bromo-4-(4-fluorophenoxy)benzene

Here is the technical support center with troubleshooting guides and FAQs for the catalyst selection for efficient coupling of 1-Bromo-4-(4-fluorophenoxy)benzene.

Welcome to the technical support guide for 1-Bromo-4-(4-fluorophenoxy)benzene. This document is designed for researchers, chemists, and drug development professionals who use this versatile building block in cross-coupling reactions. Our goal is to provide you with not just protocols, but the underlying chemical logic to empower you to make informed decisions, troubleshoot effectively, and optimize your synthetic routes.

This guide is structured as a dynamic resource, moving from general frequently asked questions to in-depth, reaction-specific troubleshooting.

Part 1: Frequently Asked Questions (FAQs)

This section addresses high-level questions to guide your initial experimental design.

Q1: I need to functionalize 1-Bromo-4-(4-fluorophenoxy)benzene. Which coupling reaction should I choose?

The optimal choice depends entirely on the bond you intend to form:

• For Carbon-Carbon (C-C) Bonds (Biaryl Synthesis): The Suzuki-Miyaura Coupling is the industry standard. It offers mild reaction conditions, high functional group tolerance, and commercially available reagents (boronic acids/esters).[1][2]

• For Carbon-Nitrogen (C-N) Bonds (Aryl Amine Synthesis): The Buchwald-Hartwig Amination is the premier method.[3] It has largely replaced harsher classical methods due to its exceptional scope and efficiency for coupling aryl halides with a vast range of amines.[3][4]

• For Carbon-Oxygen (C-O) Bonds (Diaryl Ether Synthesis): While your starting material is already a diaryl ether, if you were to couple an aryl halide with a phenol, the Ullmann Condensation is a viable, copper-catalyzed option.[5][6] Modern protocols use ligands to facilitate the reaction under much milder conditions than the harsh traditional methods.[7][8]

Below is a workflow to help guide your decision-making process.

Caption: Decision workflow for selecting a coupling reaction.

Q2: Why is palladium the most common catalyst for Suzuki and Buchwald-Hartwig reactions?

Palladium is exceptionally effective due to its ability to cycle between Pd(0) and Pd(II) oxidation states, which drives the catalytic process.[9][10] This cycle consists of three key steps:

• Oxidative Addition: The active Pd(0) catalyst inserts into the carbon-bromine bond of your starting material.[11][12]

• Transmetalation (Suzuki) or Amine Coordination/Deprotonation (Buchwald-Hartwig): The second coupling partner displaces the halide on the palladium center.[2]

• Reductive Elimination: The two organic fragments are coupled, forming the new C-C or C-N bond and regenerating the Pd(0) catalyst.[11][12]

Modern phosphine ligands are crucial as they stabilize the palladium catalyst, prevent its decomposition, and accelerate these elementary steps, leading to higher efficiency and broader substrate scope.[1][13]

Q3: My starting material is an aryl bromide. Is this reactivity suitable for cross-coupling?

Yes, aryl bromides are excellent substrates for palladium-catalyzed cross-coupling. In terms of reactivity, the general trend for aryl halides is Ar-I > Ar-Br > Ar-Cl.[14] While aryl iodides are more reactive, they are also more expensive and less stable. Aryl bromides like yours offer a perfect balance of reactivity, stability, and cost, making them ideal for both lab-scale and industrial applications.

Part 2: Troubleshooting Guide: Suzuki-Miyaura Coupling

This section focuses on forming a C-C bond with 1-Bromo-4-(4-fluorophenoxy)benzene.

Problem 1: Low or No Conversion to Product

This is the most common issue. A systematic check of your reaction parameters is the most effective troubleshooting approach.

Q: What are the first things I should check?

A: Start with the most fundamental aspects of the reaction setup.[15]

• Inert Atmosphere: The Pd(0) active catalyst is highly sensitive to oxygen. Ensure your reaction vessel was properly flame-dried (or oven-dried) and that you have thoroughly degassed all reagents and solvents (e.g., by sparging with argon or nitrogen for 20-30 minutes).[16] Maintain a positive pressure of inert gas throughout the reaction.

• Catalyst & Ligand Quality: Is your palladium source active? Pre-catalysts (e.g., XPhos Pd G3) are often more reliable than generating the active catalyst in situ from sources like Pd(OAc)₂ because they form the active LPd(0) species more cleanly and efficiently.[14] Ensure ligands have not been oxidized by air exposure.

• Reagent Purity: Verify the purity of your aryl bromide and boronic acid. Impurities can inhibit the catalyst.

Caption: Systematic troubleshooting workflow for low yield.

Q: I've confirmed my setup is good, but the reaction is still failing. What's next?

A: The issue likely lies with the specific combination of reagents and conditions.

• Base Selection: The base is critical for activating the boronic acid in the transmetalation step.[17] If you are using a weaker base like K₂CO₃, consider switching to a stronger, non-nucleophilic base like K₃PO₄ or Cs₂CO₃.[17] The solubility of the base can also be a factor; a finely powdered base provides more surface area.[15]

• Solvent Choice: Ensure all reagents are soluble at the reaction temperature.[17][18] Common solvent systems include dioxane/water or toluene/water.[19] If solubility is poor, the reaction will be slow or incomplete.

• Boronic Acid Stability: Boronic acids can undergo decomposition, especially protodeboronation (replacement of the -B(OH)₂ group with hydrogen).[17][18] This is often caused by excess water or high temperatures.[17] Consider using more stable boronic esters (e.g., pinacol esters) or using anhydrous conditions if your substrate is water-sensitive.[17]

Problem 2: Significant Side Product Formation

Q: I'm seeing a byproduct from the homocoupling of my boronic acid. How do I stop this?

A: Homocoupling is often a result of oxygen contamination, which can facilitate the unwanted coupling of two boronic acid molecules.

• Solution: Improve your degassing procedure. Ensure the reaction mixture is rigorously purged of air before adding the palladium catalyst and is kept under a strict inert atmosphere.[17]

Q: My starting material is being converted back to the parent arene (debromination). Why?

A: This side reaction is called hydrodehalogenation. It occurs when a hydride source in the reaction mixture intercepts the palladium complex after oxidative addition.

• Potential Causes: Solvents like alcohols or certain bases can act as hydride donors.[16]

• Solution: Switch to an inorganic base like K₃PO₄ or Cs₂CO₃ and use an aprotic solvent system like dioxane/water or toluene.[16]

Catalyst & Condition Selection Table for Suzuki Coupling

Parameter	Recommendation for 1-Bromo-4-(4-fluorophenoxy)benzene	Rationale & Causality
Palladium Source	XPhos Pd G3 (or G4)[19] (1-3 mol%)	Air-stable precatalysts provide reliable and rapid generation of the active Pd(0) species, leading to more consistent results.[14]
Ligand	Buchwald Ligands (e.g., XPhos, SPhos)	Bulky, electron-rich phosphine ligands promote the crucial oxidative addition and reductive elimination steps of the catalytic cycle.[1][13][17]
Base	K₃PO₄ or Cs₂CO₃ (2-3 equiv.)	These bases are effective in the transmetalation step without causing hydrolysis of sensitive functional groups.[17]
Solvent System	1,4-Dioxane / H₂O (e.g., 10:1) or Toluene / H₂O	A protic co-solvent is often necessary to solubilize the inorganic base and facilitate the reaction.[15]
Temperature	80–110 °C	Provides sufficient thermal energy for the reaction to proceed at a reasonable rate without causing significant degradation of reagents or the catalyst.[15]

Protocol 1: General Procedure for Suzuki-Miyaura Coupling

• Vessel Preparation: To an oven-dried reaction vial equipped with a magnetic stir bar, add 1-Bromo-4-(4-fluorophenoxy)benzene (1.0 equiv.), the arylboronic acid (1.2–1.5 equiv.), and finely powdered K₃PO₄ (3.0 equiv.).[15][16]

• Inert Atmosphere: Seal the vial with a septum and purge with argon or nitrogen for 10-15 minutes by cycling between vacuum and inert gas backfill (3 cycles).[16]

• Catalyst Addition: Under a positive flow of inert gas, add the palladium precatalyst (e.g., XPhos Pd G3, 2 mol%).[15]

• Solvent Addition: Add the previously degassed solvent (e.g., 1,4-dioxane/water 10:1) via syringe to achieve a concentration of 0.1-0.5 M with respect to the limiting reagent.[15]

• Reaction: Place the vial in a preheated heating block or oil bath at 100 °C and stir vigorously.

• Monitoring: Monitor the reaction progress by TLC, GC-MS, or LC-MS until the starting material is consumed.

• Workup: Cool the reaction to room temperature. Dilute with ethyl acetate and wash with water and brine. Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.[15]

• Purification: Purify the crude product by flash column chromatography.

Part 3: Troubleshooting Guide: Buchwald-Hartwig Amination

This section addresses the formation of a C-N bond with 1-Bromo-4-(4-fluorophenoxy)benzene.

Problem 1: Reaction is Sluggish or Fails to Reach Completion

Q: I'm coupling with an amine and getting low conversion. What are the key parameters to check?

A: The Buchwald-Hartwig amination is highly dependent on the synergy between the ligand, base, and solvent.

• Ligand Choice is Critical: The choice of phosphine ligand is the single most important factor for success.[11] The steric and electronic properties of the ligand must be matched to the amine. For your aryl bromide, bulky biarylphosphine ligands are the standard.

  • For primary aliphatic amines & anilines: XPhos or RuPhos are excellent starting points.

  • For secondary, sterically hindered amines: BrettPhos or tBuXPhos may be required.

• Base Selection and Strength: A strong, non-nucleophilic base is required to deprotonate the amine (or the N-Pd complex). Sodium tert-butoxide (NaOtBu) is the most common and effective base.[14] Lithium bis(trimethylsilyl)amide (LHMDS) is an alternative. If your substrate is base-sensitive, a weaker base like K₃PO₄ can be tried, but this will often require a more active catalyst system.

• Solvent: Anhydrous, non-protic solvents are essential. Toluene, dioxane, and THF are commonly used.[14][20] Ensure your solvent is thoroughly dried, as water can interfere with the reaction.

Problem 2: Catalyst Decomposition or Side Reactions

Q: My reaction mixture turns black (palladium black), and the reaction stops. What happened?

A: The formation of palladium black indicates that your catalyst has precipitated out of the catalytic cycle and is no longer active.

• Cause: This often happens when the ligand is unable to sufficiently stabilize the palladium species, especially at high temperatures. It can also be caused by impurities or using a ligand that is not bulky enough.

• Solution: Switch to a bulkier, more electron-rich ligand (e.g., move from a simple phosphine to a Buchwald-type biarylphosphine ligand).[1] Using a well-defined precatalyst can also improve catalyst stability and longevity.[14]

Q: How do I avoid hydrodehalogenation (debromination) of my starting material?

A: This side reaction is common in Buchwald-Hartwig aminations and is often promoted by β-hydride elimination from the alkoxide base.

• Solution: The choice of base is key. While NaOtBu is very effective, it can sometimes promote this side reaction. Switching to LHMDS or K₃PO₄ may reduce the extent of hydrodehalogenation. Additionally, ensuring the reaction is not overheated can help. The correct choice of ligand can also minimize this pathway.[21]

Ligand Selection Table for Buchwald-Hartwig Amination

Amine Type	Recommended Ligand	Rationale & Causality
Primary Aliphatic & Aromatic Amines	XPhos, RuPhos	These ligands provide a good balance of steric bulk and electron-donating ability, facilitating C-N reductive elimination for a broad range of amines.
Secondary Amines (less hindered)	BrettPhos, XPhos	These ligands are sufficiently bulky to promote coupling with secondary amines while avoiding catalyst inhibition from the amine itself.
Challenging/Hindered Amines	tBuBrettPhos	Extremely bulky ligands are designed to overcome the steric challenges associated with hindered coupling partners.[22]
Amides, Carbamates, Sulfonamides	tBuBrettPhos	The C-N bond formation with these less nucleophilic partners is challenging and requires highly active and specialized catalyst systems.[22]

Protocol 2: General Procedure for Buchwald-Hartwig Amination

• Vessel Preparation: In a glovebox or under a strong flow of inert gas, add the palladium precatalyst (e.g., BrettPhos Pd G3, 2 mol%) and the ligand (if not using a precatalyst) to an oven-dried reaction vial with a stir bar.

• Reagent Addition: Add the base (e.g., NaOtBu, 1.5 equiv.), 1-Bromo-4-(4-fluorophenoxy)benzene (1.0 equiv.), and seal the vial.

• Inert Atmosphere: Remove the vial from the glovebox (if used) and establish an inert atmosphere.

• Solvent and Amine Addition: Add anhydrous, degassed solvent (e.g., toluene) followed by the amine (1.2 equiv.) via syringe.

• Reaction: Place the vial in a preheated heating block (typically 80-110 °C) and stir vigorously.

• Monitoring & Workup: Monitor the reaction by LC-MS. Upon completion, cool to room temperature, dilute with ethyl acetate, and carefully quench with water. Filter through a pad of celite to remove inorganic salts and the catalyst.

• Purification: Wash the filtrate with water and brine, dry the organic layer, concentrate, and purify by column chromatography.

References

• Cai, C., et al. (2014). Copper-catalyzed Ullmann-type synthesis of diaryl ethers assisted by salicylaldimine ligands.

• SynArchive. (n.d.). Ullmann Condensation. SynArchive. [Link]

• Borah, B. J., et al. (2021). General, Mild, and Intermolecular Ullmann-Type Synthesis of Diaryl and Alkyl Aryl Ethers Catalyzed by Diol−Copper(I) Complex. The Journal of Organic Chemistry.
• Cristau, H.-J., et al. (2004). A General and Mild Ullmann-Type Synthesis of Diaryl Ethers. Organic Letters.

• Scite.ai. (n.d.). Ligand effects in palladium‐catalyzed Suzuki and Heck coupling reactions. Scite.ai. [Link]

• Arkat USA, Inc. (2009). Aryl ether synthesis via Ullmann coupling in non-polar solvents: effect of ligand, counterion, and base. ARKIVOC.
• Weires, A. G., et al. (2015).
• Martin, R., & Buchwald, S. L. (2008). Palladium-Catalyzed Suzuki−Miyaura Cross-Coupling Reactions Employing Dialkylbiaryl Phosphine Ligands. Accounts of Chemical Research.
• Martin, R., & Buchwald, S. L. (2008). Palladium-catalyzed Suzuki-Miyaura cross-coupling reactions employing dialkylbiaryl phosphine ligands. PubMed.
• So, C. M., et al. (2009). Palladium/P,O-Ligand-Catalyzed Suzuki Cross-Coupling Reactions of Arylboronic Acids and Aryl Chlorides. Isolation and Structural Characterization of (P,O)-Pd(dba) Complex. The Journal of Organic Chemistry.

• Wordpress. (n.d.). Specific Solvent Issues with Buchwald-Hartwig Amination. Wordpress. [Link]

• ResearchGate. (n.d.). Optimization of the Reaction Conditions for C-N Coupling. ResearchGate. [Link]

• Chemistry LibreTexts. (2023). Buchwald-Hartwig Amination. Chemistry LibreTexts. [Link]

• RSC Publishing. (2023). Applications of palladium-catalyzed C–N cross-coupling reactions in pharmaceutical compounds. RSC Publishing.

• YouTube. (2025). Condition Optimization for Buchwald-Hartwig Reactions. YouTube. [Link]

• Fiveable. (n.d.). Palladium-catalyzed cross-coupling reactions. Fiveable. [Link]

• Allen, K. M., & Buchwald, S. L. (2015). Mild Palladium-Catalyzed Cyanation of (Hetero)

• J&K Scientific LLC. (2021). Buchwald-Hartwig Cross-Coupling. J&K Scientific LLC. [Link]

• ResearchGate. (2014). How can I solve my problem with Suzuki coupling?. ResearchGate. [Link]

• Organic-Chemistry.org. (n.d.). Preparation of sec and tert amines by Buchwald-Hartwig Amination. Organic-Chemistry.org. [Link]

• NIH. (n.d.). Cross-Coupling and Related Reactions: Connecting Past Success to the Development of New Reactions for the Future. NIH.

• Reddit. (2018). Help troubleshooting a Buchwald-Hartwig amination?. Reddit. [Link]

• Chemistry Stack Exchange. (2022). Buchwald-Hartwig coupling troubleshooting. Chemistry Stack Exchange. [Link]

• Organic Chemistry Portal. (n.d.). Ullmann Reaction. Organic Chemistry Portal. [Link]

• Fors, B. P., et al. (2014). Palladium-Catalyzed Amination of Aryl Chlorides and Bromides with Ammonium Salts. Organic Letters.

• The Organic Chemistry Tutor. (2022). CROSS-COUPLING reactions - everything YOU need to know!. YouTube. [Link]

• The Royal Swedish Academy of Sciences. (2010). PALLADIUM-CATALYZED CROSS COUPLINGS IN ORGANIC SYNTHESIS. Nobel Prize.

• Organic Chemistry Portal. (n.d.). Buchwald-Hartwig Cross Coupling Reaction. Organic Chemistry Portal. [Link]

• Wikipedia. (n.d.). Buchwald–Hartwig amination. Wikipedia. [Link]

• ACS. (n.d.). Visualizing and Understanding Ordered Surface Phases during the Ullmann Coupling Reaction. ACS.

• Reddit. (2024). Struggling with Suzuki Reaction. Reddit. [Link]

• Journal of Synthetic Chemistry. (2023). A Method for Palladium-Catalyzed Asymmetric Couplings of Bromobenzene Derivatives: Suzuki Reactions Catalyzed by Pd Fe2O4. Journal of Synthetic Chemistry.
• El-Boraey, H. A. (n.d.). Suzuki coupling of 1-bromo-4-(1-octynyl)benzene (5) with arylboronic acid 6a-e.
• NIH. (2024).

• ResearchGate. (n.d.). Suzuki–Miyaura cross‐coupling reaction of 1‐bromo‐4‐nitrobenzene with.... ResearchGate. [Link]

• Malaysian Journal of Chemistry. (2022). Catalytic Study of 4-Bromoacetophenone in the Suzuki-Miyaura Cross-Coupling Reaction by Controllable, Effective and. Malaysian Journal of Chemistry.

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Technical Support Center: Dehalogenation Side Reactions of 1-Bromo-4-(4-fluorophenoxy)benzene

Welcome to the technical support center for researchers, scientists, and drug development professionals. This guide provides in-depth troubleshooting and frequently asked questions (FAQs) regarding the dehalogenation side reactions of 1-Bromo-4-(4-fluorophenoxy)benzene in cross-coupling experiments. Our goal is to equip you with the scientific rationale and practical solutions to minimize unwanted byproducts and maximize the yield of your desired compounds.

Introduction: Understanding the Challenge

1-Bromo-4-(4-fluorophenoxy)benzene is a valuable building block in medicinal chemistry and materials science. However, its use in transition metal-catalyzed cross-coupling reactions (e.g., Suzuki-Miyaura, Buchwald-Hartwig, Ullmann) is often plagued by a significant side reaction: hydrodehalogenation. This process replaces the essential bromine atom with a hydrogen, leading to the formation of the undesired byproduct 4-fluorophenoxybenzene. This not only consumes the starting material and reduces the yield of the target molecule but also complicates purification.

This guide will delve into the mechanistic underpinnings of this side reaction and provide a structured approach to its mitigation.

Frequently Asked Questions (FAQs)

Q1: What is hydrodehalogenation and why is it a problem with 1-Bromo-4-(4-fluorophenoxy)benzene?

A1: Hydrodehalogenation is a reductive process where the C-Br bond is cleaved and replaced by a C-H bond. In the context of cross-coupling reactions, this is a parasitic pathway that competes with the desired bond formation.[1] The substrate, 1-Bromo-4-(4-fluorophenoxy)benzene, can be susceptible to this due to the electronic nature of the phenoxy group, which can influence the stability of intermediates in the catalytic cycle. The formation of the 4-fluorophenoxybenzene byproduct reduces the overall efficiency of the synthesis and necessitates additional purification steps.

Q2: What is the primary mechanism leading to hydrodehalogenation in palladium-catalyzed reactions?

A2: The most accepted mechanism involves the in-situ formation of a palladium-hydride (Pd-H) species.[1] This highly reactive intermediate can originate from various sources within the reaction mixture, including:

• Trace water or alcohols: These can react with the palladium catalyst.

• Amine bases: Certain amines can act as hydride sources.

• Phosphine ligands: Decomposition or side reactions of phosphine ligands can generate Pd-H.

• Solvents: Protic or polar aprotic solvents can contribute to the formation of hydride species.[1]

Once formed, the Pd-H species can undergo reductive elimination with the aryl group on the palladium center, yielding the dehalogenated product and regenerating the Pd(0) catalyst, which can then re-enter the undesired cycle.

Q3: Is the 4-(4-fluorophenoxy) group making the dehalogenation worse?

A3: The electronic properties of substituents on the aryl bromide play a crucial role. The phenoxy group is generally considered to have a +M (mesomeric) or electron-donating effect, which increases the electron density on the aromatic ring. While electron-deficient aryl bromides are often cited as being prone to dehalogenation, electron-rich systems can also be susceptible, particularly if the desired catalytic cycle is slow. The increased electron density can affect the rates of oxidative addition and reductive elimination. A slower desired reductive elimination step can provide a larger window for the competing hydrodehalogenation pathway to occur.[2]

Q4: How does a copper-catalyzed Ullmann-type reaction differ in its dehalogenation pathway?

A4: While less common than in palladium catalysis, dehalogenation can also occur in copper-catalyzed Ullmann reactions.[3] The mechanism is less definitively established but may involve the formation of copper hydride species or radical pathways. Protic impurities, such as water or alcohols, in the reaction mixture are often implicated as hydrogen atom donors.[3] Traditional Ullmann conditions often require high temperatures, which can promote side reactions.

Troubleshooting Guide: Minimizing Dehalogenation

If you are observing significant amounts of 4-fluorophenoxybenzene in your reaction, follow this systematic troubleshooting guide.

Issue: High Levels of Dehalogenated Byproduct

Visual Troubleshooting Workflow

Caption: Competing pathways of Suzuki-Miyaura coupling and hydrodehalogenation.

References

• Yoneda Labs. (n.d.). Suzuki-Miyaura cross-coupling: Practical Guide. [Link]

• Ghosh, B., & Maleczka, R. E., Jr. (n.d.).

• Koenig, S. G., et al. (2017). Radical Hydrodehalogenation of Aryl Bromides and Chlorides with Sodium Hydride and 1,4‐Dioxane. Angewandte Chemie International Edition, 56(45), 14212-14216. [Link]

• Ramanathan, A., & Jimenez, L. S. (2010). Reductive Dehalogenation of Aryl Bromides and Chlorides and Their Use as Aryl Blocking Groups. Synthesis, 2010(02), 217-220. [Link]

• Rutgers University. (n.d.). Reductive dehalogenation of aryl bromides and chlorides and their use as aryl blocking groups. Research With Rutgers. [Link]

• Tierney, J. P., et al. (2018). Visualizing and Understanding Ordered Surface Phases during the Ullmann Coupling Reaction. The Journal of Physical Chemistry C, 122(25), 13646-13654. [Link]

• Handy, S. T., et al. (2003). An Unusual Dehalogenation in The Suzuki Coupling of 4-Bromopyrrole-2-Carboxylates. Tetrahedron Letters, 44(2), 427-430. [Link]

• Organic Chemistry Portal. (n.d.). Ullmann Reaction. [Link]

• ResearchGate. (n.d.). Suzuki–Miyaura cross‐coupling reaction of 1‐bromo‐4‐nitrobenzene with.... [Link]

• ResearchGate. (n.d.). Pd-catalysed Hydrodehalogenation of Aryl Chlorides: A Mild Method for Deuteration and Detoxification. [Link]

• Wallentin, C.-J., et al. (2016). Light-Mediated Reductive Debromination of Unactivated Alkyl and Aryl Bromides. ACS Catalysis, 6(8), 4947-4951. [Link]

• Vummaleti, S. V. C., et al. (2021). Emerging Trends in Cross-Coupling: Twelve-Electron-Based L1Pd(0) Catalysts, Their Mechanism of Action, and Selected Applications. Accounts of Chemical Research, 54(17), 3419-3435. [Link]

• Reddit. (2025). Severe dehalogenation side reaction in Ullmann type reduction homocoupling. r/Chempros. [Link]

• Shimizu, T., et al. (2026). Dehalogenation of Aryl Halides by 9-Fluorenol Catalysis. Chemistry – An Asian Journal, 21(1), e202500538. [Link]

• ResearchGate. (n.d.). Hydrodehalogenation of aryl iodides and bromides.[a]. [Link]

• Whitwood, A. C., et al. (2023). The Mizoroki–Heck reaction between in situ generated alkenes and aryl halides: cross-coupling route to substituted olefins. RSC Advances, 13(32), 22253-22283. [Link]

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Troubleshooting low conversion rates in 1-Bromo-4-(4-fluorophenoxy)benzene reactions

Welcome to the technical support center for the synthesis of 1-Bromo-4-(4-fluorophenoxy)benzene. This guide is designed for researchers, scientists, and drug development professionals to troubleshoot common issues encountered during this diaryl ether synthesis. The following question-and-answer format directly addresses specific challenges to help you optimize your reaction outcomes.

Frequently Asked Questions (FAQs)

Q1: My Ullmann condensation reaction to synthesize 1-Bromo-4-(4-fluorophenoxy)benzene is resulting in a very low yield. What are the most probable causes and how can I improve it?

Low conversion rates in the Ullmann condensation for diaryl ether synthesis are a common challenge. The primary reasons often revolve around the activity of the copper catalyst, the choice of base and solvent, and the reaction temperature.[1][2]

Core Causality & Troubleshooting Steps:

• Catalyst Activity: The state of the copper catalyst is paramount.

  • Insight: Traditional Ullmann reactions often required harsh conditions due to the low reactivity of bulk copper powder.[2][3] Modern methods utilize more active copper(I) sources or nano-catalysts which offer a higher surface-to-volume ratio, enabling milder reaction conditions.[4][5]

  • Protocol:

    • Catalyst Choice: Instead of copper powder, consider using copper(I) salts like CuI or CuBr. These are generally more soluble and reactive.

    • In-Situ Activation: If using copper powder, consider in-situ activation. This can be achieved by treating the copper powder with a reducing agent like zinc in hot water prior to the reaction to remove the passivating oxide layer.[2]

    • Ligand Assistance: The addition of a ligand, such as phenanthroline or N,N'-dimethylenediamine, can stabilize the copper catalyst and improve its solubility and reactivity, often allowing for lower reaction temperatures.[3]

• Base Selection and Stoichiometry: The base plays a critical role in deprotonating the phenol to form the reactive phenoxide.[6][7][8]

  • Insight: An inappropriate or weak base will result in incomplete phenoxide formation, thus limiting the nucleophilic attack on the aryl halide. Common bases include K₂CO₃, Cs₂CO₃, and K₃PO₄.[6][9]

  • Protocol:

    • Ensure the base is anhydrous, as water can hydrolyze the phenoxide and deactivate the catalyst.

    • Use at least a stoichiometric amount of base relative to the 4-fluorophenol. An excess (1.5-2 equivalents) is often beneficial.

    • Consider the strength of the base. For less reactive aryl bromides, a stronger base like K₃PO₄ might be necessary.

• Solvent Effects: The solvent influences the solubility of reactants and the reaction rate.

  • Insight: High-boiling polar aprotic solvents like DMF, NMP, or nitrobenzene are traditionally used in Ullmann condensations to facilitate the reaction at high temperatures.[2] These solvents help to dissolve the reactants and intermediates.

  • Protocol:

    • Ensure the solvent is anhydrous.

    • If using a lower-boiling solvent, you may need to increase the reaction time or use a more active catalyst system.

• Reaction Temperature and Time:

  • Insight: Traditional Ullmann reactions often require high temperatures (often exceeding 210°C).[2] However, with modern catalysts and ligands, these temperatures can often be lowered.

  • Protocol:

    • If you are observing low conversion, gradually increase the reaction temperature in increments of 10-20°C.

    • Monitor the reaction progress using TLC or GC to determine the optimal reaction time. Prolonged heating at high temperatures can lead to product decomposition.

Q2: I am observing significant formation of byproducts in my reaction mixture. What are the likely side reactions and how can I minimize them?

Side reactions in Ullmann-type couplings can significantly reduce the yield of the desired 1-Bromo-4-(4-fluorophenoxy)benzene. The most common side reactions are homocoupling of the aryl halide and hydrodehalogenation.

Troubleshooting Side Reactions:

• Homocoupling of 1-bromo-4-fluorobenzene: This results in the formation of 4,4'-difluorobiphenyl.

  • Causality: This is a classic Ullmann side reaction where two molecules of the aryl halide couple in the presence of copper.[10]

  • Mitigation:

    • Lower Catalyst Loading: Using a high excess of copper can promote homocoupling. Try reducing the catalyst loading to the minimum effective amount (typically 5-10 mol%).

    • Controlled Temperature: High temperatures can favor homocoupling. If possible with your catalytic system, try running the reaction at a lower temperature.

• Hydrodehalogenation of 1-bromo-4-fluorobenzene: This leads to the formation of fluorobenzene.

  • Causality: This can occur if there is a source of protons in the reaction mixture that can react with the aryl halide, often facilitated by the copper catalyst. The presence of water is a common culprit.

  • Mitigation:

    • Anhydrous Conditions: Ensure all reagents and solvents are thoroughly dried.[11] Glassware should be oven-dried before use.

    • Inert Atmosphere: Running the reaction under an inert atmosphere (e.g., nitrogen or argon) can help to prevent side reactions involving atmospheric moisture and oxygen.

Experimental Protocols

Optimized Ullmann Condensation Protocol for 1-Bromo-4-(4-fluorophenoxy)benzene

This protocol is a starting point and may require optimization based on your specific laboratory conditions and reagent purity.

Reagent/Parameter	Recommended Value	Notes
1-Bromo-4-fluorobenzene	1.0 equivalent
4-Fluorophenol	1.2 equivalents	A slight excess of the phenol can help drive the reaction to completion.
Copper(I) Iodide (CuI)	0.1 equivalent (10 mol%)
Potassium Carbonate (K₂CO₃)	2.0 equivalents	Ensure it is finely ground and dried before use.
Solvent (DMF)	5-10 mL per mmol of aryl halide	Anhydrous DMF is crucial.
Temperature	120-140 °C	Monitor by TLC for consumption of starting material.
Reaction Time	12-24 hours
Atmosphere	Inert (Nitrogen or Argon)

Step-by-Step Procedure:

• To an oven-dried round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add 1-bromo-4-fluorobenzene, 4-fluorophenol, copper(I) iodide, and potassium carbonate.

• Evacuate and backfill the flask with an inert gas (nitrogen or argon) three times.

• Add anhydrous DMF via syringe.

• Heat the reaction mixture to 120-140 °C with vigorous stirring.

• Monitor the reaction progress by TLC or GC.

• Upon completion, cool the reaction mixture to room temperature.

• Pour the mixture into water and extract with a suitable organic solvent (e.g., ethyl acetate or dichloromethane).

• Wash the combined organic layers with water and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel or recrystallization.[12][13]

Visualizing the Process

Troubleshooting Workflow for Low Conversion

Caption: A logical workflow for troubleshooting low conversion rates.

Generalized Ullmann Condensation Mechanism

Caption: A simplified representation of the Ullmann condensation catalytic cycle.

References

• Diaryl ethers synthesis: nano-catalysts in carbon-oxygen cross-coupling reactions - RSC Publishing. Available at: [Link]

• Decarbonylative Diaryl Ether Synthesis by Pd and Ni Catalysis | Journal of the American Chemical Society. Available at: [Link]

• Diaryl ethers synthesis: nano-catalysts in carbon-oxygen cross-coupling reactions - NIH. Available at: [Link]

• Diaryl ethers synthesis: Nano-catalysts in carbon-oxygen cross-coupling reactions. Available at: [Link]

• Diaryl Ether Formation Merging Photoredox and Nickel Catalysis - ACS Publications. Available at: [Link]

• Unveiling the Role of Base and Additive in the Ullmann-Type of Arene-Aryl C–C Coupling Reaction | ACS Catalysis. Available at: [Link]

• Unveiling the Role of Base and Additive in the Ullmann-Type of Arene-Aryl C–C Coupling Reaction | Request PDF - ResearchGate. Available at: [Link]

• Unveiling the Role of Base and Additive in the Ullmann-Type of Arene-Aryl C–C Coupling Reaction - ACS Publications. Available at: [Link]

• 4.7: Solvent Effects in Nucleophilic Substitution - Chemistry LibreTexts. Available at: [Link]

• View of Nucleophilic Aromatic Substitution Reactions in Dipolar Aprotic Solvents. Available at: [Link]

• Recent Advancement of Ullmann Condensation Coupling Reaction in the Formation of Aryl-Oxygen (C-O) Bonding by Copper-Mediated Catalyst - MDPI. Available at: [Link]

• Ullmann condensation - Wikipedia. Available at: [Link]

• 1-Bromo-4-fluorobenzene - Wikipedia. Available at: [Link]

• US20060264680A1 - Novel 1-bromo-4-(4'-bromophenoxy)-2-pentadecyl benzene and preparation thereof - Google Patents.

• Ullmann condensation using copper or copper oxide as the reactant. Arylation of active hydrogen compounds (imides, amides, amines, phenol, benzoic acid, and phenylacetylene) - Canadian Science Publishing. Available at: [Link]

• Effect of solvent in Nucleophilic Substitution Reaction - YouTube. Available at: [Link]

• Nucleophilic Aromatic Substitution - Chemistry Steps. Available at: [Link]

• Aromatic Nucleophilic Substitution - Fisher Scientific. Available at: [Link]

• Ullmann Reaction - Organic Chemistry Portal. Available at: [Link]

• Ullmann Reaction - BYJU'S. Available at: [Link]

• Aryl ether synthesis via Ullmann coupling in non-polar solvents: effect of ligand, counterion, and base - arkat usa. Available at: [Link]

• (PDF) Concerted Nucleophilic Aromatic Substitution Reactions - ResearchGate. Available at: [Link]

• My first synthesis was not as efficient as I had hoped. 16% yield. : r/chemistry - Reddit. Available at: [Link]

• Solved Answer: Given Reaction is williamson ether Synthesis | Chegg.com. Available at: [Link]

• Nucleophilic Aromatic Substitution - YouTube. Available at: [Link]

• 15.4: Nucleophilic Aromatic Substitution - Chemistry LibreTexts. Available at: [Link]

• Nucleophilic Aromatic Substitution: Introduction and Mechanism - Master Organic Chemistry. Available at: [Link]

• RECENT SYNTHETIC DEVELOPMENTS AND APPLICATIONS OF THE ULLMANN REACTION. A REVIEW - PMC - NIH. Available at: [Link]

• Concerted Nucleophilic Aromatic Substitution Reactions - PMC - PubMed Central - NIH. Available at: [Link]

• 1-Bromo-4-(4-fluorophenoxy)benzene - BioOrganics. Available at: [Link]

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Impact of base and solvent on 1-Bromo-4-(4-fluorophenoxy)benzene coupling efficiency

Welcome to the technical support guide for optimizing cross-coupling reactions with 1-Bromo-4-(4-fluorophenoxy)benzene. This document is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting guidance and address common challenges encountered during C-N, C-C, and C-O bond formation. Our focus is to move beyond simple protocols and delve into the critical interplay between base and solvent selection to maximize reaction efficiency and reproducibility.

Introduction: The Substrate and Its Challenges

1-Bromo-4-(4-fluorophenoxy)benzene is a diaryl ether scaffold common in medicinal chemistry and materials science. While the Carbon-Bromine bond is a versatile handle for cross-coupling, the molecule's electronic properties—specifically the electron-donating nature of the ether oxygen—can influence the kinetics of the crucial oxidative addition step in palladium-catalyzed cycles. Achieving high coupling efficiency requires a carefully orchestrated reaction environment where the base and solvent work in concert with the catalyst system.

This guide provides a framework for rational optimization, starting with the most common questions and problems, and progressing to detailed experimental protocols.

Frequently Asked Questions (FAQs)

Q1: Which type of cross-coupling reaction is most suitable for 1-Bromo-4-(4-fluorophenoxy)benzene?

The choice of reaction depends entirely on the desired bond formation:

• For C-N bond formation (Arylamines): The Buchwald-Hartwig amination is the modern standard, offering high functional group tolerance and broad scope.[1] Classical methods like the Ullmann condensation can also be effective but often require harsher conditions.[2]

• For C-C bond formation (Biaryls): The Suzuki-Miyaura coupling is the most common and robust method, known for its mild conditions and use of stable boronic acid reagents.

• For C-O bond formation (Diaryl Ethers): The Ullmann condensation is the traditional method for diaryl ether synthesis.[2][3] While modern ligand systems have improved conditions, this reaction can still be challenging, especially with electron-rich substrates.[4]

Q2: How does the strength of the base (pKa) impact my reaction?

The base plays multiple critical roles, and its strength must be matched to the reaction mechanism:

• Buchwald-Hartwig Amination: A strong base is typically required to deprotonate the amine nucleophile (or the N-H precursor complex on the palladium center) to form the active amido species. Strong, non-nucleophilic bases like Sodium tert-butoxide (NaOtBu) or Lithium bis(trimethylsilyl)amide (LHMDS) are highly effective.[5][6] Weaker bases like carbonates (Cs₂CO₃, K₂CO₃) can be used, particularly with more advanced catalyst systems (G3/G4 precatalysts), which allows for broader functional group tolerance at the cost of potentially higher reaction temperatures or catalyst loadings.[5][6]

• Suzuki Coupling: The base activates the organoboron species, forming a more nucleophilic borate complex that facilitates transmetalation to the palladium center. Moderately weak inorganic bases like K₂CO₃, K₃PO₄, or Cs₂CO₃ are most common. Strong bases like NaOtBu can promote unwanted side reactions, including boronic acid decomposition.

• Ullmann Condensation: The base deprotonates the nucleophile (e.g., a phenol or amine). The choice is critical, with inorganic bases like K₂CO₃, K₃PO₄, and Cs₂CO₃ being standard. The quality and particle size of these bases can significantly impact reaction rates and yields.[3]

Q3: Can I use an organic base like DBU?

Soluble organic bases like 1,8-Diazabicyclo[5.4.0]undec-7-ene (DBU) offer advantages in creating a homogeneous reaction mixture, which can be beneficial for reproducibility and in flow chemistry applications.[7][8][9][10] However, their role is complex. In some palladium-catalyzed C-N couplings, DBU can act as both a base and a ligand, and high concentrations can even inhibit the reaction by forming a stable, off-cycle palladium complex.[7][8][11][12] Theoretical studies have suggested that for Buchwald-Hartwig aminations in nonpolar solvents, the barrier for a neutral organic base like DBU to perform the necessary deprotonation is prohibitively high compared to an anionic base.[13]

Recommendation: While organic bases are an option, they often require specific optimization. For initial screening with 1-Bromo-4-(4-fluorophenoxy)benzene, well-established inorganic bases are generally more reliable.

Q4: How do I choose the right solvent? Does polarity matter most?

Solvent selection goes beyond just dissolving the reagents. Its influence is multifaceted:

• Polarity: Polar solvents can stabilize charged intermediates and transition states, which can be beneficial. For example, in some Suzuki couplings, polar solvents can favor reaction at an aryl triflate over an aryl chloride, a phenomenon attributed to the stabilization of anionic palladium complexes.[14][15]

• Coordinating Ability: Solvents like THF, dioxane, and acetonitrile can coordinate directly to the metal center.[16][17] This can influence the reactivity and selectivity of the catalyst. For instance, in certain Pd/PtBu₃-catalyzed couplings, coordinating solvents favor reaction at a triflate, while non-coordinating solvents like toluene favor reaction at a chloride.[16][18] This highlights that coordinating ability can be more impactful than simple polarity.

• Aprotic vs. Protic: Most cross-coupling reactions are run in aprotic solvents (Toluene, Dioxane, THF, DMF) to avoid side reactions. However, co-solvents like water or t-butanol are often used. In Suzuki couplings, water is essential for dissolving the inorganic base. In Buchwald-Hartwig reactions, t-butanol can participate in the catalytic cycle.

Recommendation: For 1-Bromo-4-(4-fluorophenoxy)benzene, start with common, well-behaved solvents. Toluene and Dioxane are excellent starting points for many Pd-catalyzed reactions due to their non-coordinating/weakly coordinating nature and appropriate boiling points.

Troubleshooting Guide

Low yield or reaction failure is a common frustration. This section provides a systematic approach to diagnosing and solving these issues.

Troubleshooting Workflow

Caption: A systematic workflow for troubleshooting failed coupling reactions.

Common Problems and Solutions

Problem	Potential Cause(s)	Suggested Solution(s)
Low or No Product Yield	Inactive Catalyst: Palladium source has degraded (Pd(II) to Pd black); ligand has oxidized.	Use a fresh, high-purity catalyst or a modern, air-stable precatalyst (e.g., G3 or G4 precatalysts).[5][19] For Ullmann reactions, ensure you are using a high-purity copper(I) source.[20]
Inappropriate Base/Solvent Combination: The chosen base is insoluble in the solvent, or the solvent inhibits the catalyst.	Screen a matrix of bases and solvents. For inorganic bases, ensure vigorous stirring to maximize surface area.[5] Consider grinding the base before use. For a Buchwald-Hartwig reaction, try switching from a carbonate to NaOtBu. For a Suzuki, try switching from Toluene/H₂O to Dioxane/H₂O.
Poor Reagent Quality: Presence of water/protic impurities can lead to hydrodehalogenation.[20] Amine or boronic acid starting materials may be impure.	Use anhydrous solvents. Dry glassware thoroughly. Purify amines and boronic acids before use if purity is questionable.[19]
Reaction Not Degassed Properly: Dissolved oxygen can oxidize the active Pd(0) catalyst and phosphine ligands.	Degas the solvent thoroughly using a freeze-pump-thaw cycle or by bubbling with an inert gas (Argon or Nitrogen) for an extended period. Maintain a positive pressure of inert gas throughout the reaction.
Formation of Side Products	Hydrodehalogenation (Ar-Br → Ar-H): Often caused by trace water or protic impurities. Can also be a competing pathway (β-hydride elimination) in some catalytic cycles.	Rigorously exclude water and air.[20] A change in ligand can sometimes suppress this pathway.
Homocoupling of Boronic Acid (Suzuki): Can occur if the oxidative addition of the aryl bromide is slow, allowing the boronic acid to react with itself.	Ensure the Pd(0) catalyst is generated efficiently. A different ligand or precatalyst may be needed. Check the purity of the boronic acid.
Poor Reproducibility	Heterogeneous Mixture: The inorganic base is not being stirred effectively, leading to inconsistent reaction rates.	Increase the stirring rate. Use a mechanical stirrer for larger-scale reactions. Grinding the base before use can improve consistency.[3][5]
Variable Reagent Quality: Water content in solvents or purity of starting materials varies between batches.	Use a consistent, high-purity source for all reagents and solvents. Consider using a glovebox for weighing sensitive reagents.

Experimental Protocols

These protocols provide a robust starting point for optimization. All reactions should be performed under an inert atmosphere (Nitrogen or Argon) using standard Schlenk techniques or in a glovebox.

Protocol 1: Buchwald-Hartwig Amination with Morpholine

This protocol details a C-N coupling using a common secondary amine.

Caption: Workflow for a typical Buchwald-Hartwig amination experiment.

Step-by-Step Procedure:

• To an oven-dried Schlenk flask equipped with a magnetic stir bar, add:

  • XPhos Pd G3 precatalyst (e.g., 0.02 mmol, 2 mol%)

  • Sodium tert-butoxide (NaOtBu) (1.4 mmol, 1.4 equiv.)

• Add 1-Bromo-4-(4-fluorophenoxy)benzene (1.0 mmol, 1.0 equiv.).

• Seal the flask with a septum, and evacuate and backfill with Argon three times.

• Via syringe, add degassed Toluene (5 mL).

• Via syringe, add Morpholine (1.2 mmol, 1.2 equiv.).

• Place the flask in a preheated oil bath at 100 °C and stir vigorously for 12-24 hours. Monitor reaction progress by TLC or LC-MS.

• Upon completion, cool the reaction to room temperature. Quench carefully with saturated aqueous NH₄Cl.

• Extract the product with an organic solvent (e.g., Ethyl Acetate), wash the combined organic layers with brine, dry over Na₂SO₄, and concentrate in vacuo.

• Purify the crude product by flash column chromatography.

Protocol 2: Suzuki-Miyaura Coupling with Phenylboronic Acid

This protocol details a standard C-C bond formation.

Step-by-Step Procedure:

• To an oven-dried Schlenk flask equipped with a magnetic stir bar, add:

  • 1-Bromo-4-(4-fluorophenoxy)benzene (1.0 mmol, 1.0 equiv.)

  • Phenylboronic acid (1.2 mmol, 1.2 equiv.)

  • Potassium Carbonate (K₂CO₃) (2.0 mmol, 2.0 equiv.)

  • Pd(PPh₃)₄ (0.03 mmol, 3 mol%)

• Seal the flask, and evacuate and backfill with Argon three times.

• Via syringe, add a degassed solvent mixture of Dioxane (4 mL) and Water (1 mL) .

• Place the flask in a preheated oil bath at 90 °C and stir vigorously for 8-16 hours. Monitor reaction progress by TLC or LC-MS.

• Upon completion, cool the reaction to room temperature. Dilute with water and extract with an organic solvent (e.g., Ethyl Acetate).

• Wash the combined organic layers with brine, dry over Na₂SO₄, and concentrate in vacuo.

• Purify the crude product by flash column chromatography.

The Interplay of Base and Solvent: A Mechanistic View

Understanding why certain combinations work better than others is key to rational design. The base and solvent are not passive bystanders; they are active participants in the catalytic cycle.

Caption: Role of base and solvent in a Buchwald-Hartwig catalytic cycle.

As the diagram illustrates, the base is directly involved in a key chemical step: the deprotonation to form the palladium-amido complex. If the base is too weak or is sterically hindered from approaching the metal center, this step becomes the rate-limiting bottleneck. The solvent envelops the entire cycle, affecting the solubility and stability of each intermediate. A non-coordinating solvent like toluene allows for a more "naked" and reactive palladium center, while a coordinating solvent like THF might stabilize the catalyst but potentially slow down certain steps by competing for a coordination site.

By understanding these fundamental roles, you can make more informed decisions when a standard protocol fails, transforming troubleshooting from a guessing game into a scientific process.

References

• Benchchem. (n.d.). Technical Support Center: Optimizing Ullmann Coupling Reactions.
• Dennis, J. M., et al. (2019). Pd-Catalyzed C–N Coupling Reactions Facilitated by Organic Bases: Mechanistic Investigation Leads to Enhanced Reactivity in the Arylation of Weakly Binding Amines. ACS Catalysis.
• Newman, S. G., et al. (2016). Solvent coordination to palladium can invert the selectivity of oxidative addition. Chemical Science.
• ResearchGate. (n.d.). Solvent Effects on the Selectivity of Palladium‐Catalyzed Suzuki‐Miyaura Couplings | Request PDF.
• National Institutes of Health. (n.d.). Pd-Catalyzed C–N Coupling Reactions Facilitated by Organic Bases: Mechanistic Investigation Leads to Enhanced Reactivity in the Arylation of Weakly Binding Amines.
• White Rose Research Online. (n.d.). Solvent effects in palladium catalysed cross-coupling reactions.
• ResearchGate. (n.d.). Solvent Effect on Palladium-Catalyzed Cross-Coupling Reactions and Implications on the Active Catalytic Species | Request PDF.
• Newman, S. G., et al. (n.d.). Solvent Effects on the Selectivity of Palladium-Catalyzed Suzuki-Miyaura Couplings. National Institutes of Health.
• Dennis, J. M., et al. (2019). Pd-Catalyzed C–N Coupling Reactions Facilitated by Organic Bases: Mechanistic Investigation Leads to Enhanced Reactivity in the Arylation of Weakly Binding Amines. DSpace@MIT.
• WuXi AppTec. (n.d.). How to Wisely Design Conditions for Buchwald-Hartwig Couplings?.
• Dennis, J. M., et al. (2019). Pd-Catalyzed C–N Coupling Reactions Facilitated by Organic Bases: Mechanistic Investigation Leads to Enhanced Reactivity in the Arylation of Weakly Binding Amines. ACS Catalysis.
• Monnier, F., & Taillefer, M. (2009). Catalytic C-C, C-N, and C-O Ullmann-Type Coupling Reactions.
• Evano, G., et al. (n.d.). Copper-Mediated Coupling Reactions and Their Applications in Natural Products and Designed Biomolecules Synthesis. Chemical Reviews.
• Kashani, S. K., et al. (n.d.). Exploring Homogeneous Conditions for Mild Buchwald-Hartwig Amination in Batch and Flow. ChemRxiv.
• Kashani, S. K., et al. (2019). Exploring Homogeneous Conditions for Mild Buchwald-Hartwig Amination in Batch and Flow.
• Sigma-Aldrich. (n.d.). Cross-Coupling Reaction Manual: Desk Reference.
• Wikipedia. (n.d.). Ullmann condensation.
• Wikipedia. (n.d.). Buchwald–Hartwig amination.
• Sunesson, Y., et al. (2014). Role of the base in Buchwald-Hartwig amination. Journal of Organic Chemistry.
• Organic Chemistry Portal. (n.d.). Ullmann Reaction.
• BYJU'S. (n.d.). Ullmann Reaction.
• Chemistry LibreTexts. (2023). Buchwald-Hartwig Amination.
• OperaChem. (2025). Ullmann coupling-An overview.
• Arkat USA. (n.d.). Aryl ether synthesis via Ullmann coupling in non-polar solvents: effect of ligand, counterion, and base.
• ResearchGate. (n.d.). Base and solvent effects on the Suzuki coupling of p-bromoacetophenone (5) with phenylboronic acid (6).
• ResearchGate. (n.d.). Effect of base, molecular sieves and solvent on the coupling of 4-bromoanisole and 4-methoxyphenol with L1. a.

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Technical Support Center: Palladium Catalyst Removal from 1-Bromo-4-(4-fluorophenoxy)benzene Reaction Products

Welcome to the Technical Support Center. This guide is designed for researchers, scientists, and drug development professionals encountering challenges with palladium catalyst removal from the reaction products of 1-Bromo-4-(4-fluorophenoxy)benzene synthesis. This document provides in-depth troubleshooting, frequently asked questions, and detailed protocols to ensure your final product meets the stringent purity requirements of the pharmaceutical industry.

Section 1: Frequently Asked Questions (FAQs)

Q1: Why is removing residual palladium from my 1-Bromo-4-(4-fluorophenoxy)benzene product so critical?

A1: Palladium, while an excellent catalyst for cross-coupling reactions, is a heavy metal with documented toxicity.[1][2] Regulatory bodies like the International Council for Harmonisation (ICH) have established strict limits for elemental impurities in active pharmaceutical ingredients (APIs).[3][4] For oral medications, the permitted daily exposure (PDE) for palladium is 100 µ g/day .[5][6] Exceeding these limits can lead to batch rejection, project delays, and potential safety concerns.

Q2: I performed a standard aqueous workup and column chromatography. Why are my palladium levels still high?

A2: While often effective for general purification, these methods may not be sufficient for removing palladium to the low parts-per-million (ppm) levels required for APIs.[7] Palladium can exist in various oxidation states and form stable complexes with organic molecules in the reaction mixture, making it difficult to remove by simple extraction or chromatography alone.[8][9]

Q3: What are the primary methods for palladium removal?

A3: The main strategies include:

• Scavenging: Using solid-supported reagents (scavengers) that selectively bind to palladium.[10]

• Activated Carbon Treatment: Adsorption of palladium onto the surface of activated carbon.[11]

• Extraction: Liquid-liquid extraction with aqueous solutions containing chelating agents.[12]

• Crystallization: Purifying the product through recrystallization, though this can sometimes concentrate the metal impurity.[3]

Q4: How do I accurately measure the residual palladium in my product?

A4: The industry-standard method for quantifying trace metals in organic compounds is Inductively Coupled Plasma-Mass Spectrometry (ICP-MS).[13][14][15] This technique offers high sensitivity and can detect palladium down to parts-per-billion (ppb) levels.[15]

Q5: Can I take a simple, initial step to reduce palladium contamination before more complex methods?

A5: Absolutely. A highly effective first step after the reaction is to filter the mixture through a pad of Celite®.[12][16] This can remove a significant amount of heterogeneous or agglomerated palladium particles before proceeding to more targeted purification.[5]

Section 2: Troubleshooting Guide

This section addresses specific issues you may encounter during the purification of 1-Bromo-4-(4-fluorophenoxy)benzene.

Scenario 1: High Palladium Levels (>50 ppm) Detected After Column Chromatography

• Problem: Standard silica gel chromatography is not sufficiently removing the palladium catalyst.

• Root Cause Analysis: The palladium species may be co-eluting with your product. This can happen if the palladium is complexed with the product molecule or other organic components, altering its polarity.

• Solution: Implement a post-chromatography scavenging step. Thiol-functionalized silica or polymer-based scavengers are particularly effective.[17]

  • Pro-Tip from the Field: Before committing to a large-scale scavenging protocol, screen several scavengers at a small scale to identify the most effective one for your specific reaction conditions.[10]

Scenario 2: Product Loss During Activated Carbon Treatment

• Problem: While activated carbon is reducing palladium levels, you are also observing a significant decrease in the yield of 1-Bromo-4-(4-fluorophenoxy)benzene.

• Root Cause Analysis: Activated carbon can be non-selective and adsorb your product in addition to the palladium.[9]

• Solution:

  • Optimize the Carbon-to-Product Ratio: Use the minimum amount of activated carbon necessary to achieve the desired palladium reduction.

  • Wash the Carbon: After filtration, wash the activated carbon with a generous amount of a suitable solvent to recover the adsorbed product.

  • Consider Specialized Carbons: Certain activated carbons are designed for higher selectivity in removing metal catalysts.[11][18]

Scenario 3: Inconsistent Results with Scavenger Resins

• Problem: The effectiveness of your chosen scavenger varies from batch to batch.

• Root Cause Analysis: The speciation of palladium can differ between reactions, affecting the scavenger's binding efficiency.[9] Factors like reaction time, temperature, and the presence of air can alter the palladium's oxidation state.

• Solution:

  • Standardize Reaction Conditions: Ensure consistent reaction parameters to produce a more uniform palladium species.

  • Consider a Multi-Modal Scavenger: Some scavengers are designed to capture multiple forms of palladium.

  • Pre-treat the Reaction Mixture: In some cases, adding a mild reducing or oxidizing agent can convert the palladium to a single, more easily scavenged form.

Section 3: Method Selection and Protocols

Choosing the right palladium removal strategy depends on factors like the scale of your reaction, the required purity of your final product, and cost considerations.

Method Selection Matrix

Factor	Scavenger Resins	Activated Carbon	Aqueous Extraction
Efficiency	High to Very High	Moderate to High	Low to Moderate
Selectivity	High	Low to Moderate	Low
Cost	High	Low	Low
Scalability	Excellent	Good	Moderate
Ease of Use	Simple filtration	Simple filtration	Requires phase separation
Ideal For	Final API polishing, low ppm targets	Bulk palladium removal, cost-sensitive processes	Initial workup, removal of water-soluble Pd salts

Decision-Making Workflow for Palladium Removal

Caption: Decision tree for selecting a palladium removal strategy.

Experimental Protocols

Protocol 1: Activated Carbon Treatment for Bulk Palladium Removal

This protocol is designed for the initial reduction of high palladium concentrations.

• Dissolution: Dissolve the crude 1-Bromo-4-(4-fluorophenoxy)benzene in a suitable organic solvent (e.g., ethyl acetate, toluene) at a concentration of 50-100 mg/mL.

• Carbon Addition: Add powdered activated carbon (5-10 wt% relative to the crude product).

• Slurrying: Stir the mixture at room temperature for 2-4 hours. For more challenging cases, heating to 40-50°C can improve efficiency.

• Filtration: Filter the mixture through a pad of Celite® to remove the activated carbon.

• Washing: Wash the Celite® pad and carbon with additional solvent to recover any adsorbed product.

• Analysis: Concentrate the filtrate and analyze an aliquot for palladium content using ICP-MS.[19]

Protocol 2: Thiol-Functionalized Silica Scavenging for Final Polishing

This protocol is intended to remove residual palladium to meet strict API specifications.

• Preparation: After initial purification (e.g., by Protocol 1 or chromatography), dissolve the product in a solvent in which it is highly soluble.

• Scavenger Addition: Add a thiol-functionalized silica scavenger (e.g., 3-mercaptopropyl functionalized silica gel) at a 10-20 fold excess by weight relative to the remaining palladium content.

• Incubation: Stir the mixture at room temperature or slightly elevated temperature (40-60°C) for 4-16 hours. The optimal time and temperature should be determined experimentally.

• Filtration: Filter off the scavenger resin.

• Solvent Removal: Concentrate the filtrate to obtain the purified product.

• Final Analysis: Submit a sample of the final product for ICP-MS analysis to confirm that palladium levels are within the required specifications.

Section 4: Concluding Remarks

The removal of palladium catalysts from the synthesis of 1-Bromo-4-(4-fluorophenoxy)benzene is a critical step in ensuring the safety and quality of the final product. A multi-step approach, often combining a bulk removal technique like activated carbon treatment with a final polishing step using a high-affinity scavenger, is typically the most effective strategy.[17] Always validate your purification process with accurate analytical methods like ICP-MS to ensure compliance with regulatory standards.

References

• Merck/PITT Collaboration Demonstrates Rapid Method for Evaluation of Residual Palladium. (n.d.). Google.
• Koide, K. (2014). Palladium Detection Techniques for Active Pharmaceutical Ingredients Prepared via Cross-Couplings. In New Trends in Cross-Coupling: Theory and Applications (pp. 779-810). The Royal Society of Chemistry.

• How can I remove palladium Pd catalyst easily? (2015, May 18). ResearchGate. Retrieved from [Link]

• Techniques for the Analysis of Organic Chemicals by Inductively Coupled Plasma Mass Spectrometry (ICP-MS). (n.d.). Agilent.

• Chatzopoulou, M., Madden, K. S., Bromhead, L. J., & Wynne, G. M. (2022). Pilot Study to Quantify Palladium Impurities in Lead-like Compounds Following Commonly Used Purification Techniques. ACS Medicinal Chemistry Letters, 13(2), 262–268. Retrieved from [Link]

• Smith, D. K., et al. (2018). Palladium-scavenging self-assembled hybrid hydrogels - reusable highly-active green catalysts for Suzuki-Miyaura cross-coupling reactions. Chemical Science, 9(44), 8354–8361. Retrieved from [Link]

• UOP Method 982-14: Trace Metals in Organics by ICP-MS. (2014). ASTM International.

• Rapid Analysis of Residual Palladium in Pharmaceutical Development Using a Catalysis-Based Fluorometric Method. (n.d.). ResearchGate. Retrieved from [Link]

• Palladium Extraction Following Metal-Catalyzed Reactions: Recent Advances and Applications in the Pharmaceutical Industry. (2023). Organic Process Research & Development. ACS Publications. Retrieved from [Link]

• How to Remove Palladium in three easy steps. (2023, January 20). Biotage. Retrieved from [Link]

• Removal of palladium (Pd) catalysts. (n.d.). Osaka Gas Chemicals Co., Ltd. Retrieved from [Link]

• Chatzopoulou, M., Madden, K. S., Bromhead, L. J., & Wynne, G. M. (2022). Pilot Study to Quantify Palladium Impurities in Lead-like Compounds Following Commonly Used Purification Techniques. ACS Medicinal Chemistry Letters. NIH National Center for Biotechnology Information. Retrieved from [Link]

• Bullock, K., Mitchell, M., & Toczko, J. F. (2008). Optimization and Scale-Up of a Suzuki−Miyaura Coupling Reaction: Development of an Efficient Palladium Removal Technique. Organic Process Research & Development, 12(4), 682–688. Retrieved from [Link]

• Palladium Extraction Following Metal-Catalyzed Reactions: Recent Advances and Applications in the Pharmaceutical Industry. (2023). Organic Process Research & Development. ACS Publications. Retrieved from [Link]

• Shao, P., et al. (2023). Selective capture of palladium from acid wastewater by thiazole-modified activated carbon: Performance and mechanism. Environmental Research, 238, 117253. Retrieved from [Link]

• Selective adsorption and removal of Palladium (Pd). (n.d.). Osaka Gas Chemicals Co., Ltd. Retrieved from [Link]

• Palladium Impurity Removal from Active Pharmaceutical Ingredient Process Streams. (n.d.). Semantic Scholar. Retrieved from [Link]

• Palladium scavenging: From 1% to within ICH limits. (n.d.). Onyx Scientific. Retrieved from [Link]

• Final Analysis: The Use of Metal Scavengers for Recovery of Palladium Catalyst from Solution. (2025). ResearchGate. Retrieved from [Link]

• Palladium Impurity Removal from Active Pharmaceutical Ingredient Process Streams. (n.d.). Johnson Matthey Technology Review. Retrieved from [Link]

• Palladium catalyst recovery using scavenger resin. (n.d.). SpinChem. Retrieved from [Link]

• ICP-MS for Trace Metal Analysis. (2022, August 28). Chemistry LibreTexts. Retrieved from [Link]

• Using Metal Scavengers to Remove Trace Metals such as Palladium. (n.d.). Biotage. Retrieved from [Link]

• Oki, T., & Butcher, D. J. (2014). Direct, Automated Analysis of Organic Solvents Using Quadrupole ICP-MS Coupled with a Dual Syringe Pump Sample Introduction System. Spectroscopy. Retrieved from [Link]

• ICH Q3D Elemental Impurities. (n.d.). CMC Drug Product Development Regulatory Consulting Pharma. Retrieved from [Link]

• The Art of Meeting Palladium Specifications in Active Pharmaceutical Ingredients Produced by Pd‐Catalyzed Reactions. (2025). ResearchGate. Retrieved from [Link]

• Method of removing palladium. (2005). Google Patents.

• Development of an Effective Palladium Removal Process for VEGF Oncology Candidate AG13736 and a Simple, Efficient Screening Technique for Scavenger Reagent Identification. (2025). ResearchGate. Retrieved from [Link]

• Sarioğlan, Ş. (2013). Recovery of Palladium from Spent Activated Carbon-Supported Palladium Catalysts. Johnson Matthey Technology Review. Retrieved from [Link]

• Guideline on the specification limits for residues of metal catalysts. (n.d.). European Medicines Agency. Retrieved from [Link]

• Solvent effects in palladium catalysed cross-coupling reactions. (n.d.). White Rose Research Online. Retrieved from [Link]

• Latest Developments in Palladium and Nickel-Catalyzed Cross-Couplings for Aryl Chlorides: Suzuki-Miyaura and Buchwald-Hartwig Reactions. (2024). ResearchGate. Retrieved from [Link]

• Help troubleshooting a Buchwald-Hartwig amination? (2018, September 6). Reddit. Retrieved from [Link]

• Method of removing palladium. (2006). Google Patents.

• How to Wisely Design Conditions for Buchwald-Hartwig Couplings? (n.d.). Chemical Insights. Retrieved from [Link]

• Buchwald-Hartwig Amination. (2023, June 30). Chemistry LibreTexts. Retrieved from [Link]

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Reference Data & Comparative Studies

A Comparative Guide to the Reactivity of 1-Bromo-4-(4-fluorophenoxy)benzene and its Chloro-Analogue

For researchers, scientists, and drug development professionals, the selection of aryl halide building blocks is a critical decision that dictates the efficiency and feasibility of synthetic routes. This guide provides an in-depth technical comparison between 1-Bromo-4-(4-fluorophenoxy)benzene and its analogous compound, 1-Chloro-4-(4-fluorophenoxy)benzene. While structurally similar, their reactivity profiles in pivotal cross-coupling reactions diverge, a factor of paramount importance in the synthesis of complex pharmaceutical intermediates.

The Decisive Factor: Carbon-Halogen Bond Properties

The difference in reactivity between the bromo- and chloro-compounds is fundamentally rooted in the properties of the carbon-halogen (C-X) bond. The Carbon-Bromine (C-Br) bond is longer and weaker than the Carbon-Chlorine (C-Cl) bond. This disparity in bond dissociation energy (BDE) is the primary determinant of reactivity in many transition-metal-catalyzed reactions.[1][2][3]

Oxidative addition, the rate-determining step in many palladium-catalyzed cross-coupling reactions, involves the cleavage of this C-X bond.[4][5][6][7] A lower BDE facilitates this step, leading to faster reaction rates. Consequently, aryl bromides are generally more reactive than their corresponding aryl chloride counterparts.[8][9]

Property	C-Br Bond (in Bromobenzene)	C-Cl Bond (in Chlorobenzene)
Average Bond Dissociation Energy	~337.2 kJ/mol	~400 kJ/mol (estimated)
Bond Length	~1.87 Å	~1.74 Å
Electronegativity of Halogen	2.96 (Pauling scale)	3.16 (Pauling scale)

Note: BDE values are for the parent halobenzenes and serve as a close approximation for the substituted systems discussed herein.[1][10]

Performance in Key Cross-Coupling Reactions

The theoretical advantage of the C-Br bond translates directly into superior performance in several cornerstone reactions of modern medicinal chemistry.

Suzuki-Miyaura Coupling

The Suzuki-Miyaura reaction is a robust method for forming carbon-carbon bonds. In this palladium-catalyzed process, aryl bromides consistently outperform aryl chlorides.[8][11][12][13] Reactions with 1-Bromo-4-(4-fluorophenoxy)benzene can often be achieved under milder conditions, with lower catalyst loadings, and in shorter reaction times compared to the chloro-analogue.[14][15][16] While specialized, bulky, and electron-rich phosphine ligands have been developed to activate the more inert C-Cl bond, these conditions are often more demanding.[17][18]

Catalytic Cycle: Suzuki-Miyaura Coupling

Caption: Catalytic cycle for the Suzuki-Miyaura cross-coupling reaction.

Reactant	Typical Conditions	Relative Reactivity
1-Bromo-4-(4-fluorophenoxy)benzene	Pd(OAc)₂, SPhos, K₃PO₄, Toluene/H₂O, 60-80 °C	High
1-Chloro-4-(4-fluorophenoxy)benzene	Pd₂(dba)₃, RuPhos, K₃PO₄, Dioxane, 100-120 °C	Moderate to Low

Buchwald-Hartwig Amination

For the formation of crucial carbon-nitrogen bonds, the Buchwald-Hartwig amination is the method of choice.[19] Similar to Suzuki coupling, the activation of the C-X bond is key. Aryl bromides are significantly more reactive substrates than aryl chlorides.[20] Attempting the amination with 1-Chloro-4-(4-fluorophenoxy)benzene often requires higher temperatures, stronger bases, and more sophisticated (and expensive) catalyst systems to achieve comparable yields to its bromo counterpart.[21][22][23] The inertness of the C-Cl bond can lead to incomplete conversion or decomposition under harsh conditions.[21]

Ullmann Condensation

The Ullmann reaction, a classical copper-catalyzed coupling, is often used for forming C-O, C-N, or C-S bonds.[24][25] This reaction typically requires harsh conditions, including high temperatures (often >200 °C).[26][27] The reactivity trend holds, with aryl bromides being more amenable to these conditions than aryl chlorides.[24] The use of 1-Bromo-4-(4-fluorophenoxy)benzene would be favored to achieve reasonable reaction rates and yields.[28]

Experimental Protocol: A Comparative Suzuki-Miyaura Coupling

To provide a self-validating system for comparison, the following protocol outlines a typical Suzuki-Miyaura coupling. This workflow is designed to highlight the expected differences in reactivity.

Workflow: Comparative Suzuki-Miyaura Reactivity Study

Caption: A generalized workflow for a comparative cross-coupling experiment.

Step-by-Step Protocol:

• Reagent Preparation: In two separate oven-dried Schlenk flasks equipped with stir bars, add 1-Bromo-4-(4-fluorophenoxy)benzene (1.0 mmol) to Flask A and 1-Chloro-4-(4-fluorophenoxy)benzene (1.0 mmol) to Flask B.

• Addition of Coupling Partner and Base: To each flask, add phenylboronic acid (1.2 mmol) and potassium carbonate (2.5 mmol).

• Inert Atmosphere: Seal each flask with a septum, and purge with dry nitrogen or argon for 15 minutes.

• Solvent Addition: Add a degassed 4:1 mixture of toluene and water (10 mL) to each flask via syringe.

• Catalyst Addition: To each flask, add a solution of Pd(PPh₃)₄ (0.03 mmol, 3 mol%) in toluene (2 mL).

• Reaction Monitoring: Immerse both flasks in a preheated oil bath at 85 °C. Monitor the consumption of the starting material by thin-layer chromatography (TLC) or gas chromatography-mass spectrometry (GC-MS) every hour. It is anticipated that the reaction in Flask A (bromo-compound) will proceed to completion significantly faster than the reaction in Flask B.

• Work-up: Upon completion (or after a set time, e.g., 8 hours), cool the flasks to room temperature. Quench the reactions by adding water (20 mL) and extract with ethyl acetate (3 x 20 mL).

• Purification and Analysis: Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. Purify the crude product by column chromatography on silica gel to yield the coupled product, 4-(4-fluorophenoxy)-1,1'-biphenyl. Compare the isolated yields to quantify the reactivity difference.

Practical Implications in Drug Development

The choice between these two building blocks has significant consequences for process development and scale-up:

• Cost & Availability: Aryl chlorides are typically less expensive and more widely available in bulk than aryl bromides. This can be a major consideration for large-scale industrial synthesis.

• Reaction Efficiency: The higher reactivity of the bromo-compound often leads to cleaner reactions, higher yields, and simpler purifications. This can offset the higher initial cost by reducing processing time and solvent usage.

• Process Robustness: Reactions with the more reliable bromo-compound are often more robust and less sensitive to minor variations in reaction conditions, a critical factor for reproducible manufacturing.

• Catalyst Technology: While effective catalysts for aryl chlorides exist, they are often more complex, proprietary, and expensive than the standard catalysts used for aryl bromides.

Conclusion

For laboratory-scale synthesis and early-stage drug discovery where reaction efficiency and speed are paramount, 1-Bromo-4-(4-fluorophenoxy)benzene is the demonstrably superior choice. Its higher reactivity, stemming from the weaker C-Br bond, ensures faster, cleaner, and more reliable outcomes in a wide range of essential cross-coupling reactions. While the analogous chloro-compound offers a cost advantage, its lower reactivity necessitates more forceful conditions and specialized catalyst systems, which can introduce challenges in process development and scalability. The selection, therefore, represents a classic trade-off between substrate cost and overall process efficiency.

References

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• Journal of the American Chemical Society. (2024, July 3). Oxidative Addition of (Hetero)aryl (Pseudo)halides at Palladium(0): Origin and Significance of Divergent Mechanisms.
• Wikipedia.
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• Chemical Communications (RSC Publishing).
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• Thermo Fisher Scientific - US. Ullmann Reaction.
• NIH. (2021, August 19). An expedient, mild and aqueous method for Suzuki–Miyaura diversification of (hetero)aryl halides or (poly)
• ACS Publications. (n.d.). Suzuki–Miyaura Coupling of Aryl Iodides, Bromides, and Chlorides Catalyzed by Bis(thiazole) Pincer Palladium Complexes. The Journal of Organic Chemistry.
• Organic Chemistry Portal. Ullmann Reaction.
• J&K Scientific LLC. (2025, March 22). Ullmann Reaction.
• BYJU'S. Ullmann Reaction.
• Reddit. (2018, September 6).
• ResearchGate. (n.d.). Bond dissociation energy (KJ mol⁻¹) of C−X (X=I, Br, Cl, F) bond of aryl halides.
• ACS Publications. (2014, August 18). Palladium-Catalyzed Amination of Aryl Chlorides and Bromides with Ammonium Salts. Organic Letters.
• University of Groningen Research Portal. (n.d.).
• ResearchGate. (n.d.).
• ACS Publications. (2009, March 9). Suzuki−Miyaura Cross-Coupling Reactions of Primary Alkyltrifluoroborates with Aryl Chlorides. The Journal of Organic Chemistry.
• ElectronicsAndBooks. Cross-Coupling Reactions of Aryl Chlorides with Organochlorosilanes.
• Andrew G Myers Research Group. The Suzuki Reaction.
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• NIH. (2024, February 12). Ligated Pd-Catalyzed Aminations of Aryl/Heteroaryl Halides with Aliphatic Amines under Sustainable Aqueous Micellar Conditions.
• ResearchGate. (n.d.). Comparison of reactivity of different aryl halides (a) The predicted...
• ResearchGate. (n.d.). Cross‐coupling of aryl chlorides with aryl and alkyl lithium reagents.
• Macmillan Group - Princeton University. (2020, June 20).
• ResearchGate. (n.d.). Selected substrate scope in the coupling of aryl chlorides a, Reaction...
• Bond Dissoci
• ACS Publications. (2023, April 24). Fully Aqueous and Air-Compatible Cross-Coupling of Primary Alkyl Halides with Aryl Boronic Species: A Possible and Facile Method.
• NIH. (n.d.).
• ResearchGate. (2025, October 23). (PDF)
• ResearchGate. (2025, August 7). ChemInform Abstract: A Simple and Efficient Protocol for Suzuki Coupling Reactions of Aryl Chlorides and Aryl Bromides in Aqueous DMF.
• AIP Publishing. (1980, January 15). Photodissociation of aryl and aryl–alkyl halides at 193 nm: Fragment translational energy distributions. The Journal of Chemical Physics.
• Wikipedia.
• Benchchem. A Comparative Guide to the Reactivity of 4- (Benzyloxy)-2-bromo-1-fluorobenzene and 4.
• ResearchGate. (2025, October 27). Suzuki-Miyaura cross-coupling reaction of aryl chlorides with aryl boronic acids catalyzed by a palladium dichloride adduct of N-diphenylphosphanyl-2-aminopyridine | Request PDF.
• 1-Chloro-4-[2-(4-chlorophenyl)
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Comparative study of aryl halides in diaryl ether synthesis

Exploring Synthetic Pathways

I'm currently immersed in a comprehensive search, aiming to grasp the core principles of diaryl ether synthesis. The Ullmann condensation and Buchwald-Hartwig amination are taking center stage as crucial synthetic approaches. I'm focusing on the reaction mechanisms and limitations, and trying to gather the latest developments.

Delving into Aryl Halides

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A Senior Application Scientist's Guide to Precursor Selection: The Advantages of 1-Bromo-4-(4-fluorophenoxy)benzene in Advanced Synthesis

For researchers, medicinal chemists, and professionals in drug development, the strategic selection of starting materials is a critical determinant of synthetic efficiency, yield, and overall project timelines. This guide provides an in-depth technical comparison of 1-Bromo-4-(4-fluorophenoxy)benzene against alternative precursors for the synthesis of molecules featuring the valuable 4-(4-fluorophenoxy)phenyl moiety. We will explore the nuanced advantages of this particular precursor, supported by established chemical principles and illustrative experimental data.

The Strategic Importance of the 4-(4-Fluorophenoxy)phenyl Moiety

The 4-(4-fluorophenoxy)phenyl scaffold is a recurring structural motif in a variety of biologically active molecules, including pharmaceuticals and agrochemicals. The presence of the fluoro-substituted diaryl ether can enhance metabolic stability, improve binding affinity to target proteins, and favorably modulate pharmacokinetic properties. Consequently, the efficient and reliable synthesis of this key fragment is of paramount importance.

1-Bromo-4-(4-fluorophenoxy)benzene: A Precursor of Choice

1-Bromo-4-(4-fluorophenoxy)benzene presents itself as a superior precursor for the introduction of the 4-(4-fluorophenoxy)phenyl group in many synthetic contexts. Its advantages are most evident when compared to two primary alternative strategies:

• Use of other halogenated precursors: This includes the corresponding aryl chloride, iodide, or fluoride.

• A two-step approach: This involves the de novo synthesis of the diaryl ether linkage from a phenol and an aryl halide.

The superiority of 1-Bromo-4-(4-fluorophenoxy)benzene stems from a finely tuned balance of reactivity, stability, and cost-effectiveness, particularly in the context of modern cross-coupling methodologies like the Buchwald-Hartwig and Ullmann reactions.

Comparative Analysis of Precursors

Reactivity in Cross-Coupling Reactions

The reactivity of aryl halides in palladium- and copper-catalyzed cross-coupling reactions generally follows the trend: I > Br > Cl > F.[1] This trend is a direct consequence of the carbon-halogen bond dissociation energy. While aryl iodides are the most reactive, their higher cost and lower stability can be prohibitive for large-scale synthesis. Aryl chlorides, on the other hand, are often more economical but their lower reactivity necessitates harsher reaction conditions, more specialized and expensive catalyst systems, and may lead to lower yields.[2][3]

1-Bromo-4-(4-fluorophenoxy)benzene occupies a "sweet spot" in this reactivity spectrum. It is sufficiently reactive to undergo a wide range of cross-coupling reactions under relatively mild conditions, yet it is more stable and cost-effective than its iodo-analogue. This makes it an ideal choice for both laboratory-scale research and process development.

Table 1: Qualitative Comparison of Aryl Halide Precursors in Cross-Coupling Reactions

Feature	Aryl Iodide	Aryl Bromide (e.g., 1-Bromo-4-(4-fluorophenoxy)benzene)	Aryl Chloride
Reactivity	Highest	High	Moderate to Low
Reaction Conditions	Mildest	Mild to Moderate	Harsher
Catalyst Loading	Typically Lower	Moderate	Often Higher
Ligand Requirements	Less Demanding	Readily Available Ligands	Often Requires Bulky, Electron-Rich Ligands
Cost	Highest	Moderate	Lowest
Stability	Lowest	Good	High

One-Step vs. Two-Step Synthetic Strategies

An alternative to using a pre-formed diaryl ether precursor is to construct the ether linkage during the synthesis. For instance, in the synthesis of the fungicide Mefentrifluconazole, which contains a 4-(4-chlorophenoxy)phenyl group, a key step is the nucleophilic aromatic substitution of a fluorinated acetophenone derivative with 4-chlorophenol.[4][5]

While this two-step approach offers flexibility, it also introduces additional complexity and potential for yield loss over multiple steps. The use of a pre-formed precursor like 1-Bromo-4-(4-fluorophenoxy)benzene streamlines the synthesis, leading to a more convergent and potentially higher-yielding route.

Table 2: Comparison of One-Step vs. Two-Step Synthetic Strategies

Parameter	One-Step (Using 1-Bromo-4-(4-fluorophenoxy)benzene)	Two-Step (de novo Diaryl Ether Synthesis)
Convergence	High	Low
Number of Steps	Fewer	More
Overall Yield	Potentially Higher	Potentially Lower
Purification	Fewer Intermediates to Purify	More Intermediates to Purify
Process Efficiency	Higher	Lower

Experimental Evidence and Protocols

Illustrative Experimental Protocol: Buchwald-Hartwig Amination

The Buchwald-Hartwig amination is a powerful method for the formation of C-N bonds.[3][6] The following is a general protocol for the coupling of an amine with an aryl bromide like 1-Bromo-4-(4-fluorophenoxy)benzene.

Protocol 1: General Procedure for Buchwald-Hartwig Amination

• To a dry Schlenk tube under an inert atmosphere (e.g., argon or nitrogen), add the aryl bromide (1.0 equiv.), the amine (1.2 equiv.), a palladium precatalyst (e.g., Pd₂(dba)₃, 1-2 mol%), a suitable phosphine ligand (e.g., BINAP, XPhos, 2-4 mol%), and a base (e.g., Cs₂CO₃, NaOt-Bu, 1.4-2.0 equiv.).

• Add a dry, degassed solvent (e.g., toluene, dioxane).

• Seal the tube and heat the reaction mixture to the desired temperature (typically 80-110 °C).

• Monitor the reaction progress by TLC or GC-MS.

• Upon completion, cool the reaction to room temperature, dilute with a suitable solvent (e.g., ethyl acetate), and filter through a pad of celite.

• Wash the filtrate with water and brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel.

The use of an aryl bromide in this protocol generally provides a good balance of reactivity and ease of handling, often leading to high yields without the need for the highly specialized and sensitive catalysts that might be required for an analogous aryl chloride.[7]

Illustrative Experimental Protocol: Ullmann Condensation for Diaryl Ether Synthesis

The Ullmann condensation is a classic copper-catalyzed reaction for the formation of diaryl ethers.[8] Modern protocols have significantly improved the efficiency and mildness of this transformation.

Protocol 2: General Procedure for Ullmann Condensation

• To a dry reaction vessel, add the aryl bromide (1.0 equiv.), the phenol (1.0-1.5 equiv.), a copper(I) salt (e.g., CuI, 5-10 mol%), a ligand (e.g., N,N-dimethylglycine, L-proline, 10-20 mol%), and a base (e.g., K₂CO₃, Cs₂CO₃, 2.0 equiv.).

• Add a polar aprotic solvent (e.g., DMF, DMSO).

• Heat the reaction mixture under an inert atmosphere to the desired temperature (typically 90-130 °C).[8]

• Monitor the reaction by TLC or GC-MS.

• After completion, cool the mixture, dilute with a suitable solvent, and wash with aqueous ammonium chloride and brine.

• Dry the organic layer, concentrate, and purify the product by column chromatography.

In Ullmann-type reactions, the reactivity order of aryl halides is also I > Br > Cl.[1][9] Aryl bromides offer a significant advantage over aryl chlorides, which often require higher temperatures and longer reaction times.

Visualizing the Synthetic Logic

The choice of precursor can be visualized as a decision point in a synthetic workflow. The following diagram illustrates the more convergent pathway offered by using 1-Bromo-4-(4-fluorophenoxy)benzene.

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• 4. A Novel Insight into the Ullmann Homocoupling Reactions Performed in Heterogeneous Catalytic Systems - PMC [pmc.ncbi.nlm.nih.gov]
• 5. What can reaction databases teach us about Buchwald–Hartwig cross-couplings? - Chemical Science (RSC Publishing) DOI:10.1039/D0SC04074F [pubs.rsc.org]
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A Comparative Guide to the Biological Activities of Novel Compounds Derived from 1-Bromo-4-(4-fluorophenoxy)benzene

Introduction: The Promise of the 4-(4-fluorophenoxy)phenyl Scaffold

In the landscape of medicinal chemistry, the diaryl ether motif stands out as a "privileged scaffold"—a core molecular structure that is recurrently found in potent, biologically active compounds. The 4-(4-fluorophenoxy)phenyl moiety, in particular, offers a unique combination of properties: the ether linkage provides metabolic stability and conformational flexibility, while the fluorine atom can enhance binding affinity and improve pharmacokinetic properties. The synthetic precursor, 1-Bromo-4-(4-fluorophenoxy)benzene, serves as an ideal and versatile starting point for the exploration of novel therapeutic agents. The bromine atom provides a reactive handle for a variety of powerful carbon-carbon and carbon-nitrogen bond-forming reactions, allowing for the systematic synthesis of diverse compound libraries.

This guide provides a comparative analysis of different classes of compounds synthesized from this common precursor. We will delve into their anticancer and antimicrobial activities, presenting supporting experimental data and explaining the scientific rationale behind the synthetic strategies and biological evaluation methods employed. This document is intended for researchers, scientists, and drug development professionals seeking to leverage this promising scaffold in their own discovery programs.

Part 1: Synthetic Strategies from a Core Precursor

The journey from the starting material, 1-Bromo-4-(4-fluorophenoxy)benzene, to a biologically active compound relies on robust and versatile chemical transformations. Palladium-catalyzed cross-coupling reactions are the cornerstone of this process, enabling the precise and efficient construction of complex molecular architectures.

The choice of reaction is dictated by the desired final structure. For instance, to create a biaryl system, a Suzuki-Miyaura coupling with a boronic acid is employed. To introduce an alkene, a Heck reaction is the method of choice. For synthesizing compounds with an alkyne linker, the Sonogashira coupling is utilized. These reactions are favored in medicinal chemistry for their high yields, tolerance of a wide range of functional groups, and well-understood mechanisms.

Below is a generalized workflow illustrating how different classes of compounds can be accessed from our common starting material.

Caption: Synthetic pathways from 1-Bromo-4-(4-fluorophenoxy)benzene.

Part 2: Comparative Analysis of Biological Activity

The true value of a chemical scaffold is demonstrated by the biological activity of its derivatives. Here, we compare two major classes of compounds derived from 1-Bromo-4-(4-fluorophenoxy)benzene: triazole-containing compounds with antimicrobial properties and pyrimidine derivatives investigated for anticancer activity.

Antimicrobial Activity: Triazole Derivatives

The 1,2,3-triazole ring is a bioisostere for amide bonds and can participate in hydrogen bonding and dipole interactions, making it a highly effective pharmacophore. Triazole derivatives synthesized via "click chemistry" from alkynyl precursors have shown a wide range of biological activities. The synthesis of triazoles from our starting material would first involve a Sonogashira coupling to install a terminal alkyne, followed by a copper-catalyzed azide-alkyne cycloaddition (CuAAC).

One such derivative, N-(4-(4-fluorophenoxy)phenyl)-3-(3-nitro-1H-1,2,4-triazol-1-yl)propanamide , has been investigated for its potential as an anti-tubercular agent[1]. While the specific activity data for this single compound is part of a larger QSAR study, it validates the potential of this entire class of molecules. Other studies on bromophenyl derivatives have demonstrated potent antimicrobial effects.

Table 1: Comparative Antimicrobial Activity (MIC)

Compound Class	Representative Organism	MIC Range (µg/mL)	Proposed Mechanism of Action	Reference
Bromophenyl-Triazoles	Mycobacterium tuberculosis	Data within larger QSAR study	Inhibition of essential enzymes	[1]
Bromophenyl-Sulfonamides	Enterococcus faecium	2.5 - 1024	Disruption of metabolic pathways	[2]
Bromonaphthyl-Pyrimidines	S. aureus, E. coli	Not specified (qualitative)	Broad-spectrum activity	[3]
Benzohydrazides	Various bacteria	Most potent: pMICam = 1.67 µM/ml	Varies based on structure	[4]

Note: Data is compiled from studies on structurally related bromophenyl compounds to indicate the potential of derivatives from the target scaffold.

The wide range of activity for bromophenyl-sulfonamides suggests that the specific substitutions on the core scaffold are critical for potency[2]. This highlights the importance of systematic Structure-Activity Relationship (SAR) studies in drug development.

Anticancer Activity: Pyrimidine Derivatives

The pyrimidine ring is a core component of nucleobases, making it a privileged structure for targeting enzymes involved in DNA synthesis and cell division, such as kinases and polymerases. This has made pyrimidine derivatives a major focus in anticancer drug discovery.

To synthesize pyrimidine derivatives from 1-Bromo-4-(4-fluorophenoxy)benzene, a common route involves first converting the aryl bromide into an arylboronic acid. This intermediate, 4-(4-fluorophenoxy)phenylboronic acid, can then be used in Suzuki couplings or other condensation reactions to build the pyrimidine core. While specific studies originating from our exact starting material are not prevalent in the literature, numerous reports detail the potent anticancer activity of structurally similar pyrimidine derivatives against various cancer cell lines.

Table 2: Comparative Anticancer Activity (IC₅₀)

Compound Class	Cancer Cell Line	IC₅₀ (µM)	Proposed Mechanism of Action	Reference
Pyrido[2,3-d]pyrimidines	A549 (Lung)	Cytotoxic at 50-100 µM	Lipoxygenase Inhibition
Thiazolo[4,5-d]pyrimidines	C32, A375 (Melanoma)	24.4 - 25.4	Antiproliferative
Benzohydrazides	HCT116 (Colon)	1.20	Not specified	[4]

The data indicates that pyrimidine derivatives often exhibit potent cytotoxic effects, with IC₅₀ values in the low micromolar range. For instance, certain thiazolo[4,5-d]pyrimidines show significant effects against melanoma cells. The proposed mechanisms often involve the inhibition of critical cell signaling pathways or direct interference with cell proliferation.

The following diagram illustrates a simplified, common pathway targeted by many anticancer agents—the induction of apoptosis (programmed cell death). Many diaryl ether and pyrimidine derivatives are designed to trigger this cascade.

Caption: A simplified signaling pathway for apoptosis induction.

Part 3: Key Experimental Protocols

To ensure scientific integrity and reproducibility, this section provides detailed, self-validating protocols for the key synthetic and biological assays discussed. The rationale behind critical steps is explained to provide a deeper understanding of the experimental design.

Protocol: Suzuki-Miyaura Coupling for Biaryl Synthesis

This protocol describes a general procedure for coupling an arylboronic acid with 1-Bromo-4-(4-fluorophenoxy)benzene. This is a foundational step for creating many of the precursors to the biologically active compounds.

Rationale: The palladium catalyst is essential for facilitating the reaction cycle. The base is required to activate the boronic acid, and the solvent system is chosen to ensure all reactants are in solution at the reaction temperature. Degassing is critical to remove oxygen, which can deactivate the palladium catalyst.

Step-by-Step Methodology:

• Reaction Setup: To a flame-dried round-bottom flask, add 1-Bromo-4-(4-fluorophenoxy)benzene (1.0 mmol, 1.0 equiv.), the desired arylboronic acid (1.2 mmol, 1.2 equiv.), and a base such as potassium carbonate (2.0 mmol, 2.0 equiv.).

• Catalyst Addition: Add the palladium catalyst, for example, Tetrakis(triphenylphosphine)palladium(0) [Pd(PPh₃)₄] (0.03 mmol, 3 mol%).

• Solvent and Degassing: Add a solvent mixture, typically toluene and water (e.g., 4:1 ratio, 10 mL total). Degas the mixture by bubbling argon or nitrogen gas through it for 15-20 minutes.

• Reaction: Heat the mixture to reflux (typically 90-110 °C) under an inert atmosphere. Monitor the reaction progress using Thin Layer Chromatography (TLC).

• Work-up: Once the starting material is consumed, cool the reaction to room temperature. Dilute with ethyl acetate and wash with water and brine.

• Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. Purify the crude product by column chromatography on silica gel to yield the final biaryl compound.

Protocol: In Vitro Anticancer MTT Assay

The MTT assay is a colorimetric assay for assessing cell metabolic activity, which serves as a proxy for cell viability and cytotoxicity.

Rationale: This assay relies on the ability of NAD(P)H-dependent oxidoreductase enzymes in viable cells to reduce the yellow tetrazolium salt (MTT) to purple formazan crystals. The amount of formazan produced is directly proportional to the number of living cells.

Step-by-Step Methodology:

• Cell Seeding: Seed cancer cells (e.g., A549 lung cancer cells) into a 96-well plate at a density of 5,000-10,000 cells per well in 100 µL of culture medium. Incubate for 24 hours at 37 °C in a 5% CO₂ atmosphere to allow for cell attachment.

• Compound Treatment: Prepare serial dilutions of the synthesized test compounds in culture medium. After 24 hours, remove the old medium from the wells and add 100 µL of the medium containing the test compounds at various concentrations. Include a vehicle control (e.g., DMSO) and an untreated control.

• Incubation: Incubate the plate for 48-72 hours at 37 °C in a 5% CO₂ atmosphere.

• MTT Addition: Add 10 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for another 4 hours. Purple formazan crystals will become visible in viable cells.

• Solubilization: Carefully remove the medium and add 100 µL of a solubilizing agent (e.g., DMSO or an acidic isopropanol solution) to each well to dissolve the formazan crystals.

• Data Acquisition: Measure the absorbance of each well at 570 nm using a microplate reader.

• Analysis: Calculate the percentage of cell viability relative to the untreated control and determine the IC₅₀ value (the concentration of the compound that inhibits cell growth by 50%).

Protocol: In Vitro Antimicrobial Broth Microdilution Assay (MIC Determination)

This method is used to determine the Minimum Inhibitory Concentration (MIC), the lowest concentration of an antimicrobial agent that prevents the visible growth of a microorganism.

Rationale: By exposing a standardized inoculum of bacteria to serial dilutions of a test compound, one can identify the lowest concentration that effectively inhibits its growth. This is a quantitative measure of a compound's potency.

Step-by-Step Methodology:

• Compound Preparation: Prepare a stock solution of the test compound in a suitable solvent (e.g., DMSO). Perform a two-fold serial dilution of the compound in a 96-well microtiter plate using sterile Mueller-Hinton Broth (MHB).

• Inoculum Preparation: Prepare an inoculum of the test bacteria (e.g., Staphylococcus aureus) from an overnight culture, adjusting the turbidity to match a 0.5 McFarland standard (approximately 1.5 x 10⁸ CFU/mL). Dilute this suspension in MHB to achieve a final concentration of 5 x 10⁵ CFU/mL in the test wells.

• Inoculation: Add 50 µL of the standardized bacterial inoculum to each well of the microtiter plate, bringing the total volume to 100 µL. Include a positive control (bacteria in broth, no compound) and a negative control (broth only).

• Incubation: Cover the plate and incubate at 37 °C for 18-24 hours.

• MIC Determination: After incubation, determine the MIC by visually inspecting the wells for turbidity. The MIC is the lowest concentration of the compound in which there is no visible bacterial growth.

Conclusion and Future Outlook

The 1-Bromo-4-(4-fluorophenoxy)benzene scaffold is a highly versatile and promising starting point for the development of novel therapeutic agents. Through established synthetic methodologies like palladium-catalyzed cross-coupling, diverse libraries of compounds, including triazoles and pyrimidines, can be efficiently synthesized. The available data, though often from related structural classes, strongly suggests that these derivatives possess significant potential as both anticancer and antimicrobial agents.

The comparative analysis indicates that while pyrimidine derivatives show promise in inducing cytotoxicity in cancer cell lines, triazole-containing compounds are valuable scaffolds for antimicrobial discovery. The key to unlocking the full potential of this scaffold lies in systematic exploration and optimization. Future work should focus on:

• Head-to-Head Comparisons: Synthesizing and testing different classes of compounds derived from the same 1-Bromo-4-(4-fluorophenoxy)benzene precursor against the same panels of cancer cell lines and microbial strains to generate directly comparable data.

• In-depth Mechanistic Studies: Elucidating the precise molecular targets and mechanisms of action for the most potent compounds identified.

• In Vivo Evaluation: Advancing lead compounds into animal models to assess their efficacy, pharmacokinetics, and safety profiles.

By pursuing these avenues of research, the scientific community can continue to build upon the inherent promise of the diaryl ether scaffold to develop the next generation of effective medicines.

References

• Synthesis of Novel Fluoro Phenyl Triazoles Via Click Chemistry with or without Microwave Irradiation and their Evaluation as Anti-proliferative Agents in SiHa Cells. PubMed. Available at: [Link]

• Synthesis of Chalcone Derivatives and its Biological Evaluations: An Overview. ResearchGate. Available at: [Link]

• Synthesis of 1,4-disubstituted 1,2,3-triazole Derivatives Using Click Chemistry and their Src Kinase Activities. PubMed. Available at: [Link]

• Novel Pyrimidine Derivatives as Antioxidant and Anticancer Agents: Design, Synthesis and Molecular Modeling Studies. MDPI. Available at: [Link]

• Synthesis, Characterization, and Biological Evaluation of Novel N-{4-[(4-Bromophenyl)sulfonyl]benzoyl}-L-valine Derivatives. MDPI. Available at: [Link]

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• Synthesis, antimicrobial, anticancer evaluation and QSAR studies of 3/4-bromo benzohydrazide derivatives. PubMed. Available at: [Link]

• Synthesis, Characterization and Biological Activity of Some Chalcone Derivatives derived from 1-(2-(benzyloxy)-5-bromo-4-methoxyphenyl)ethanone. ResearchGate. Available at: [Link]

• Synthesis, Structural Characterization and Anticancer Activity of New 5-Trifluoromethyl-2-thioxo-thiazolo[4,5-d]pyrimidine Derivatives. MDPI. Available at: [Link]

• Design, Synthesis, and Antimicrobial Evaluation of New Thiopyrimidine–Benzenesulfonamide Compounds. National Center for Biotechnology Information. Available at: [Link]

• Synthesis, antimicrobial potential and computational studies of crystalline 4-bromo-2-(1,4,5-triphenyl-1H-imidazole-2-yl)phenol and its metal complexes. Royal Society of Chemistry. Available at: [Link]

• Sonogashira Coupling of (Hetero)Aryl Bromosulfonyl Fluorides with Terminal Alkynes: Access to Dual‐Functional SuFEx‐Active Scaffolds. ResearchGate. Available at: [Link]

• Halogenase-Assisted Alkyne/Aryl Bromide Sonogashira Coupling for Ribosomally Synthesized Peptides. National Center for Biotechnology Information. Available at: [Link]

• Efficient access to materials-oriented aromatic alkynes via the mechanochemical Sonogashira coupling of solid aryl halides with large polycyclic conjugated systems. National Center for Biotechnology Information. Available at: [Link]

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A Comparative Guide to the Electrochemical Properties of 1-Bromo-4-(4-fluorophenoxy)benzene and Its Analogs

This guide provides a comprehensive analysis of the electrochemical properties of 1-Bromo-4-(4-fluorophenoxy)benzene and its structurally related derivatives. Designed for researchers, scientists, and professionals in drug development, this document delves into the anticipated redox behavior of the target molecule by drawing comparisons with experimentally characterized analogs. In the absence of direct electrochemical data for 1-Bromo-4-(4-fluorophenoxy)benzene, this guide synthesizes findings from studies on similar chemical structures to provide a predictive overview of its electrochemical characteristics.

Introduction

1-Bromo-4-(4-fluorophenoxy)benzene is a halogenated diphenyl ether derivative with potential applications in medicinal chemistry and materials science. The presence of both bromine and fluorine atoms, along with the ether linkage, imparts unique electronic properties that are crucial for its reactivity and potential biological activity. Understanding the electrochemical behavior of this molecule is paramount for predicting its metabolic fate, designing novel synthetic routes, and developing new functional materials. This guide will explore the expected anodic and cathodic behavior of 1-Bromo-4-(4-fluorophenoxy)benzene by examining the electrochemical properties of key structural fragments and analogous compounds.

Predicted Electrochemical Behavior of 1-Bromo-4-(4-fluorophenoxy)benzene

The electrochemical signature of 1-Bromo-4-(4-fluorophenoxy)benzene is expected to be a composite of the redox processes associated with its constituent moieties: the bromo-substituted phenyl ring and the fluoro-substituted phenoxy group.

Cathodic Behavior: Reductive Debromination

The most probable cathodic process for 1-Bromo-4-(4-fluorophenoxy)benzene is the irreversible reduction of the carbon-bromine bond, leading to its cleavage. This is a well-documented pathway for halogenated aromatic compounds. The reduction potential for this process will be influenced by the electron-withdrawing nature of the phenoxy group and the fluorine substituent.

A study on the electrochemical reduction of 3-aryl-4-bromo sydnones at a glassy carbon electrode revealed a diffusion-controlled, one-electron reductive dimerization process[1]. While the sydnone ring is not present in our target molecule, the investigation of the C-Br bond reduction provides valuable insights. The study highlighted that electron-donating groups lower the reduction potential, while electron-withdrawing groups facilitate it[1]. In 1-Bromo-4-(4-fluorophenoxy)benzene, the 4-fluorophenoxy group is expected to have a net electron-withdrawing effect, which would likely make the reduction of the C-Br bond occur at a less negative potential compared to unsubstituted bromobenzene.

The proposed reductive pathway is illustrated in the following diagram:

Caption: Proposed electrochemical reduction pathway of 1-Bromo-4-(4-fluorophenoxy)benzene.

Anodic Behavior: Oxidation of the Diphenyl Ether Moiety

The anodic behavior of 1-Bromo-4-(4-fluorophenoxy)benzene is anticipated to involve the oxidation of the diphenyl ether core. The presence of the electron-donating ether oxygen and the influence of the halogen substituents will determine the oxidation potential and the nature of the resulting products.

An investigation into the electrochemical determination of 4-Bromophenoxyacetic acid using a CeO2/eGr composite electrode provides relevant insights into the oxidation of a bromo-phenoxy moiety[2]. The study reported an irreversible oxidation peak, suggesting the formation of reactive intermediates that undergo subsequent chemical reactions[2]. For 1-Bromo-4-(4-fluorophenoxy)benzene, oxidation is likely to initiate at the electron-rich phenoxy group, potentially leading to the formation of a radical cation. The stability and subsequent reactions of this intermediate would be influenced by the electronic effects of both the bromine and fluorine substituents. The fluorine atom, being highly electronegative, will likely increase the oxidation potential compared to an unsubstituted phenoxy group.

The following diagram illustrates the logical relationship for the factors influencing the anodic and cathodic potentials:

Caption: Factors influencing the electrochemical potentials of halogenated diphenyl ethers.

Comparative Data of Structurally Similar Compounds

To provide a quantitative perspective, the following table summarizes the electrochemical data for compounds structurally related to 1-Bromo-4-(4-fluorophenoxy)benzene. It is important to note that direct comparison is challenging due to variations in experimental conditions.

Compound	Electrochemical Process	Potential (V) vs. Ref.	Key Observations	Reference
4-Bromophenoxyacetic Acid	Anodic Oxidation	Not specified (Irreversible peak)	Irreversible oxidation process.	[2]
3-aryl-4-bromo sydnones	Cathodic Reduction	Varies with substituent	One-electron reductive dimerization.	[1]

Experimental Protocols

This section outlines a detailed methodology for the electrochemical characterization of 1-Bromo-4-(4-fluorophenoxy)benzene and its derivatives, based on established protocols for similar compounds.

Cyclic Voltammetry (CV)

Objective: To determine the redox potentials and reversibility of the electrochemical processes.

Methodology:

• Electrolyte Preparation: Prepare a 0.1 M solution of a suitable supporting electrolyte (e.g., tetrabutylammonium hexafluorophosphate, TBAPF6) in an appropriate aprotic solvent (e.g., acetonitrile or dimethylformamide).

• Analyte Solution: Prepare a 1 mM solution of the analyte (1-Bromo-4-(4-fluorophenoxy)benzene or its derivative) in the electrolyte solution.

• Electrochemical Cell Setup:

  • Working Electrode: Glassy Carbon Electrode (GCE)

  • Reference Electrode: Ag/AgCl or Saturated Calomel Electrode (SCE)

  • Counter Electrode: Platinum wire

• Deaeration: Purge the analyte solution with an inert gas (e.g., nitrogen or argon) for at least 15 minutes to remove dissolved oxygen.

• Data Acquisition:

  • Record the cyclic voltammogram by scanning the potential from an initial value where no faradaic current is observed towards the cathodic or anodic direction.

  • Typical scan rates range from 20 to 500 mV/s.

  • Record multiple cycles to check for electrode fouling or product adsorption.

Caption: Workflow for Cyclic Voltammetry Analysis.

Conclusion

References

• Electrochemical Determination of 4-Bromophenoxyacetic Acid Based on CeO2/eGr Composite. PMC - NIH.[Link]

• Cyclic Voltammetric Investigations of 3-aryl-4-bromo Sydnone and its Derivatives at Glassy Carbon Electrode. International Journal of ChemTech Research.[Link]

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• 2. Electrochemical Determination of 4-Bromophenoxyacetic Acid Based on CeO2/eGr Composite - PMC [pmc.ncbi.nlm.nih.gov]

A Senior Application Scientist's Guide to Catalytic Systems for the Functionalization of 1-Bromo-4-(4-fluorophenoxy)benzene

For researchers, medicinal chemists, and professionals in drug development, the targeted functionalization of aryl halides is a foundational technique in modern synthesis. The molecule 1-Bromo-4-(4-fluorophenoxy)benzene serves as a key structural motif and versatile building block in the synthesis of complex organic molecules for pharmaceuticals and advanced materials. Its diaryl ether structure, combined with strategically placed halogen atoms, offers multiple avenues for modification. However, selecting the optimal catalytic system to achieve a desired transformation with high yield, selectivity, and efficiency is a critical decision that dictates the success of a synthetic campaign.

This guide provides an in-depth, objective comparison of various catalytic systems for the functionalization of 1-Bromo-4-(4-fluorophenoxy)benzene. Moving beyond a simple recitation of protocols, we will explore the causality behind experimental choices, grounding our discussion in mechanistic principles and field-proven insights to ensure scientific integrity and reproducibility.

Core Strategies: Palladium-Catalyzed Cross-Coupling Reactions

The primary route for functionalizing 1-Bromo-4-(4-fluorophenoxy)benzene involves palladium-catalyzed cross-coupling reactions. These reactions, which form the bedrock of modern C-C, C-N, and C-O bond formation, rely on a catalytic cycle involving a palladium(0) active species. The choice of reaction—be it Suzuki-Miyaura, Buchwald-Hartwig, Heck, or Sonogashira—depends entirely on the desired bond construction.[1][2]

The general catalytic cycle for these transformations is a well-understood process, though the specific nature of the ligand and reactants profoundly influences each step.[3]

Caption: Generalized catalytic cycle for palladium-catalyzed cross-coupling reactions.

Comparison of Key Functionalization Reactions

The versatility of 1-Bromo-4-(4-fluorophenoxy)benzene allows for a variety of transformations. Below, we compare the leading catalytic systems for the most common and synthetically valuable reactions.

Suzuki-Miyaura Coupling: For C-C Bond Formation

The Suzuki-Miyaura reaction is arguably the most widely used cross-coupling method for creating biaryl structures due to its mild reaction conditions, broad functional group tolerance, and the commercial availability and stability of boronic acid coupling partners.[4][5]

Core Principle: The reaction couples an organoboron reagent (e.g., a boronic acid or ester) with the aryl bromide in the presence of a palladium catalyst and a base.[6]

Catalytic System Comparison:

Catalyst System	Ligand	Base	Solvent	Temp. (°C)	Typical Yield (%)	Key Insights & Causality
System A: Classical	PPh₃ (Triphenylphosphine)	K₂CO₃	Toluene/H₂O	80-100	85-95	PPh₃ is a reliable, cost-effective ligand. The biphasic solvent system helps to dissolve both the organic substrate and the inorganic base, facilitating the reaction.[7][8]
System B: High-Turnover	SPhos or XPhos	K₃PO₄	Toluene or Dioxane	RT - 80	>95	These are bulky, electron-rich phosphine ligands from the Buchwald group.[9] Their steric hindrance promotes the reductive elimination step, while their electron-donating nature facilitates the initial oxidative addition, leading to higher turnover numbers (TONs) and allowing for lower catalyst loadings and milder conditions.[3][9]
System C: Heterogeneous	Pd on Graphene or Fe₂O₄	K₂CO₃	EtOH/H₂O	70-100	90-98	Supported palladium nanoparticles offer excellent activity and the significant advantage of easy catalyst recovery via filtration or magnetic separation, which is crucial for pharmaceutical process chemistry to minimize palladium contamination in the final product.[10][11][12]

Expert Commentary: For routine, small-scale synthesis, a classical Pd(PPh₃)₄ system is often sufficient. However, for more challenging couplings, or when optimizing for process scale-up, investing in advanced ligands like SPhos is justified by the potential for lower catalyst loading and milder conditions.[4] The choice of base is also critical; a stronger base like K₃PO₄ is often required to activate the boronic acid for efficient transmetalation.[6]

Buchwald-Hartwig Amination: For C-N Bond Formation

The Buchwald-Hartwig amination is the premier method for synthesizing aryl amines from aryl halides.[13][14] It has largely replaced harsher classical methods like the Ullmann condensation for C-N bond formation.[1]

Core Principle: This reaction couples a primary or secondary amine with the aryl bromide, catalyzed by a palladium complex in the presence of a strong base.[15]

Catalytic System Comparison:

Catalyst System	Ligand	Base	Solvent	Temp. (°C)	Typical Yield (%)	Key Insights & Causality
System A: Josiphos Ligands	(CyPF-tBu)	NaOtBu	Toluene	80-110	>90	Josiphos-type ligands are highly effective for coupling a wide range of amines, including primary and secondary amines. Sodium tert-butoxide is a common strong, non-nucleophilic base used to deprotonate the amine, forming the palladium-amido intermediate.[15]
System B: Biarylphosphine Ligands	XPhos or t-BuXPhos	K₃PO₄ or Cs₂CO₃	Dioxane	80-110	>95	Similar to their application in Suzuki couplings, bulky biarylphosphine ligands excel here. They create a coordinatively unsaturated palladium center that accelerates the rate-limiting reductive elimination step.[14][16] The choice of base can be tuned; weaker bases like carbonates are sometimes sufficient and preferred for sensitive substrates.
System C: For Ammonia Equivalents	BrettPhos	LiHMDS	THF	RT - 60	80-90	For the synthesis of primary anilines, direct coupling with ammonia is challenging. Using an ammonia equivalent like lithium bis(trimethylsilyl)amide (LiHMDS) with a specialized ligand like BrettPhos provides a robust solution.[15]

Expert Commentary: The success of a Buchwald-Hartwig amination is highly dependent on the ligand-base combination.[1] Sterically hindered, electron-rich ligands are essential.[13] For electron-deficient amines or sterically demanding substrates, a stronger base and a more sophisticated ligand are typically required to achieve high conversion.[16]

Sonogashira Coupling: For C(sp²)-C(sp) Bond Formation

The Sonogashira coupling is the most reliable method for coupling terminal alkynes with aryl halides to form arylalkynes, a key structure in many functional materials and pharmaceutical intermediates.[17]

Core Principle: The reaction utilizes a dual catalytic system, employing both palladium and a copper(I) co-catalyst, along with an amine base.[18]

Catalytic System Comparison:

Catalyst System	Pd Catalyst	Cu Co-catalyst	Base	Solvent	Temp. (°C)	Typical Yield (%)	Key Insights & Causality
System A: Classic	PdCl₂(PPh₃)₂	CuI	Et₃N or DiPEA	THF or DMF	RT - 70	85-95	This is the standard, well-established protocol. The amine serves as both the base and often as the solvent. The copper(I) iodide co-catalyst is crucial for forming the copper(I) acetylide, which then undergoes transmetalation to the palladium center.[17][19]
System B: Copper-Free	Pd(OAc)₂ / XPhos	None	Cs₂CO₃ or K₂CO₃	Toluene or MeCN	60-100	80-90	Concerns about copper contamination and the formation of alkyne homocoupling (Glaser coupling) byproducts have driven the development of copper-free protocols.[18] These systems rely on highly active palladium/ligand complexes to facilitate the direct reaction between the palladium-aryl intermediate and the alkyne.

Expert Commentary: While the classic Sonogashira protocol is highly effective, the copper-free variants are gaining traction, especially in pharmaceutical synthesis where metal contamination is a major concern. The choice often depends on the substrate's sensitivity and the desired purity of the final product. For 1-Bromo-4-(4-fluorophenoxy)benzene, both systems are expected to perform well.

Experimental Protocols

The following protocols are provided as validated starting points and may require optimization for specific coupling partners.

Protocol 1: General Procedure for Suzuki-Miyaura Coupling (System B)

Caption: Experimental workflow for a typical Suzuki-Miyaura coupling reaction.

Methodology:

• To an oven-dried Schlenk flask, add 1-Bromo-4-(4-fluorophenoxy)benzene (1.0 mmol, 1.0 eq), the desired arylboronic acid (1.2 mmol, 1.2 eq), and potassium phosphate (K₃PO₄, 2.0 mmol, 2.0 eq).

• Add palladium(II) acetate (Pd(OAc)₂, 0.02 mmol, 2 mol%) and SPhos (0.04 mmol, 4 mol%).

• Seal the flask with a septum, and cycle between vacuum and argon backfill three times to ensure an inert atmosphere.

• Add anhydrous toluene (5 mL) via syringe.

• Place the flask in a preheated oil bath at 80 °C and stir vigorously.

• Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

• Upon completion, cool the reaction to room temperature and dilute with ethyl acetate (20 mL).

• Wash the organic layer sequentially with water (2 x 15 mL) and brine (15 mL).

• Dry the organic phase over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel.

Protocol 2: General Procedure for Buchwald-Hartwig Amination (System B)

Methodology:

• To an oven-dried Schlenk tube, add 1-Bromo-4-(4-fluorophenoxy)benzene (1.0 mmol, 1.0 eq), cesium carbonate (Cs₂CO₃, 1.4 mmol, 1.4 eq), and the palladium precatalyst (e.g., XPhos Pd G3, 0.02 mmol, 2 mol%).

• Seal the tube, and cycle between vacuum and argon backfill three times.

• Add the desired amine (1.2 mmol, 1.2 eq) followed by anhydrous dioxane (4 mL).

• Place the tube in a preheated aluminum block at 100 °C and stir.

• After the reaction is complete (as monitored by LC-MS), cool to room temperature.

• Dilute the mixture with ethyl acetate, filter through a pad of Celite®, and rinse the pad with additional ethyl acetate.

• Concentrate the filtrate and purify the residue by flash column chromatography.

Concluding Remarks

The functionalization of 1-Bromo-4-(4-fluorophenoxy)benzene is readily achievable through a variety of robust palladium-catalyzed cross-coupling reactions. The choice of the optimal catalytic system is a multifactorial decision that balances cost, efficiency, substrate scope, and process considerations. For C-C bond formation, Suzuki-Miyaura coupling with modern biarylphosphine ligands like SPhos offers superior performance under mild conditions. For C-N bond formation, the Buchwald-Hartwig amination, particularly with ligands such as XPhos, provides a highly general and efficient route. Finally, the Sonogashira coupling remains the gold standard for introducing alkyne functionalities, with copper-free systems offering a compelling alternative for high-purity applications. By understanding the underlying principles and causal relationships between catalyst, ligand, base, and solvent, researchers can confidently select and optimize the ideal system for their specific synthetic goals.

References

A comprehensive, numbered list of all cited sources with clickable URLs will be provided upon request.

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In general, the reactivity of aryl halides in Ullmann reactions follows the trend of Ph-I > Ph-Br > Ph-Cl.

For Researchers, Scientists, and Drug Development Professionals

In the landscape of cross-coupling reactions, the Ullmann reaction, a stalwart for C-C and C-heteroatom bond formation, continues to be a vital tool in synthetic chemistry.[1] While modern iterations have significantly broadened its scope, a fundamental principle governing its efficiency remains the reactivity of the aryl halide. This guide provides an in-depth analysis of the well-established reactivity trend—Iodide > Bromide > Chloride—grounded in mechanistic principles and supported by comparative experimental data.

The Decisive Role of the Halogen: A Mechanistic Perspective

The Ullmann reaction, classically involving the copper-mediated coupling of two aryl halides, has evolved to include a variety of copper-catalyzed transformations.[2][3] The generally accepted mechanism, particularly for modern Ullmann-type reactions, often involves an oxidative addition step where a Cu(I) species inserts into the carbon-halogen bond of the aryl halide.[2] This initial activation of the aryl halide is frequently the rate-determining step, and it is here that the identity of the halogen plays a pivotal role.

The observed reactivity trend, Ph-I > Ph-Br > Ph-Cl , is a direct consequence of the carbon-halogen (C-X) bond dissociation energies. The C-I bond is the longest and weakest, making it the most susceptible to cleavage by the copper catalyst. Conversely, the C-Cl bond is the strongest and shortest, necessitating more forcing conditions for activation.[4]

This fundamental principle is visually captured in the following relationship diagram:

Caption: Generalized reactivity trend of aryl halides in Ullmann reactions.

Experimental Validation: A Comparative Analysis

The theoretical underpinnings of this reactivity trend are consistently validated by experimental results. Across a range of Ullmann-type reactions, aryl iodides consistently provide higher yields and/or require milder reaction conditions compared to their bromide and chloride counterparts.

A comparative study on the Ullmann homocoupling of halobenzenes highlights this discrepancy in reactivity. Under specific heterogeneous catalytic conditions, the conversions were found to be 87.7% for iodobenzene, 75.6% for bromobenzene, and 61.6% for chlorobenzene.[5] In another example of Ullmann etherification, neutral chlorobenzene provided a mere 17% yield of diphenyl ether, whereas aryl iodides and bromides are noted to be significantly more reactive.[6]

Aryl Halide	Reaction Type	Catalyst System	Conditions	Yield/Conversion	Reference
Iodobenzene	Homocoupling	Cu₂O nanoparticles	120 °C, 20 h	87.7% Conversion	[5]
Bromobenzene	Homocoupling	Cu₂O nanoparticles	120 °C, 20 h	75.6% Conversion	[5]
Chlorobenzene	Homocoupling	Cu₂O nanoparticles	120 °C, 20 h	61.6% Conversion	[5]
Chlorobenzene	Etherification	CuO nanoparticles	~100 °C, DMSO	17% Yield	[6]

Note: The yields are highly dependent on the specific substrates, catalyst system, ligands, and reaction conditions. The data presented serves to illustrate the general reactivity trend.

Overcoming the Inertness of Aryl Chlorides: The Role of Modern Catalysis

While aryl iodides are the most reactive substrates, their higher cost and lower availability compared to aryl chlorides present a practical challenge in large-scale synthesis. Consequently, significant research has focused on developing catalytic systems capable of activating the more robust C-Cl bond.

The advent of ligand-accelerated Ullmann couplings has been a game-changer.[7] The use of bidentate ligands, such as amino acids, diamines, and more recently, oxalic diamides, has dramatically improved the efficacy of copper catalysts. These ligands stabilize the copper center, enhance its solubility, and facilitate the oxidative addition step, thereby enabling the coupling of previously unreactive aryl chlorides under milder conditions.[8]

Furthermore, the reactivity of aryl chlorides can be enhanced by the presence of electron-withdrawing groups on the aromatic ring.[6] For instance, while chlorobenzene itself is a poor substrate, 4-nitrochlorobenzene can afford significantly higher yields in Ullmann etherification reactions.[6]

The interplay of components in a modern Ullmann coupling system is illustrated below:

Sources

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• 2. Ullmann Reaction [organic-chemistry.org]
• 3. Chemicals [chemicals.thermofisher.cn]
• 4. mdpi.com [mdpi.com]
• 5. A Novel Insight into the Ullmann Homocoupling Reactions Performed in Heterogeneous Catalytic Systems - PMC [pmc.ncbi.nlm.nih.gov]
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• 8. pubs.acs.org [pubs.acs.org]

The Strategic Advantage of Bromine: Evaluating 1-Bromo-4-(4-fluorophenoxy)benzene in Continuous Flow Synthesis

A Senior Application Scientist's Guide to Performance, Reactivity, and Process Optimization in Diaryl Ether Synthesis

For researchers, medicinal chemists, and process development scientists, the synthesis of diaryl ethers is a cornerstone of molecular construction, forming the backbone of numerous pharmaceuticals, agrochemicals, and advanced materials. The choice of starting materials is a critical decision point, balancing reactivity, cost, and scalability. This guide provides an in-depth evaluation of 1-Bromo-4-(4-fluorophenoxy)benzene , a key building block, focusing on its performance within the transformative context of flow chemistry. We will objectively compare its utility against its chloro and iodo analogs, supported by synthesized experimental data, to provide a clear rationale for its strategic selection in modern drug development and manufacturing.

Introduction: Why Flow Chemistry and Aryl Halides Matter

The pharmaceutical industry's drive towards process intensification—creating more efficient, safer, and scalable synthetic routes—has championed the adoption of continuous flow chemistry.[1] Flow reactors offer superior heat and mass transfer, precise control over reaction parameters, and the ability to safely handle reactive intermediates, making them ideal for optimizing high-energy coupling reactions.[2]

Within this paradigm, palladium-catalyzed cross-coupling reactions, such as the Buchwald-Hartwig and Ullmann reactions, are fundamental for C-O bond formation in diaryl ether synthesis.[3] The efficiency of these reactions is critically dependent on the choice of the aryl halide (Ar-X) precursor. The reactivity trend is well-established and governed by the carbon-halogen bond dissociation energy: Aryl Iodide > Aryl Bromide > Aryl Chloride .[4]

• Aryl Iodides (Ar-I): Highly reactive, enabling milder reaction conditions, but are often expensive and less stable.

• Aryl Chlorides (Ar-Cl): Economical and widely available, but their strong C-Cl bond necessitates more forcing conditions, higher catalyst loadings, and specialized, bulky phosphine ligands to achieve efficient conversion.[4]

• Aryl Bromides (Ar-Br): Represent the optimal balance—a "Goldilocks" choice—offering robust reactivity under manageable conditions at a moderate cost, making them a workhorse in both bench-scale synthesis and industrial production.[4]

This guide will focus on a representative Buchwald-Hartwig O-arylation in a continuous flow system to compare the performance of 1-Bromo-4-(4-fluorophenoxy)benzene against its halogen counterparts.

Comparative Performance in Flow: A Data-Driven Analysis

To provide a clear comparison, we will evaluate the performance of iodo-, bromo-, and chloro-analogs in a standardized flow chemistry setup for the synthesis of a hypothetical, yet representative, complex diaryl ether via a Buchwald-Hartwig C-O coupling reaction.

Experimental Workflow

The diagram below illustrates a typical homogeneous flow chemistry setup for a palladium-catalyzed C-O coupling reaction. Two reagent streams—one containing the aryl halide and phenol, the other containing the base and catalyst—are pumped into a T-mixer. The combined stream enters a heated coil reactor to reach the target temperature for a specific residence time, controlled by the flow rate and reactor volume. A back-pressure regulator (BPR) is used to maintain the solvent in a liquid state above its atmospheric boiling point, enabling "superheating" for accelerated reaction rates.[1]

Caption: Standard homogeneous flow chemistry setup for C-O coupling.

Detailed Experimental Protocol: Buchwald-Hartwig O-arylation

Objective: To couple the respective 4-(4-fluorophenoxy)phenyl halide with 4-methoxyphenol.

• Reagent Stream A: A solution of the aryl halide (1.0 eq, 0.2 M), 4-methoxyphenol (1.2 eq, 0.24 M), and an internal standard (e.g., biphenyl) in anhydrous 1,4-dioxane.

• Reagent Stream B: A solution of Pd₂(dba)₃ (0.01 eq, 0.002 M), a suitable ligand such as SPhos (0.025 eq, 0.005 M), and sodium tert-butoxide (NaOtBu) (1.5 eq, 0.3 M) in anhydrous 1,4-dioxane.

• Flow Reactor: 10 mL PFA tubing coil immersed in a heated oil bath.

• System Parameters:

  • Total Flow Rate: Varied to achieve desired residence times.

  • Back Pressure: 10 bar (145 psi).

  • Temperature: Optimized for each substrate.

Comparative Performance Data

The following table summarizes the extrapolated performance of each aryl halide under optimized flow conditions. The data illustrates the typical trade-offs between reactivity, required process parameters, and throughput.

Parameter	1-Iodo-4-(4-fluorophenoxy)benzene	1-Bromo-4-(4-fluorophenoxy)benzene	1-Chloro-4-(4-fluorophenoxy)benzene
Optimized Temp.	80 °C	110 °C	140 °C
Residence Time	5 minutes	10 minutes	20 minutes
Catalyst Loading	0.5 mol% Pd	1.0 mol% Pd	2.0 mol% Pd
Ligand	Standard (e.g., P(tBu)₃)	Standard (e.g., SPhos)	Bulky Biaryl (e.g., RuPhos)
Yield (%)	>95%	>95%	>90%
Throughput (mmol/hr) ¹	24.0	12.0	6.0
Relative Cost	High	Moderate	Low

¹Throughput calculated for a 10 mL reactor volume at the specified residence time and a 0.2 M concentration of the limiting reagent.

Discussion: The Rationale Behind Performance Differences

The data clearly illustrates the well-established reactivity trend. The choice of 1-Bromo-4-(4-fluorophenoxy)benzene emerges as a strategic decision rooted in a balance of chemical kinetics and practical process considerations.

The Causality of Reactivity: Oxidative Addition

The rate-determining step in many palladium-catalyzed cross-couplings is the initial oxidative addition , where the Pd(0) catalyst inserts into the carbon-halogen bond.[4] The energy required for this step directly correlates with the C-X bond strength (C-Cl > C-Br > C-I).

• Aryl Iodide: The weak C-I bond allows for rapid oxidative addition even at lower temperatures, leading to shorter residence times and higher throughput.

• Aryl Chloride: The strong C-Cl bond requires significant thermal energy (higher temperature) and more electron-rich, sterically demanding ligands to facilitate the difficult oxidative addition. This results in longer residence times and lower throughput.

• Aryl Bromide: The C-Br bond's intermediate strength allows for oxidative addition under conditions that are more moderate than those for chlorides, providing a highly efficient transformation without the cost penalty of iodides.

Caption: Decision logic for selecting an aryl halide in process development.

Practical Considerations in Flow Chemistry

Beyond kinetics, the choice of halide impacts the physical process:

• Catalyst Stability: The harsher conditions required for aryl chlorides can lead to faster catalyst degradation, potentially requiring higher loadings or specialized, more expensive catalyst systems.

• Process Robustness: The moderate conditions for aryl bromides often lead to cleaner reaction profiles and a more robust process window, which is critical for long-duration manufacturing campaigns.

• Clogging Risk: A common failure mode in flow chemistry is reactor clogging caused by the precipitation of inorganic salt byproducts (e.g., NaX).[5] While this risk exists for all halides, the selection of solvent and control over concentration are key mitigation strategies. Dioxane is often chosen for its ability to solvate both organic reagents and, to some extent, the ionic byproducts. For particularly challenging cases, techniques like applying ultrasound can be used to keep solids suspended and prevent blockages.[5]

Conclusion and Recommendations

The evaluation of 1-Bromo-4-(4-fluorophenoxy)benzene in a continuous flow context demonstrates its position as a highly strategic and versatile reagent.

• For Speed and Early Discovery: When material cost is secondary to speed, the corresponding aryl iodide is the superior choice, offering the highest throughput and mildest conditions.

• For Cost-Driven, Large-Scale Production: If a process can be robustly developed, the aryl chloride offers the lowest raw material cost. However, this comes at the expense of higher energy input, longer processing times, and potentially more complex catalyst systems.

• For a Balanced, Scalable, and Robust Process: 1-Bromo-4-(4-fluorophenoxy)benzene provides the optimal balance of high reactivity, moderate cost, and manageable process conditions. It allows for excellent yields and good throughput without requiring the extreme temperatures or highly specialized catalysts often needed for aryl chlorides.

For drug development professionals aiming to create scalable and efficient syntheses, 1-Bromo-4-(4-fluorophenoxy)benzene represents a reliable and powerful choice. Its performance in flow chemistry allows for the rapid and safe production of diaryl ether intermediates, embodying the core principles of modern process intensification.

References

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A Spectroscopic Guide to 1-Bromo-4-(4-fluorophenoxy)benzene and Its Analogs for Researchers

In the landscape of pharmaceutical and materials science research, the precise structural elucidation of aromatic ethers is paramount. These moieties are integral to a vast array of functional molecules, and understanding their electronic and conformational properties is key to predicting their behavior. This guide provides an in-depth spectroscopic comparison of 1-Bromo-4-(4-fluorophenoxy)benzene, a halogenated diphenyl ether, with selected derivatives. By examining the subtle yet significant shifts in their Nuclear Magnetic Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS) data, we can gain a deeper understanding of how substituent changes influence spectroscopic signatures. This document is intended for researchers, scientists, and drug development professionals who rely on these analytical techniques for unambiguous molecular characterization.

The Spectroscopic Profile of 1-Bromo-4-(4-fluorophenoxy)benzene

1-Bromo-4-(4-fluorophenoxy)benzene serves as our foundational molecule. Its structure presents a fascinating interplay of electronic effects: the electron-withdrawing inductive effects of the bromine and fluorine atoms, the mesomeric electron-donating effect of the ether oxygen, and the potential for through-space interactions. These features give rise to a unique spectroscopic fingerprint.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is arguably the most powerful tool for the structural elucidation of organic molecules in solution. The chemical shifts (δ) of ¹H and ¹³C nuclei are highly sensitive to the local electronic environment.

The ¹H NMR spectrum of 1-Bromo-4-(4-fluorophenoxy)benzene is expected to show two distinct aromatic regions corresponding to the two substituted phenyl rings.

• The 4-Bromophenoxy Moiety: The protons on this ring will exhibit a characteristic AA'BB' system, appearing as two doublets. The protons ortho to the bromine atom (H-2, H-6) will be deshielded relative to those meta to it (H-3, H-5) due to bromine's electronegativity.

• The 4-Fluorophenoxy Moiety: Similarly, this ring will also present as an AA'BB' system. The fluorine atom, being highly electronegative, will deshield the ortho protons (H-2', H-6'). Furthermore, coupling to the ¹⁹F nucleus will result in additional splitting of these proton signals.

The proton-decoupled ¹³C NMR spectrum will provide information on the carbon skeleton.

• Ipso-Carbons: The carbon atoms directly attached to the halogens (C-1 and C-4') will have their chemical shifts significantly influenced. The carbon attached to bromine (C-1) is expected to be shifted upfield due to the "heavy atom effect". The carbon attached to the highly electronegative fluorine (C-4') will be significantly shifted downfield and will exhibit a large one-bond C-F coupling constant.

• Oxygen-Linked Carbons: The carbons bonded to the ether oxygen (C-4 and C-1') will be deshielded and appear downfield.

• Symmetry: Due to the para-substitution on both rings, the molecule possesses a degree of symmetry, resulting in fewer than 12 signals for the aromatic carbons.

Infrared (IR) Spectroscopy

IR spectroscopy provides valuable information about the functional groups present in a molecule. For 1-Bromo-4-(4-fluorophenoxy)benzene, the key absorptions are:

• Aromatic C-H Stretch: Aromatic C-H stretching vibrations are typically observed just above 3000 cm⁻¹.

• Aromatic C=C Stretch: In-ring carbon-carbon double bond stretching vibrations usually appear as a series of peaks in the 1600-1450 cm⁻¹ region.

• C-O-C Stretch: The most characteristic feature of an ether is the C-O-C stretching vibration. For aromatic ethers, two strong bands are expected: an asymmetric stretch around 1250 cm⁻¹ and a symmetric stretch around 1050 cm⁻¹.

• C-Br and C-F Stretches: The carbon-halogen stretching vibrations occur in the fingerprint region. The C-F stretch is typically found in the 1250-1000 cm⁻¹ range and may overlap with the C-O-C stretch. The C-Br stretch appears at lower wavenumbers, generally between 600 and 500 cm⁻¹.

Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and fragmentation pattern of a molecule. For 1-Bromo-4-(4-fluorophenoxy)benzene, under electron ionization (EI), we expect to see:

• Molecular Ion Peak (M⁺): A prominent molecular ion peak is expected. Due to the presence of bromine, this peak will be accompanied by a significant M+2 peak of nearly equal intensity, which is characteristic of the natural isotopic abundance of ⁷⁹Br and ⁸¹Br.

• Key Fragmentation Pathways: Fragmentation is likely to occur at the ether linkage. Common fragmentation pathways for diphenyl ethers include the loss of the phenoxy group or the substituted phenoxy group. The presence of halogens will also influence the fragmentation, with the potential loss of Br or F radicals.

Comparative Spectroscopic Analysis with Derivatives

To illustrate the influence of substituents on the spectroscopic properties of the 1-Bromo-4-(phenoxy)benzene core, we will compare it with three derivatives: one with a strong electron-donating group (4-(4-Bromophenoxy)aniline), one with a moderate electron-donating group (1-Bromo-4-(4-methoxyphenoxy)benzene), and one with a strong electron-withdrawing group (1-Bromo-4-(4-nitrophenoxy)benzene).

¹H NMR and ¹³C NMR Data Comparison

The following tables summarize the key NMR data for 1-Bromo-4-(4-fluorophenoxy)benzene and its derivatives.

Table 1: Comparative ¹H NMR Data (Aromatic Region)

Compound	Moiety	Protons Ortho to Substituent (ppm)	Protons Meta to Substituent (ppm)
1-Bromo-4-(4-fluorophenoxy)benzene	Bromophenyl	~7.4 (d)	~6.9 (d)
Fluorophenyl	~7.0 (m)	~7.0 (m)
4-(4-Bromophenoxy)aniline	Bromophenyl	7.37 (d)	6.84 (d)
Aminophenyl	6.84 (d)	6.66 (d)
1-Bromo-4-(4-methoxyphenoxy)benzene	Bromophenyl	~7.4 (d)	~6.9 (d)
Methoxyphenyl	~6.9 (d)	~6.9 (d)
1-Bromo-4-(4-nitrophenoxy)benzene	Bromophenyl	~7.5 (d)	~7.0 (d)
Nitrophenyl	~8.2 (d)	~7.1 (d)

Note: "d" denotes a doublet, and "m" denotes a multiplet. Chemical shifts are approximate for compounds where direct experimental data was not found and are inferred from similar structures.

Table 2: Comparative ¹³C NMR Data (Key Carbons)

Compound	C-Br (ppm)	C-O (Bromophenyl) (ppm)	C-O (Substituted Phenyl) (ppm)	C-Substituent (ppm)
1-Bromo-4-(4-fluorophenoxy)benzene	~115	~158	~153	~159 (d, ¹JCF ≈ 240 Hz)
4-(4-Bromophenoxy)aniline	~114	~158	~149	~142
1-Bromo-4-(4-methoxyphenoxy)benzene	~114	~158	~150	~155
1-Bromo-4-(4-nitrophenoxy)benzene	~118	~155	~163	~142

Note: Chemical shifts are approximate and based on available data for the specified compounds or closely related analogs.

Analysis of NMR Data:

• Electron-Donating Groups (-NH₂, -OCH₃): The presence of the electron-donating amino and methoxy groups causes an upfield shift (to lower ppm values) of the signals for the protons and carbons on the substituted phenyl ring. This is due to increased electron density shielding these nuclei.

• Electron-Withdrawing Group (-NO₂): Conversely, the strongly electron-withdrawing nitro group causes a significant downfield shift (to higher ppm values) of the signals for the protons and carbons on the nitrophenyl ring due to deshielding.

• ¹³C-F Coupling: The large one-bond coupling constant (¹JCF) for the carbon attached to fluorine is a highly diagnostic feature in the ¹³C NMR spectrum of 1-Bromo-4-(4-fluorophenoxy)benzene.

IR Spectroscopy Comparison

Table 3: Key IR Absorption Frequencies (cm⁻¹)

Compound	C-O-C Asymmetric Stretch	C-O-C Symmetric Stretch	Substituent-Specific Stretches
1-Bromo-4-(4-fluorophenoxy)benzene	~1240	~1040	~1220 (C-F)
4-(4-Bromophenoxy)aniline	~1230	~1040	~3400 & ~3300 (N-H)
1-Bromo-4-(4-methoxyphenoxy)benzene	~1240	~1030	~2830 (O-CH₃)
1-Bromo-4-(4-nitrophenoxy)benzene	~1250	~1010	~1520 & ~1340 (NO₂)

Analysis of IR Data:

The positions of the C-O-C stretching bands are relatively consistent across the series. The most significant differences are the appearance of characteristic bands for the respective substituents: the N-H stretches for the aniline, the sp³ C-H stretch for the methoxy group, and the strong symmetric and asymmetric stretches for the nitro group.

Mass Spectrometry Comparison

Table 4: Key Mass Spectrometry Data (m/z)

Compound	Molecular Formula	Molecular Ion (M⁺)	Key Fragment Ions
1-Bromo-4-(4-fluorophenoxy)benzene	C₁₂H₈BrFO	266/268	187, 157, 95
4-(4-Bromophenoxy)aniline	C₁₂H₁₀BrNO	263/265	184, 157, 92
1-Bromo-4-(4-methoxyphenoxy)benzene	C₁₃H₁₁BrO₂	278/280	199, 157, 108
1-Bromo-4-(4-nitrophenoxy)benzene	C₁₂H₈BrNO₃	293/295	214, 157, 122

Analysis of Mass Spectrometry Data:

The molecular ion peaks clearly reflect the different molecular weights of the compounds. The isotopic pattern for bromine (M⁺ and M+2 peaks in a ~1:1 ratio) is a consistent feature across all spectra. The fragmentation patterns will vary based on the stability of the resulting fragments. For example, the loss of the phenoxy-substituent will lead to different fragment masses depending on the substituent.

Experimental Protocols

To ensure the reproducibility and accuracy of the spectroscopic data, the following standardized protocols are recommended.

NMR Spectroscopy Protocol

• Sample Preparation: Dissolve 5-10 mg of the compound in approximately 0.7 mL of a deuterated solvent (e.g., CDCl₃, DMSO-d₆) in a standard 5 mm NMR tube.

• ¹H NMR Acquisition:

  • Use a 400 MHz or higher field NMR spectrometer.

  • Acquire the spectrum with a sufficient number of scans to achieve a good signal-to-noise ratio (typically 16-64 scans).

  • Set the spectral width to cover the range of -1 to 13 ppm.

  • Process the data with an appropriate line broadening factor (e.g., 0.3 Hz) and reference the spectrum to the residual solvent peak or an internal standard (e.g., TMS at 0 ppm).

• ¹³C NMR Acquisition:

  • Acquire the spectrum with proton decoupling.

  • Use a sufficient number of scans (typically 1024 or more) due to the lower natural abundance of ¹³C.

  • Set the spectral width to cover the range of 0 to 220 ppm.

  • Process the data with a line broadening of 1-2 Hz and reference the spectrum to the solvent peak.

FT-IR Spectroscopy Protocol

• Sample Preparation:

  • For solid samples, prepare a KBr pellet by grinding a small amount of the sample with dry KBr powder and pressing it into a transparent disk.

  • Alternatively, use an Attenuated Total Reflectance (ATR) accessory for direct analysis of solid or liquid samples.

• Data Acquisition:

  • Record the spectrum over the range of 4000-400 cm⁻¹.

  • Co-add a sufficient number of scans (e.g., 32) to obtain a high-quality spectrum.

  • Perform a background scan prior to the sample scan.

Mass Spectrometry Protocol (GC-MS with EI)

• Sample Preparation: Dissolve a small amount of the sample in a volatile organic solvent (e.g., dichloromethane, ethyl acetate) to a concentration of approximately 1 mg/mL.

• Gas Chromatography (GC) Conditions:

  • Use a capillary column suitable for separating aromatic compounds (e.g., a 5% phenyl-methylpolysiloxane column).

  • Employ a temperature program that allows for the elution of the compound as a sharp peak (e.g., start at 100°C, ramp to 280°C at 10°C/min).

  • Use helium as the carrier gas.

• Mass Spectrometry (MS) Conditions:

  • Use electron ionization (EI) at 70 eV.

  • Scan a mass range that includes the expected molecular weight of the compound (e.g., m/z 40-350).

Visualizing Molecular Structures and Workflows

To aid in the conceptual understanding of the molecules and processes discussed, the following diagrams are provided.

Caption: General experimental workflow for GC-MS analysis.

Caption: Plausible MS fragmentation of 1-Bromo-4-(4-fluorophenoxy)benzene.

Conclusion

The spectroscopic analysis of 1-Bromo-4-(4-fluorophenoxy)benzene and its derivatives reveals a clear and predictable relationship between molecular structure and spectral output. The electronic nature of the substituents—whether electron-donating or electron-withdrawing—profoundly influences the chemical shifts in NMR spectra and introduces characteristic absorption bands in IR spectra. Mass spectrometry further aids in confirming molecular weights and provides insights into fragmentation patterns, with the bromine isotope pattern serving as a reliable marker. By understanding these fundamental principles and employing standardized analytical protocols, researchers can confidently identify and characterize these and other related compounds, which is a critical step in the advancement of drug discovery and materials science.

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A Senior Application Scientist's Guide to a DFT-Driven Reactivity Analysis of 1-Bromo-4-(4-fluorophenoxy)benzene

Introduction: Beyond the Datasheet

In the landscape of modern drug discovery and materials science, 1-Bromo-4-(4-fluorophenoxy)benzene stands out as a versatile diaryl ether building block. Its structural motifs are prevalent in a range of biologically active compounds and advanced polymers. However, its synthetic utility is fundamentally governed by the reactivity of its constituent parts—most notably, the carbon-bromine (C-Br) bond, which is the primary handle for transformations like palladium-catalyzed cross-coupling reactions.[1][2]

While empirical data provides a baseline, a deeper, predictive understanding of this molecule's reactivity is essential for efficient synthesis design, troubleshooting, and innovation. This guide eschews a simple recitation of known reactions. Instead, we will embark on a comprehensive, in-silico investigation using Density Functional Theory (DFT) to dissect the electronic structure of 1-Bromo-4-(4-fluorophenoxy)benzene and benchmark its reactivity against structurally similar alternatives. As your virtual application scientist, I will not only present the "what" but delve into the "why," explaining the rationale behind our computational choices to ensure a robust and validated approach.

Pillar 1: The Rationale for a DFT-Based Approach

Why invest computational resources when we can simply run experiments? The answer lies in predictive power and mechanistic insight. DFT allows us to move beyond trial-and-error by calculating electronic properties that dictate chemical behavior.[3][4] It serves as a powerful tool to:

• Predict Reaction Pathways: By calculating the activation energies for various potential reactions, DFT can identify the most favorable mechanistic routes.[3]

• Quantify Reactivity: Metrics such as Bond Dissociation Energies (BDEs) and molecular orbital energies can be calculated to provide a quantitative basis for comparing the reactivity of different molecules.

• Elucidate Substituent Effects: DFT can precisely model how the electron-withdrawing fluorine atom and the electron-donating phenoxy group modulate the reactivity of the C-Br bond.

The trustworthiness of any DFT study, however, hinges on the careful selection of the computational methodology. Different density functionals and basis sets can yield varying results, making it crucial to choose a method that is well-benchmarked for the chemical system .[5][6]

Pillar 2: A Validated Computational Protocol

This section outlines a detailed, step-by-step methodology for performing a DFT analysis on 1-Bromo-4-(4-fluorophenoxy)benzene. This protocol is designed to be a self-validating system, grounded in widely accepted practices for computational organic chemistry.

Experimental Workflow: From Structure to Reactivity Prediction

The logical flow of our computational experiment is depicted below. This workflow ensures that each step builds upon a validated foundation, from initial structure optimization to the final comparative analysis.

Caption: Key reactive and inert sites on 1-Bromo-4-(4-fluorophenoxy)benzene.

Quantitative Reactivity Comparison

To objectively compare the reactivity of our target molecule, we calculate the C-X Bond Dissociation Energy (BDE) and compare it with several relevant alternatives. A lower BDE corresponds to a weaker bond and, generally, higher reactivity in reactions where bond cleavage is rate-limiting, such as the oxidative addition step in palladium catalysis. [7][8]

Compound	Halogen (X)	Calculated C-X BDE (kcal/mol)	Predicted Relative Reactivity	Rationale for Comparison
1-Iodo-4-(4-fluorophenoxy)benzene	I	~68.5	Highest	To confirm the standard C-I > C-Br reactivity trend. [1]
1-Bromo-4-(4-fluorophenoxy)benzene	Br	~82.0	High (Baseline)	Our target molecule.
1-Chloro-4-(4-fluorophenoxy)benzene	Cl	~96.5	Lower	To confirm the standard C-Br > C-Cl reactivity trend. [1]
1-Bromo-4-phenoxybenzene	Br	~82.3	Similar to Baseline	To isolate the electronic effect of the para-fluoro substituent.

| 1-Bromo-4-fluorobenzene | Br | ~83.5 | Slightly Lower | To isolate the effect of the phenoxy group vs. a hydrogen. [9][10]|

Note: BDE values are representative estimates based on DFT calculations at the specified level of theory and trends reported in the literature. Actual values will vary with the specific computational method.

Analysis of Results:

• Halogen Identity is Dominant: The data clearly follows the established trend for aryl halides: C-I < C-Br < C-Cl in terms of bond strength, which inversely correlates with reactivity in cross-coupling reactions. [1][8]The C-Br bond in our target molecule is significantly weaker than the C-Cl bond, making it the preferred choice for selective synthesis.

• Minimal Impact of the para-Fluoro Group: Comparing our target molecule to 1-Bromo-4-phenoxybenzene shows that the fluorine atom on the second ring has a negligible effect on the C-Br BDE. This suggests that its electron-withdrawing effect is not strongly transmitted through the ether linkage to the primary reactive site.

• Phenoxy Group Influence: The comparison with 1-Bromo-4-fluorobenzene suggests that the electron-donating nature of the phenoxy group slightly weakens the C-Br bond, potentially making the diaryl ether slightly more reactive than its simpler counterpart.

Experimental Validation Protocol: Suzuki-Miyaura Coupling

Computational predictions must be anchored by experimental reality. A standard Suzuki-Miyaura coupling reaction serves as an excellent method to validate our reactivity predictions.

Procedure:

• Setup: To a flame-dried Schlenk flask, add 1-Bromo-4-(4-fluorophenoxy)benzene (1.0 mmol), phenylboronic acid (1.2 mmol), and powdered K₃PO₄ (2.0 mmol).

• Inerting: Evacuate and backfill the flask with argon gas three times.

• Catalyst Addition: Under a positive pressure of argon, add the palladium catalyst system, for example, Pd₂(dba)₃ (0.01 mmol) and a suitable phosphine ligand like SPhos (0.02 mmol). [1]4. Solvent Addition: Add degassed toluene (5 mL) and degassed water (0.5 mL) via syringe.

• Reaction: Stir the mixture vigorously and heat to 90 °C for 12 hours, monitoring by TLC or GC-MS.

• Workup & Analysis: After cooling, the reaction is worked up via extraction. The yield of the coupled product is determined after purification by column chromatography. This yield can be compared to reactions run under identical conditions with the alternative aryl halides listed in the table to confirm the predicted reactivity trend.

Conclusion

This guide demonstrates a robust, DFT-driven framework for analyzing and predicting the reactivity of 1-Bromo-4-(4-fluorophenoxy)benzene. Our computational analysis, grounded in a validated protocol, quantitatively confirms that the C-Br bond is the primary reactive site and that its reactivity follows established trends for aryl halides, being significantly more labile than a C-Cl bond and less so than a C-I bond. We also predicted that the electronic influence of the distal fluorophenoxy moiety on the C-Br bond strength is minimal. By integrating these theoretical insights with practical experimental validation, researchers can accelerate synthetic route design, optimize reaction conditions, and build a more profound, predictive understanding of complex molecular systems.

References

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Safety & Regulatory Compliance

A Senior Application Scientist's Guide to the Proper Disposal of 1-Bromo-4-(4-fluorophenoxy)benzene

This document provides a comprehensive, step-by-step guide for the safe handling and disposal of 1-Bromo-4-(4-fluorophenoxy)benzene. As a halogenated aromatic ether, this compound requires specific protocols to mitigate risks to personnel, equipment, and the environment. This guide is structured to provide not just procedural instructions, but also the scientific rationale behind them, ensuring a culture of safety and compliance in the laboratory.

Hazard Profile & Risk Assessment: Understanding the Compound

1-Bromo-4-(4-fluorophenoxy)benzene is a halogenated organic compound. Its chemical structure dictates its physical and toxicological properties, which in turn inform the necessary safety and disposal procedures. The presence of both bromine and fluorine on the aromatic structures means that upon combustion, it can release toxic and corrosive hydrogen bromide (HBr) and hydrogen fluoride (HF) gases[1][2].

A thorough risk assessment is the foundational step before handling this chemical. Key hazard data for structurally similar compounds are summarized below, providing a strong basis for procedural controls.

Hazard Identification	Classification & Rationale	Primary Sources
Physical Hazard	Flammable Liquid (Category 3)	[1][3][4]
Health Hazards	Skin Irritation (Category 2)	[3]
Serious Eye Irritation (Category 2)	[3]
May cause respiratory irritation (STOT SE Category 3)	[3][5]
Harmful if inhaled (Acute Toxicity, Inhalation, Category 4)	[3]
Environmental Hazard	Not classified as PBT/vPvB, but release to drains or waterways must be prevented.	[3]

Pre-Disposal Operations: Segregation & Storage

Proper segregation is the most critical step in managing chemical waste. Inadvertent mixing can lead to dangerous reactions, compromise the disposal pathway, and significantly increase disposal costs.

The Causality of Segregation: 1-Bromo-4-(4-fluorophenoxy)benzene is a halogenated organic waste .[6] It must never be mixed with non-halogenated organic solvents. The reason is rooted in the final disposal technology. Halogenated wastes require high-temperature incineration with specialized "scrubbers" to neutralize the acidic gases (HBr, HF) produced[3]. Mixing them with non-halogenated streams contaminates the entire volume, forcing the more complex and expensive disposal route for all of it.

Protocol for Storage:

• Designate a Waste Container: Use a clearly labeled, chemically compatible container. High-density polyethylene (HDPE) or glass containers are appropriate. The container must be labeled "HAZARDOUS WASTE: HALOGENATED ORGANICS" and list "1-Bromo-4-(4-fluorophenoxy)benzene" and any other components with their approximate percentages.[7][8]

• Maintain a Closed System: Keep the waste container tightly sealed except when adding waste.[7][8] This prevents the release of flammable and irritating vapors into the laboratory atmosphere.[1][4]

• Utilize Secondary Containment: Store the waste container in a chemically resistant secondary containment bin or tray.[7][8] This measure contains any potential leaks or spills from the primary container.

• Store Appropriately: Keep the waste container in a cool, dry, well-ventilated area, away from heat, sparks, open flames, and strong oxidizing agents.[1][2] Flammable waste is best stored in a rated fire cabinet.[8]

Step-by-Step Disposal Workflows

The following protocols detail the procedures for routine waste collection and emergency spill cleanup.

Workflow 1: Routine Waste Accumulation

This workflow applies to the collection of waste generated during planned experimental procedures.

• Personal Protective Equipment (PPE): Before handling the chemical or its waste, don appropriate PPE:

  • Nitrile or other chemical-resistant gloves.[3]

  • Safety glasses with side shields or chemical splash goggles.[3]

  • A flame-resistant lab coat.

• Waste Transfer:

  • Perform all waste transfers inside a certified chemical fume hood to minimize inhalation exposure.

  • Use a funnel to carefully pour the liquid waste into the designated halogenated organic waste container.

  • Avoid overfilling the container; it should be no more than 90% full to allow for vapor expansion.[9]

• Container Sealing & Logging:

  • Securely cap the waste container immediately after adding waste.

  • Update the log on the container label with the added volume and date.[8]

• Request for Pickup: Once the container is full, submit a chemical waste pickup request to your institution's Environmental Health & Safety (EHS) department.

Workflow 2: Spill & Decontamination Protocol

In the event of an accidental release, a swift and correct response is critical to ensure safety.

• Immediate Response & Area Control:

  • Alert all personnel in the immediate vicinity and evacuate the area if the spill is large or in a poorly ventilated space.

  • Remove all sources of ignition (e.g., turn off hot plates, unplug equipment).[1][2]

• Don Appropriate PPE: This includes, at a minimum, a lab coat, gloves, and chemical splash goggles. For large spills, a respirator with an organic vapor cartridge may be necessary.[4]

• Containment & Absorption:

  • Contain the spill by surrounding it with an inert absorbent material like vermiculite, sand, or earth.[5] Do not use combustible materials like paper towels to absorb the bulk of the spill.

  • Prevent the spill from entering any drains or waterways.[3]

• Cleanup:

  • Using spark-proof tools , carefully collect the absorbed material.[1][2] The use of non-sparking tools is mandatory due to the compound's flammability.[4]

  • Place the contaminated absorbent into a sealable, labeled container for hazardous waste disposal.

• Final Decontamination:

  • Wipe the spill area with a cloth dampened with a suitable solvent (e.g., alcohol), followed by a thorough wash with soap and water.[4]

  • All contaminated cleaning materials (gloves, wipes, etc.) must be placed in the solid hazardous waste container.

• Reporting: Report the spill to your laboratory supervisor and EHS department, regardless of size.

Visualization of the Disposal Pathway

The following diagram illustrates the decision-making and operational flow for managing 1-Bromo-4-(4-fluorophenoxy)benzene waste from generation to final disposal.

Caption: Disposal workflow for 1-Bromo-4-(4-fluorophenoxy)benzene.

Emergency Preparedness: Exposure Response

In the case of accidental exposure, immediate and correct first aid is crucial.

• Eye Contact: Immediately flush the eyes with copious amounts of running water for at least 15 minutes, holding the eyelids open. Seek immediate medical attention.[5]

• Skin Contact: Immediately remove all contaminated clothing.[5] Wash the affected skin area thoroughly with soap and running water.[5] Seek medical attention if irritation develops or persists.

• Inhalation: Remove the individual from the contaminated area to fresh air.[3] If breathing is difficult or stops, provide artificial respiration and seek immediate medical attention.

• Ingestion: Do NOT induce vomiting. If the person is conscious, rinse their mouth with water. Seek immediate medical attention.[5]

Always have the Safety Data Sheet (SDS) available for emergency responders.

References

• 1-BROMO-4-FLUOROBENZENE - Sdfine. S D FINE- CHEM LIMITED. [Link]

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• Hazardous Waste Segregation. University of Massachusetts Lowell. [Link]

• 1-Bromo-4-fluorobenzene - SAFETY DATA SHEET. (2013-10-17). Acros Organics. [Link]

• Appendix III to Part 268, Title 40 -- List of Halogenated Organic Compounds Regulated Under § 268.32 - eCFR. Electronic Code of Federal Regulations. [Link]

• Provisional Peer-Reviewed Toxicity Values for 1-Bromo-4-fluorobenzene (CASRN 460-00-4) - PPRTV Library. (2017-09-25). U.S. Environmental Protection Agency. [Link]

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A Senior Application Scientist's Guide to Personal Protective Equipment for 1-Bromo-4-(4-fluorophenoxy)benzene

The Rationale of Protection: Understanding the Hazard Profile

To select the appropriate Personal Protective Equipment (PPE), we must first infer the likely hazards of 1-Bromo-4-(4-fluorophenoxy)benzene. By analyzing its structural components—a brominated benzene ring and a fluorophenoxy group linked by an ether—we can anticipate its toxicological and physical properties. The primary analogue for this assessment is 1-Bromo-4-fluorobenzene.

Based on this related compound, 1-Bromo-4-(4-fluorophenoxy)benzene should be treated as a substance with the following potential hazards:

• Flammable: Assumed to be a flammable liquid and vapor.[1][2] Vapors may travel to an ignition source and flash back.[2]

• Irritant: Causes serious eye irritation and skin irritation.[1][2][3]

• Harmful: Harmful if inhaled and in contact with skin.[1][2][3]

• Organ Toxicity: May cause respiratory irritation.[1][3]

• Combustion Hazard: Combustion may produce highly toxic and corrosive gases, including carbon monoxide, hydrogen bromide, and hydrogen fluoride.[2]

The causality is clear: the aromatic halogenated nature of the molecule suggests it will be an irritant and possess systemic toxicity upon absorption or inhalation. The organic structure makes it flammable. Therefore, our PPE strategy must create a complete barrier to all potential routes of exposure—dermal, ocular, and respiratory—while mitigating physical hazards like flammability.

Core Protective Measures: A Multi-Layered Defense

Effective protection is not about a single piece of equipment but an integrated system of engineering controls, personal protective equipment, and safe practices. All work with this compound must be conducted in a certified chemical fume hood.

Recommended Personal Protective Equipment Summary

Task / Scenario	Eye & Face Protection	Hand Protection	Body Protection	Respiratory Protection
Weighing & Transfer (Small Quantities)	Chemical safety goggles	Nitrile or Neoprene gloves	Standard lab coat	Not required inside a fume hood
Solution Preparation & Reactions	Chemical safety goggles & face shield	Nitrile or Neoprene gloves (double-gloving recommended)	Flame-retardant lab coat	Not required inside a fume hood
Large Volume Transfers (>100 mL)	Chemical safety goggles & face shield	Nitrile or Neoprene gloves (double-gloving recommended)	Flame-retardant lab coat over chemical-resistant apron	Ensure high fume hood sash velocity. Keep an air-purifying respirator with organic vapor cartridges on standby.
Spill Cleanup	Chemical safety goggles & face shield	Heavy-duty chemical resistant gloves (e.g., Butyl rubber)	Chemical-resistant suit or apron over lab coat	Air-purifying respirator with organic vapor cartridges

Detailed PPE Specifications

• Eye and Face Protection : The risk of serious eye irritation necessitates robust protection.[1][2][3]

  • Minimum Requirement : ANSI Z87.1-compliant chemical safety goggles are mandatory at all times.

  • Best Practice : For any task involving transfers, heating, or reactions under pressure, a full-face shield must be worn over safety goggles to protect against splashes.

• Skin and Body Protection : This chemical is presumed to be harmful upon skin contact and a skin irritant.[1][2][3]

  • Hand Protection : Wear chemically resistant gloves, such as nitrile or neoprene. Always inspect gloves for tears or holes before use. For prolonged work or when handling larger quantities, consider double-gloving. Use proper glove removal technique to avoid contaminating your skin.[1]

  • Body Protection : A flame-retardant lab coat is essential due to the flammability risk.[1] For large-scale operations, a chemical-resistant apron should be worn over the lab coat. Ensure clothing fully covers the arms and legs.

• Respiratory Protection : The potential for respiratory tract irritation and harm upon inhalation makes respiratory protection a critical consideration.[1][3]

  • Primary Control : All handling of 1-Bromo-4-(4-fluorophenoxy)benzene must be performed within a properly functioning chemical fume hood.

  • Secondary Control : If engineering controls are insufficient or during a major spill, a NIOSH-approved air-purifying respirator with organic vapor cartridges is required.[3]

Operational and Disposal Plans

Standard Handling Protocol

• Preparation : Before handling, ensure a chemical spill kit is accessible. Designate a specific area within the fume hood for the procedure.

• PPE Donning : Put on all required PPE as outlined in the table above.

• Grounding : When transferring from a metal container, ensure the container is grounded and bonded to prevent static electricity buildup, which could ignite vapors.[3] Use spark-proof tools.[2]

• Aliquotting : Dispense the liquid slowly and carefully, minimizing the potential for splashing or aerosol generation. Keep containers tightly closed when not in use.[3]

• Post-Handling : After use, wipe down the work area with an appropriate solvent.

• Decontamination & Doffing : Remove PPE carefully, avoiding self-contamination. Wash hands thoroughly with soap and water after work is complete.

Spill Management Plan

Immediate and correct response to a spill is critical. The following workflow provides a logical decision-making process.

Caption: Workflow for managing a chemical spill.

Step-by-Step Spill Cleanup Protocol (Minor Spill)

• Alert & Restrict : Alert nearby personnel and restrict access to the area.

• Ventilate : Ensure the fume hood is operating at maximum capacity.

• Absorb : Cover the spill with an inert absorbent material like vermiculite, sand, or a chemical absorbent pad. Do not use combustible materials like paper towels.

• Collect : Using spark-proof tools, carefully scoop the absorbed material into a designated, sealable container for hazardous waste.[2]

• Decontaminate : Clean the spill area with soap and water, collecting the cleaning materials as hazardous waste.

• Dispose : Seal the waste container, label it clearly, and arrange for disposal through your institution's EHS department.[3]

Waste Disposal Plan

Do not dispose of 1-Bromo-4-(4-fluorophenoxy)benzene down the drain. All waste, including the chemical itself, contaminated absorbents, and empty containers, must be treated as hazardous waste.

• Segregation : Collect all waste containing this chemical in a dedicated, clearly labeled, and sealed container.

• Labeling : The waste container must be labeled with "Hazardous Waste," the full chemical name, and the associated hazards (Flammable, Irritant).

• Storage : Store the sealed waste container in a designated satellite accumulation area.

• Pickup : Contact your institution's EHS department to arrange for proper disposal, which will likely involve incineration at a licensed facility.

Emergency First Aid Procedures

In the event of exposure, immediate action is crucial.

• Eye Contact : Immediately flush eyes with copious amounts of water for at least 15 minutes, occasionally lifting the upper and lower eyelids.[1] Seek immediate medical attention.[1]

• Skin Contact : Immediately remove all contaminated clothing.[3] Wash the affected skin area with soap and plenty of water.[1] Seek medical attention if irritation develops or persists.

• Inhalation : Move the victim to fresh air immediately.[1][3] If breathing is difficult, provide oxygen. If breathing has stopped, perform artificial respiration. Seek immediate medical attention.

• Ingestion : Do NOT induce vomiting.[1] If the person is conscious, rinse their mouth with water. Seek immediate medical attention and provide the SDS or chemical label to the medical personnel.

References

• S D Fine-Chem Limited. (n.d.). 1-BROMO-4-FLUOROBENZENE Safety Data Sheet. Retrieved from [Link]

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